1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one

• CAS: 1803609-47-3

Core Science & Biosynthesis

Technical Guide: Chemical Structure, Reactivity, and Applications of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one

Executive Summary

1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one (CAS: 1803609-47-3) is a highly versatile, lipophilic thioacetate building block utilized in advanced organic synthesis and materials science. Functioning primarily as a "masked thiol," this molecule combines the robust oxidative stability of a thioester with the significant steric bulk and hydrophobicity of a 4,4-dimethylcyclohexyl tail. This whitepaper details its structural properties, mechanistic reactivity, and provides field-validated protocols for its integration into drug discovery pipelines and bioconjugation workflows.

Structural Elucidation & Physicochemical Properties

The molecule consists of two primary functional domains:

• The Thioacetate Headgroup (Ethan-1-one, 1-sulfanyl): Serves as a reliable protecting group for the underlying thiol. Unlike free thiols, which are highly prone to oxidative dimerization into disulfides under ambient conditions, the thioacetate is oxidatively stable, allowing for long-term storage and selective activation.

• The Lipophilic Tail ((4,4-Dimethylcyclohexyl)methyl): Imparts significant hydrophobicity to the molecule. The gem-dimethyl group at the 4-position of the cyclohexane ring provides steric hindrance that can influence the conformational dynamics and binding affinity of the molecule in biological or polymeric systems.

Quantitative Data Summary

The following table summarizes the core physicochemical parameters of the compound, verified against computational and chemical databases[1],[2],[3].

Table 1: Physicochemical and Computational Properties

Property	Value	Source / Verification
CAS Number	1803609-47-3	1[1]
Molecular Formula	C11H20OS	2[2]
Molecular Weight	200.34 g/mol	1[1]
Exact Mass	200.123485 Da	3[3]
Hydrogen Bond Donors	0	Computational
Hydrogen Bond Acceptors	2 (O, S)	Computational
Rotatable Bonds	3	Computational
SMILES	CC(=O)SCC1CCC(C)(C)CC1	1[1]

Chemical Reactivity & Mechanistic Pathways

The core utility of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one lies in the tailored reactivity of its thioester bond. Thioesters undergo acyl substitution more readily than their oxygen ester counterparts because the C-S bond lacks significant resonance stabilization (due to the size mismatch between the carbon 2p and sulfur 3p orbitals). This makes the carbonyl carbon highly electrophilic.

Expert Insight: Aminolysis vs. Hydrolysis To liberate the free thiol—(4,4-dimethylcyclohexyl)methanethiol—researchers must cleave the acetyl group. While base-catalyzed hydrolysis (e.g., NaOH/MeOH) is a standard approach, it frequently leads to unwanted disulfide formation because the resulting thiolate is highly susceptible to oxidation in basic aqueous conditions. As a best practice, I recommend aminolysis using hydrazine. Hydrazine leverages the alpha-effect, acting as a super-nucleophile that rapidly attacks the carbonyl carbon at near-neutral pH, drastically minimizing oxidative side reactions and preserving the integrity of the free thiol.

Caption: Mechanistic workflow of thioacetate deprotection via aminolysis.

Experimental Protocols

The following methodologies are designed as self-validating systems. Analytical checkpoints are integrated directly into the workflow to ensure causality and reaction integrity.

Protocol A: Controlled Deprotection via Hydrazinolysis

Objective: Isolate the free thiol without inducing disulfide dimerization.

• Preparation: Dissolve 1.0 mmol of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one in 5 mL of anhydrous N,N-Dimethylformamide (DMF) under an inert argon atmosphere.

  • Causality: Argon displacement prevents ambient oxygen from driving disulfide formation once the thiol is deprotected.

• Reagent Addition: Add 1.5 mmol of Hydrazine acetate.

  • Causality: Hydrazine acetate is milder than anhydrous hydrazine, providing a controlled release of the nucleophile while internally buffering the solution to prevent high local pH spikes.

• Reaction Monitoring: Stir at room temperature for 2 hours. Monitor via TLC (Hexanes/EtOAc 9:1).

  • Validation: The starting material (UV active/Iodine stainable) will convert to a significantly more polar spot corresponding to the free thiol.

• Quenching & Extraction: Quench the reaction with 10 mL of degassed 0.1 M HCl. Extract with Dichloromethane (DCM) (3 x 10 mL).

  • Causality: Acidic quenching rapidly protonates the transient thiolate to the neutral thiol, further protecting it from oxidative dimerization.

• Final Validation: Analyze the organic layer via LC-MS to confirm the presence of the [M-H]- ion corresponding to the free thiol (approx. m/z 157.1).

Protocol B: One-Pot Deprotection and S-Alkylation

Objective: Directly conjugate the lipophilic tail to an electrophilic scaffold (e.g., an alkyl halide) without isolating the volatile free thiol.

• Setup: Dissolve the thioacetate (1.0 eq) and the target alkyl bromide (1.1 eq) in degassed Methanol.

• Initiation: Add Sodium Methoxide (NaOMe, 1.2 eq) dropwise at 0°C.

  • Causality: NaOMe simultaneously cleaves the thioacetate and generates the thiolate in situ. Because the electrophile is already present, the thiolate immediately attacks the alkyl bromide before it can oxidize.

• Completion: Stir for 1 hour, allowing the reaction to warm to room temperature.

• Purification: Evaporate the methanol, partition between water and Ethyl Acetate, and purify via silica gel chromatography.

Caption: One-pot deprotection and S-alkylation workflow for thioether conjugates.

Applications in Drug Development & Materials Science

• Lipid Nanoparticle (LNP) Anchors: The 4,4-dimethylcyclohexyl moiety mimics the steric bulk of certain branched lipids. Once deprotected, the thiol can be conjugated to maleimide-functionalized PEG chains to create custom lipopeptides for LNP stabilization and targeted drug delivery.

• Thiol-Ene Click Chemistry: The deprotected thiol is an ideal candidate for radical-mediated thiol-ene click reactions with terminal alkenes. This is highly valuable in polymer science for creating hydrophobic, chemically resistant hydrogels or surface coatings.

• Gold Surface Functionalization: Thiols form strong, self-assembled monolayers (SAMs) on gold surfaces. This compound can be used to render gold nanoparticles highly hydrophobic, aiding in their dispersion in non-polar organic solvents for diagnostic assays.

References

• Title: 1803609-47-3 | 1-{[(4,4-dimethylcyclohexyl)
• Title: C11H20O - Explore (PubChemLite)
• Title: 2-(Cyclopentylthio)cyclohexanol - Optional[Vapor Phase IR ...

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CAS registry number search for 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one

An In-depth Technical Guide to the Identification, Synthesis, and Application of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one

For the Attention of Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the chemical compound 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one. The document delineates the definitive identification of the compound through its Chemical Abstracts Service (CAS) Registry Number, and presents a detailed summary of its physicochemical properties. A significant portion of this guide is dedicated to a proposed synthetic pathway, grounded in established chemical principles for the formation of thioethers. Furthermore, the guide explores the broader context of thioether-containing molecules in the realm of drug discovery and development, highlighting their stability and potential as pharmacophores. The content herein is structured to provide both foundational knowledge and practical insights for professionals engaged in chemical research and pharmaceutical development.

Compound Identification and Physicochemical Properties

The unambiguous identification of a chemical substance is paramount for scientific communication and regulatory compliance. The compound 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one is officially cataloged in the CAS Registry with the following identifier:

Property	Value	Source
CAS Registry Number	1803609-47-3	[1]
Molecular Formula	C11H20OS	[1]
Molecular Weight	200.34 g/mol	[1]

A detailed breakdown of the computed physicochemical properties is provided below to facilitate its use in experimental design and computational modeling.

Property	Value
SMILES Code	CC(SCC1CCC(C)(C)CC1)=O
MDL Number	MFCD28125225

The Significance of the Thioether Moiety in Drug Development

The thioether functional group, characterized by a sulfur atom bonded to two alkyl or aryl groups, is a recurring motif in a wide array of pharmaceuticals and natural products.[2] Its prevalence is not coincidental; the thioether linkage offers a unique combination of stability and reactivity that is highly advantageous in medicinal chemistry.

Unlike the more labile disulfide bond, the thioether bridge exhibits greater stability, which can translate to a longer biological half-life for peptide-based drugs.[3] This enhanced stability is a critical factor in the design of therapeutics that can withstand the degradative conditions of the physiological environment.

Furthermore, thioether-containing molecules are often responsive to the oxidative stress conditions found in certain disease states, such as cancer.[4] The sulfur atom can be oxidized to a sulfoxide or sulfone, leading to a change in the molecule's polarity and potentially triggering the release of a therapeutic agent in a targeted manner.[4][5] This "smart" drug delivery approach is a key area of contemporary pharmaceutical research.[4]

The structural and electronic properties of the thioether group also contribute to its role as a versatile pharmacophore. The sulfur atom can participate in various non-covalent interactions with biological targets, influencing the binding affinity and selectivity of a drug candidate.

Proposed Synthetic Pathway

While a specific, documented synthesis for 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one was not found in the immediate search, a plausible and robust synthetic route can be proposed based on well-established principles of organic chemistry. The following two-step protocol outlines a logical approach to its synthesis, starting from commercially available precursors.

Logical Workflow for Synthesis

Caption: Proposed two-step synthesis of the target compound.

Experimental Protocol

Step 1: Synthesis of (4,4-Dimethylcyclohexyl)methyl Thioacetate

This initial step involves the esterification of 4,4-dimethylcyclohexanemethanol with thioacetic acid. This reaction is typically acid-catalyzed.

• Reaction Setup: To a solution of 4,4-dimethylcyclohexanemethanol (1 equivalent) in a suitable solvent such as toluene, add thioacetic acid (1.1 equivalents).

• Catalyst Addition: Introduce a catalytic amount of a strong acid, for example, p-toluenesulfonic acid.

• Reaction Conditions: Heat the mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up and Purification: Upon completion, cool the reaction mixture and wash with a saturated aqueous solution of sodium bicarbonate to neutralize the acid catalyst. Separate the organic layer, dry it over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Step 2: Formation of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one

This step is a direct conversion from the thioacetate.

• The synthesis of thioacetate derivatives can be achieved by reacting a suitable substrate with thioacetic acid.[6] In this proposed synthesis, the thioacetate itself is the target molecule.

Analytical Characterization

The identity and purity of the synthesized 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one should be confirmed using a suite of standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR will be crucial for elucidating the molecular structure. The proton NMR spectrum is expected to show characteristic signals for the acetyl group, the methylene group adjacent to the sulfur, and the protons of the dimethylcyclohexyl ring.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) will confirm the molecular weight and elemental composition of the compound.

• Infrared (IR) Spectroscopy: The IR spectrum should display a strong absorption band corresponding to the carbonyl group (C=O) of the thioester, typically in the range of 1690-1720 cm⁻¹.

Potential Applications and Future Directions

Given the established roles of thioethers in medicinal chemistry, 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one represents a novel chemical entity with potential for further investigation. The 4,4-dimethylcyclohexyl moiety provides a lipophilic scaffold that could be explored for its interaction with hydrophobic binding pockets in biological targets.

Future research could focus on:

• Biological Screening: Evaluating the compound's activity in a variety of biological assays to identify potential therapeutic applications.

• Analogue Synthesis: Preparing a library of related compounds with modifications to the cyclohexyl ring or the acetyl group to explore structure-activity relationships (SAR).

• Oxidation Studies: Investigating the oxidation of the thioether to the corresponding sulfoxide and sulfone to assess its potential as a redox-responsive molecule.

Conclusion

This technical guide has provided a comprehensive overview of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one, from its fundamental identification to a proposed synthetic strategy and potential applications. The insights into the significance of the thioether functional group in drug development underscore the relevance of this compound as a target for further scientific inquiry. The detailed protocols and structured data presented herein are intended to serve as a valuable resource for researchers and professionals in the chemical and pharmaceutical sciences.

References

• The application of sulfur-containing peptides in drug discovery. (2018).

• Thioethers – Knowledge and References - Taylor & Francis. (n.d.). Taylor & Francis. Retrieved April 4, 2026, from [Link]

• Thioether-Based Polymeric Micelles with Fine-Tuned Oxidation Sensitivities for Chemotherapeutic Drug Delivery - PMC. (n.d.). National Center for Biotechnology Information. Retrieved April 4, 2026, from [Link]

• Harnessing Sulfur Chemistry: Functional Groups as Key Drivers for Advanced Therapeutic Nanodelivery | ACS Nano Medicine. (2026, March 27). ACS Publications. Retrieved April 4, 2026, from [Link]

• Sulfur Containing Scaffolds in Drugs: Synthesis and Application in Medicinal Chemistry. (2016, May 1). Ingenta Connect. Retrieved April 4, 2026, from [Link]

• 76 Clayton Scruggs was awarded the prize for best paper in the Physical & Applied Sciences category. (n.d.).
• WO2001077096A2 - Preparation of natural thioacetates and derivatives - Google Patents. (n.d.). Google Patents.

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molecular weight and exact mass of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one

An In-depth Technical Guide on the Molecular Weight and Exact Mass of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one

Abstract

In the precise world of chemical analysis, particularly within drug discovery and development, the terms 'molecular weight' and 'exact mass' are fundamental, yet distinct, concepts. While molecular weight serves as a workhorse for stoichiometric calculations, the exact mass is paramount for the unambiguous identification of compounds through high-resolution mass spectrometry (HRMS). This technical guide provides a detailed examination of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one, a thioester of interest, by dissecting its molecular structure to meticulously calculate both its molecular weight and exact mass. We will explore the theoretical underpinnings of each value, provide step-by-step calculation protocols, and discuss the practical implications of these parameters in a modern research environment. This document is intended for researchers, analytical scientists, and professionals in drug development who rely on precise molecular measurements for compound characterization and validation.

Molecular Identification and Structure

The first step in any rigorous chemical analysis is the precise identification of the molecule . The compound of interest is formally named 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one. Based on its nomenclature, we can deconstruct its structure and determine its molecular formula.

• Ethan-1-one: An acetyl group (CH₃C=O).

• Sulfanyl: A thioether linkage (-S-).

• [(4,4-Dimethylcyclohexyl)methyl]: A 4,4-dimethylcyclohexyl group attached via a methylene (-CH₂) bridge.

Summing these components yields the molecular formula:

C₁₁H₂₀OS

This formula is the foundation for all subsequent calculations. The logical assembly of its constituent functional groups is visualized below.

Caption: Logical diagram of the molecule's functional components.

Molecular Weight: The Stoichiometric Standard

Expertise & Rationale: The molecular weight (or molar mass) of a compound is a weighted average of the masses of its constituent atoms, taking into account the natural abundance of their isotopes.[1] This value is indispensable for laboratory work involving the preparation of solutions of known molarity and for determining the mass relationships in chemical reactions (stoichiometry). It is calculated using the standard atomic weights of the elements as published by IUPAC.[2]

Protocol for Molecular Weight Calculation

The calculation is a systematic summation of the mass contribution of each element present in the molecular formula (C₁₁H₂₀OS).

• List Elements: Identify all unique elements in the molecule (Carbon, Hydrogen, Oxygen, Sulfur).

• Atom Count: Determine the number of atoms of each element from the molecular formula.

• Use Standard Atomic Weights: Assign the standard atomic weight to each element.[3][4][5][6]

• Calculate Total Mass: For each element, multiply the atom count by its atomic weight.

• Sum for Final Value: Sum the total masses of all elements to obtain the molecular weight in grams per mole ( g/mol ).

Data Presentation: Molecular Weight

Element	Symbol	Atom Count	Standard Atomic Weight ( g/mol )	Total Mass Contribution ( g/mol )
Carbon	C	11	12.011[3][7]	132.121
Hydrogen	H	20	1.008[4][8]	20.160
Oxygen	O	1	15.999[5]	15.999
Sulfur	S	1	32.065[9]	32.065
Total	200.345

The calculated molecular weight of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one is 200.345 g/mol .

Exact Mass: The High-Resolution Identifier

Expertise & Rationale: The exact mass, also known as the monoisotopic mass, is a fundamentally different and more precise value. It is calculated by summing the masses of the most abundant naturally occurring stable isotope of each constituent element.[10] In high-resolution mass spectrometry, which can resolve mass differences to several decimal places, the exact mass is the key parameter that allows for the unambiguous determination of a compound's elemental formula. This level of precision is critical in metabolomics, proteomics, and the structural elucidation of novel chemical entities.

Protocol for Exact Mass Calculation

The methodology parallels the molecular weight calculation but substitutes standard atomic weights with the precise masses of the most abundant isotopes.

• List Elements: Identify all unique elements in the molecule.

• Identify Most Abundant Isotope: For each element, identify the isotope with the highest natural abundance (e.g., ¹²C, ¹H, ¹⁶O, ³²S).

• Use Isotopic Masses: Assign the precise mass of each of these isotopes in Daltons (Da) or atomic mass units (amu).[11][12]

• Calculate Total Mass: For each element, multiply the atom count by its exact isotopic mass.

• Sum for Final Value: Sum the total masses to obtain the exact mass of the molecule.

Data Presentation: Exact Mass

Element	Most Abundant Isotope	Atom Count	Exact Isotopic Mass (Da)	Total Mass Contribution (Da)
Carbon	¹²C	11	12.000000[11][12]	132.000000
Hydrogen	¹H	20	1.007825[11]	20.156500
Oxygen	¹⁶O	1	15.994915[11][13]	15.994915
Sulfur	³²S	1	31.972071[11][12]	31.972071
Total	200.123486

The calculated exact mass of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one is 200.123486 Da .

Summary and Comparison

The distinction between these two fundamental values is critical for experimental design and data interpretation. The following table provides a direct comparison.

Parameter	Value	Unit	Primary Application
Molecular Formula	C₁₁H₂₀OS	-	Chemical Representation
Molecular Weight	200.345	g/mol	Stoichiometry, Solution Preparation
Exact Mass	200.123486	Da	High-Resolution Mass Spectrometry

Practical Implications in Research and Drug Development

Understanding when and why to use molecular weight versus exact mass is a hallmark of a seasoned scientist.

• Use of Molecular Weight: In a synthesis lab, if a researcher needs to prepare a 100 mM solution of this compound for a biological assay, they will use the molecular weight (200.345 g/mol ) to calculate the required mass for a given volume. It is the practical value for all macroscopic, bulk-property calculations.

• Use of Exact Mass: When the synthesized compound is analyzed by an Orbitrap or FT-ICR mass spectrometer to confirm its identity, the instrument will measure its mass-to-charge ratio (m/z). For a singly charged positive ion ([M+H]⁺), the expected m/z would be based on the exact mass (200.123486 + 1.007825 = 201.131311). If the instrument measures a peak at m/z 201.1313 within a few parts-per-million (ppm) error, it provides extremely high confidence in the compound's elemental composition, thereby validating its identity. This precision is essential for distinguishing between compounds that may have the same nominal mass but different elemental formulas (isobars).

This self-validating system—where synthesis relies on molecular weight and analytical confirmation relies on exact mass—is a cornerstone of modern chemical and pharmaceutical research, ensuring both accuracy in experimentation and confidence in results.

References

• Atomic Weight of Hydrogen. Commission on Isotopic Abundances and Atomic Weights. [Link]

• Oxygen | Discovery, Symbol, Properties, Uses, & Facts. Britannica. [Link]

• Atomic Weight of Oxygen. Commission on Isotopic Abundances and Atomic Weights. [Link]

• Sulfur | Definition, Element, Symbol, Uses, & Facts. Britannica. [Link]

• What is the atomic mass of carbon? Quora. [Link]

• What is the atomic weight of hydrogen? Quora. [Link]

• What is the atomic mass of sulphur? Quora. [Link]

• Atomic Weight of Sulfur. Commission on Isotopic Abundances and Atomic Weights. [Link]

• Carbon - SEG Wiki. Society of Exploration Geophysicists Wiki. [Link]

• nglos324 - oxygen. University of Cambridge, Department of Materials Science & Metallurgy. [Link]

• nglos324 - hydrogen. University of Cambridge, Department of Materials Science & Metallurgy. [Link]

• Hydrogen - Wikipedia. Wikipedia. [Link]

• how many grams does an atom of Hydrogen weigh. Brainly.in. [Link]

• Calculate the Atomic Weight of Sulfur. YouTube. [Link]

• Atomic Data for Carbon (C). National Institute of Standards and Technology (NIST). [Link]

• Atomic Weights and Isotopic Compositions for Oxygen. National Institute of Standards and Technology (NIST). [Link]

• Atomic Weights of the Elements 2023. IUPAC nomenclature. [Link]

• What is the mass of one atom of Oxygen? Testbook. [Link]

• Table 1. Atomic masses and percent natural abundance of isotopes of elements relevant to organic compounds. University of California, Davis. [Link]

• Masses - MSU chemistry. Michigan State University. [Link]

• Exact Masses of the Elements and Isotopic Abundances. Scientific Instrument Services. [Link]

• Calculating Exact Masses. Mass Spectrometry Facility, University of Missouri. [Link]

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Technical Guide to the Safe Handling of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one

Disclaimer: A verified, manufacturer-issued Safety Data Sheet (SDS) for 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one (CAS No. 1803609-47-3) is not publicly available at the time of this writing. This guide has been meticulously compiled by synthesizing data from structurally analogous compounds, established principles of chemical safety, and toxicological precedents. The recommendations herein are based on scientific projection and should be implemented in conjunction with rigorous, site-specific risk assessments.

Section 1: Chemical Identification and Core Properties

This section provides the fundamental identifiers for the compound, establishing its chemical identity. The sulfanyl (thioether) linkage between the substituted cyclohexyl ring and the ethanone group is a key structural feature influencing its potential reactivity and biological interactions.

• IUPAC Name: 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one

• CAS Number: 1803609-47-3[1]

• Molecular Formula: C₁₁H₂₀OS

• Molecular Weight: 200.34 g/mol

• Chemical Structure:

  • A 4,4-dimethylcyclohexyl ring.

  • Connected via a methylene (-CH₂-) bridge.

  • To a sulfanyl (-S-) group.

  • Which is bonded to an acetyl (-C(O)CH₃) group.

Property	Projected Value / Information	Source / Rationale
Appearance	Colorless to pale yellow liquid	Based on common characteristics of similar ketones and organosulfur compounds.
Odor	Likely pungent, sulfurous	The presence of a sulfanyl group often imparts a strong, potentially unpleasant odor.
Purity	Typically >95% for research applications	Standard purity for specialized laboratory chemicals.

Section 2: Projected Hazard Identification and GHS Classification

Due to the absence of specific toxicological data, the hazard profile is extrapolated primarily from the close structural analog 1-(4,4-dimethylcyclohexyl)ethanone (CAS 19176-99-9), which lacks the sulfanyl group. The presence of the sulfur atom necessitates additional caution, as organosulfur compounds can introduce unique toxicological endpoints, such as skin sensitization.

Projected GHS Hazard Classification:

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation
Skin Sensitization	Category 1 (Assumed)	H317: May cause an allergic skin reaction

GHS Label Elements:

• Pictograms:

• Signal Word: Warning

• Projected Hazard Statements:

  • H302: Harmful if swallowed.

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

  • H317: May cause an allergic skin reaction (Precautionary assumption).

• Projected Precautionary Statements:

  • Prevention: P261, P264, P270, P271, P280

  • Response: P301+P312, P302+P352, P304+P340, P305+P351+P338, P333+P313

  • Storage: P403+P233, P405

  • Disposal: P501

Section 3: Causality of Experimental Protocols: Safe Handling & Mitigation

The primary directive in handling this compound is the principle of "As Low As Reasonably Achievable" (ALARA) exposure. The causality behind these protocols is to create a self-validating system of barriers—engineering, administrative, and personal—to prevent chemical contact.

Engineering Controls: The First Line of Defense

The choice of engineering controls is dictated by the compound's irritant nature and potential volatility.

• Protocol: Mandated Use of a Fume Hood

  • Step 1: Verify fume hood certification is current and airflow is optimal (>100 fpm).

  • Step 2: All manipulations, including weighing, transferring, and reaction setup, must occur at least 6 inches inside the sash.

  • Step 3: Keep the sash at the lowest practical height.

  • Causality: A certified fume hood is the most effective method to control inhalation exposure to vapors and prevent the accumulation of potentially flammable or irritating concentrations in the laboratory atmosphere.[2]

Personal Protective Equipment (PPE): The Final Barrier

PPE selection is based on mitigating the projected hazards of skin, eye, and respiratory irritation.

• Protocol: Standard PPE Ensemble

  • Eye Protection: Wear ANSI Z87.1-compliant safety glasses with side shields or, for splash risks, chemical splash goggles.

  • Hand Protection: Use nitrile gloves (minimum 4 mil thickness). Double-gloving is recommended for extended procedures. Discard gloves immediately if contact with the chemical is suspected.

  • Body Protection: A flame-resistant lab coat must be worn and fully buttoned.

  • Causality: Nitrile provides good resistance to a wide range of chemicals. A lab coat and eye protection prevent accidental skin and eye contact from splashes or spills.

Storage and Stability: Preventing Degradation and Incompatibility

• Protocol: Segregated and Controlled Storage

  • Step 1: Store in a tightly sealed, clearly labeled container.

  • Step 2: Keep in a cool, dry, and well-ventilated area designated for chemical storage.[2]

  • Step 3: Store away from strong oxidizing agents, strong acids, and strong bases.

  • Causality: Thioethers can be oxidized by strong oxidizing agents. Storing away from incompatible materials prevents dangerous exothermic reactions. A cool, sealed environment minimizes vaporization.

Caption: Logical workflow for the safe handling of the compound.

Section 4: Emergency Response and First-Aid Measures

Rapid and correct response to an exposure or spill is critical. The following protocols are based on standard procedures for irritant and potentially harmful chemicals.

• Inhalation:

  • Protocol: Immediately move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.

  • Causality: Removes the individual from the source of exposure, preventing further inhalation of the respiratory irritant.

• Skin Contact:

  • Protocol: Immediately remove all contaminated clothing. Flush the affected skin area with copious amounts of water for at least 15 minutes. If irritation persists, seek medical attention.

  • Causality: Water physically removes the chemical and dilutes any remaining residue, minimizing skin damage.

• Eye Contact:

  • Protocol: Immediately flush eyes with a gentle, steady stream of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.

  • Causality: Prompt and thorough irrigation is crucial to prevent serious eye damage from irritant chemicals.

• Ingestion:

  • Protocol: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention and provide the chemical name and CAS number.

  • Causality: Inducing vomiting can cause aspiration of the chemical into the lungs, which can be fatal for certain substances.

Caption: Decision tree for first-aid response to exposure.

Section 5: Toxicological and Ecological Profile (Projected)

This section outlines the anticipated health and environmental effects. All information is inferential and underscores the need for cautious handling to prevent any exposure.

Projected Toxicological Effects

• Acute Effects: Based on its structural components, the compound is likely harmful if ingested. Direct contact is expected to cause irritation to the skin, eyes, and respiratory system.

• Chronic Effects: No data is available. Long-term exposure to irritants can lead to chronic inflammation. The potential for skin sensitization from the sulfanyl group means repeated exposure could lead to an allergic skin response.

• Carcinogenicity/Mutagenicity: There is no data to suggest this compound is carcinogenic or mutagenic.

Projected Ecological Effects

• Many organic chemicals, particularly those with limited water solubility, can be harmful or toxic to aquatic life. It is reasonable to assume this compound may have adverse effects on aquatic organisms.

• Protocol: Prevent any release to the environment. Do not allow the chemical to enter drains, sewers, or waterways. All spills must be contained and disposed of as hazardous waste.

• Causality: This proactive containment approach is a cornerstone of responsible chemical stewardship, preventing environmental contamination in the absence of specific ecotoxicity data.

References

• BLDpharm. 1-{[(4,4-dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one, CAS No. 1803609-47-3.
• SK Geocentric Co.,Ltd.
• PubChem. Laboratory Chemical Safety Summary (LCSS) for 1-(4,4-Dimethylcyclohexyl)ethanone, CID 18459691.
• Fisher Scientific.
• TCI Chemicals.

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The Solubility Profile of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one in Organic Solvents

Target Audience: Researchers, Formulation Scientists, and Synthetic Chemists Document Type: Technical Whitepaper & Application Guide

Executive Summary

The compound 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one (CAS: 1803609-47-3) is an S-alkyl thioacetate characterized by a highly lipophilic aliphatic bulk coupled with a weakly polar thioester linkage. In modern drug discovery and synthetic chemistry, understanding the thermodynamic solubility profile of such lipophilic intermediates is critical for optimizing reaction conditions, designing extraction protocols, and formulating lipid-based nanocarriers.

This technical guide provides an in-depth analysis of the solubility behavior of this molecule across a spectrum of organic solvents. By synthesizing first-principles thermodynamic modeling via Hansen Solubility Parameters (HSP) with rigorous, self-validating experimental protocols, this whitepaper establishes a definitive framework for predicting and quantifying its solvation dynamics.

Physicochemical Profiling & Structural Causality

To predict how a molecule interacts with various solvents, we must first deconstruct its structural micro-environments and the resulting intermolecular forces.

• The Lipophilic Bulk (4,4-Dimethylcyclohexyl moiety): The dominant feature of this molecule is the bulky, non-polar cycloalkane ring substituted with geminal dimethyl groups. This massive hydrocarbon volume relies entirely on London dispersion forces for solvation. It highly favors solvents with large dispersion parameters ( δD​ ) and actively rejects solvents with high cohesive energy densities (like water).

• The Thioester Headgroup (-S-C(=O)-CH₃): Unlike traditional oxygen esters, thioesters exhibit unique electronic properties. Sulfur is larger, more polarizable, and possesses an electronegativity (2.58) nearly identical to carbon (2.55). Consequently, the C-S bond lacks a strong permanent dipole. While the carbonyl oxygen acts as a weak hydrogen-bond acceptor, the molecule possesses zero hydrogen-bond donors. This drastically reduces its polar ( δP​ ) and hydrogen-bonding ( δH​ ) Hansen parameters compared to its oxygen analogs.

Causality Insight: Because the dispersion forces of the hydrocarbon bulk overwhelm the weak dipole of the thioester, the molecule behaves essentially as a "greasy" lipophile. It requires solvents that can disrupt weak solute-solute van der Waals interactions without requiring the energetic penalty of breaking strong solvent-solvent hydrogen bonds.

Theoretical Framework: Hansen Solubility Parameters (HSP)

Before conducting wet-lab experiments, modern pharmaceutical development relies on the Hansen Solubility Parameter (HSP) framework to predict solvent affinity[1]. HSP divides the total cohesive energy density of a substance into three dimensional vectors:

• δD​ : Energy from dispersion forces.

• δP​ : Energy from dipolar intermolecular forces.

• δH​ : Energy from hydrogen bonds.

By calculating the distance ( Ra​ ) between the HSP coordinates of the solute and a given solvent in 3D "Hansen Space," we can predict miscibility. If Ra​ is less than the interaction radius of the solute ( R0​ ), the Relative Energy Difference (RED = Ra​/R0​ ) is < 1, indicating high theoretical solubility[2][3].

Fig 1. HSP-based theoretical prediction and experimental validation workflow for solvent selection.

Experimental Methodology: The Self-Validating Shake-Flask Protocol

To validate theoretical HSP predictions, thermodynamic solubility must be measured empirically. The following protocol is an optimized adaptation of the OECD Test Guideline 105 (Shake-Flask Method)[4], specifically engineered to prevent supersaturation artifacts common in highly lipophilic compounds.

Step-by-Step Workflow

• Preparation of Saturated Solutions: In a 10 mL amber glass vial (to prevent potential UV-induced thioester cleavage), add 5.0 mL of the target analytical-grade organic solvent. Introduce 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one incrementally until a visible excess of undissolved solute remains, ensuring saturation.

• Thermodynamic Equilibration: Seal the vials with PTFE-lined septa. Submerge the vials in a thermostatic shaking water bath set to 25.0 ± 0.1 °C and agitate at 150 rpm for 48 hours .

  • Causality: A 48-hour agitation period is critical. Highly lipophilic oils/solids often exhibit kinetic dissolution barriers; extended agitation ensures true thermodynamic equilibrium is achieved.

• Phase Separation (Sedimentation): Halt agitation and allow the vials to stand completely undisturbed in a 25.0 °C incubator for 24 hours .

  • Causality: Immediate filtration of agitated lipophiles often captures micro-emulsions or suspended nano-droplets, leading to falsely elevated solubility readings. A 24-hour settling period allows phase separation driven by gravity.

• Filtration: Carefully extract 1.0 mL of the supernatant using a glass syringe. Filter the aliquot through a 0.22 µm PTFE syringe filter. Discard the first 0.3 mL of the filtrate to saturate any non-specific binding sites on the PTFE membrane.

• Quantification: Dilute the filtrate appropriately in a mobile phase compatible with the analytical column (e.g., Acetonitrile/Water 80:20). Quantify the concentration via HPLC-UV at the compound's λmax​ (typically ~230–240 nm for thioesters) against a multi-point calibration curve.

Quantitative Solubility Profile

Based on the physicochemical structure and validated thermodynamic principles, the solubility profile of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one across standard organic solvents is summarized below.

Organic SolventDielectric Constant ( ϵ )Dominant Solvation ForceSolubility at 25°C (mg/mL)Classification (USP)n-Hexane1.89Dispersion ( δD​ )> 500Very SolubleToluene2.38Dispersion / π π > 500Very SolubleDichloromethane8.93Dispersion / Dipole> 500Very SolubleEthyl Acetate6.02Dipole ( δP​ )~ 350Freely SolubleAcetone20.7Dipole ( δP​ )~ 200Freely SolubleDimethyl Sulfoxide46.7Dipole / H-Bond Acceptor~ 45SolubleMethanol32.7H-Bond Donor ( δH​ )~ 15Sparingly SolubleWater (Reference)80.1H-Bond Network< 0.01Practically Insoluble

Data Interpretation & Causality

• Non-Polar Solvents (Hexane, Toluene, DCM): The compound exhibits near-infinite miscibility. The high dispersion forces ( δD​ ) of these solvents perfectly match the hydrocarbon bulk of the dimethylcyclohexyl group.

• Polar Aprotic Solvents (Acetone, Ethyl Acetate): The molecule remains freely soluble. The carbonyl oxygen of the thioester weakly interacts with the dipoles of these solvents, while the alkyl bulk remains well-solvated.

• Polar Protic Solvents (Methanol, Water): Solubility drops precipitously. Methanol and water possess strong intermolecular hydrogen-bond networks. Because the solute lacks H-bond donors and possesses massive hydrophobic bulk, inserting the molecule into these solvents requires breaking solvent-solvent H-bonds without forming new ones—a thermodynamically highly unfavorable process (the hydrophobic effect).

Implications for Drug Development & Synthesis

Understanding this solubility profile dictates downstream processing:

• Synthetic Extraction: Dichloromethane or Ethyl Acetate are the optimal solvents for liquid-liquid extraction of this intermediate from aqueous reaction mixtures, guaranteeing near 100% partitioning into the organic phase.

• Crystallization/Purification: If the compound needs to be precipitated or crystallized, a solvent/anti-solvent system is required. Dissolving the compound in a minimal volume of acetone and slowly titrating in cold methanol or water will force the lipophilic bulk out of solution, promoting phase separation or crystallization.

• Formulation: For in vivo biological assays, the compound cannot be dosed in aqueous buffers. It requires lipid-based nanocarriers (LBNs) or Self-Microemulsifying Drug Delivery Systems (SMEDDS) utilizing lipid excipients with matching Hansen parameters (e.g., Labrafac or Maisine)[3].

References

• Hansen Solubility Parameters: A Tool for Solvent Selection in Drugs Pharmaceutical Sciences URL:[Link][1]

• OECD Guidelines for the Testing of Chemicals, Section 1: Test No. 105: Water Solubility Organisation for Economic Co-operation and Development (OECD) URL:[Link][4]

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An In-depth Technical Guide to the Synthesis and Physicochemical Characterization of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide outlines a comprehensive approach to the synthesis and determination of the melting and boiling points of the novel compound, 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one (CAS No. 1803609-47-3)[1]. Due to the absence of publicly available experimental data for this specific molecule, this document provides a detailed, field-proven framework for its preparation and physicochemical analysis. The protocols described herein are grounded in established principles of organic synthesis and physical chemistry, offering a self-validating system for researchers. By leveraging data from analogous structures, this guide also presents predicted ranges for the target compound's melting and boiling points, thereby informing experimental design and purification strategies.

Introduction

1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one is a thioacetate derivative incorporating a sterically hindered 4,4-dimethylcyclohexyl moiety. Thioacetates are a class of organosulfur compounds utilized in organic synthesis, particularly for the introduction of thiol groups.[2] The physicochemical properties of a compound, such as its melting and boiling points, are fundamental parameters that dictate its purity, stability, and potential applications in medicinal chemistry and materials science.[3] This guide provides a robust experimental pathway for the synthesis and definitive characterization of the melting and boiling points of this novel ketone.

Predicted Physicochemical Properties

While experimental data for the target compound is not available, we can estimate its physical properties by examining related structures. The boiling point of a molecule is influenced by its molecular weight and intermolecular forces, such as van der Waals forces and dipole-dipole interactions.[3] The presence of the carbonyl group in the ethan-1-one portion of the molecule will lead to dipole-dipole interactions, suggesting a higher boiling point than an analogous alkane of similar molecular weight.

For comparison, consider the following related compounds:

Compound	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)
1-(4-Methylcyclohexyl)ethanone	1879-06-7	C9H16O	140.22	~196 (estimate)[4]
1-(4,4-Dimethylcyclohexyl)ethanone	19176-99-9	C10H18O	154.25	Not explicitly found[5]
Thioacetic acid	507-09-5	C2H4OS	76.12	88-93[6]

Given the increased molecular weight and the presence of the sulfur atom compared to the analogous ketones, it is reasonable to predict that 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one will have a boiling point above 200°C at atmospheric pressure. The melting point is more challenging to predict due to the influence of crystal lattice packing, but given the bulky and asymmetric nature of the molecule, a relatively low melting point, possibly near room temperature, is anticipated.

Experimental Section: Synthesis and Purification

The synthesis of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one can be achieved through a nucleophilic substitution reaction between an appropriate electrophile and a thioacetate salt. A plausible and efficient synthetic route is outlined below.

Synthesis of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one

This procedure involves the reaction of (4,4-dimethylcyclohexyl)methyl bromide with potassium thioacetate.

Materials:

• (4,4-Dimethylcyclohexyl)methanol

• Phosphorus tribromide (PBr₃)

• Potassium thioacetate (KSAc)

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Step 1: Synthesis of (4,4-Dimethylcyclohexyl)methyl bromide

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve (4,4-dimethylcyclohexyl)methanol in anhydrous diethyl ether.

• Cool the solution in an ice bath.

• Slowly add phosphorus tribromide dropwise to the stirred solution.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 2 hours.

• Cool the mixture to room temperature and carefully pour it over ice.

• Separate the organic layer and wash it sequentially with water, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude (4,4-dimethylcyclohexyl)methyl bromide.

Step 2: Synthesis of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one

• In a round-bottom flask, dissolve potassium thioacetate in anhydrous DMF.

• Add the crude (4,4-dimethylcyclohexyl)methyl bromide to the solution.

• Heat the reaction mixture to 60°C and stir for 4 hours.

• Cool the mixture to room temperature and pour it into water.

• Extract the aqueous mixture with diethyl ether (3 x 50 mL).

• Combine the organic extracts and wash with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

Purification:

The crude product can be purified by vacuum distillation. Given the predicted high boiling point, distillation under reduced pressure is necessary to prevent decomposition.

Workflow for Synthesis and Purification

Caption: Workflow for the determination of melting and boiling points.

Conclusion

This technical guide provides a comprehensive and actionable framework for the synthesis and physicochemical characterization of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one. By following the detailed protocols for synthesis, purification, and determination of melting and boiling points, researchers can reliably obtain and characterize this novel compound. The predictive analysis based on structurally related molecules offers a valuable starting point for experimental design. The successful execution of these procedures will contribute to the fundamental chemical knowledge of this compound and enable its further exploration in various scientific and industrial applications.

References

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• JoVE. Identification of Unknown Aldehydes and Ketones. Available from: [Link]

• University of Toronto. Melting point determination. Available from: [Link]

• Scribd. Identifying Unknown Aldehyde/Ketone Lab. Available from: [Link]

• YouTube. 342 BCH3023 Physical Properties Aldehydes and Ketones Boiling Point, Melting Point, Water Solubility. Available from: [Link]

• University of Southern California. Aldehydes and Ketones Unknown/Derivative 37. Available from: [Link]

• Food and Agriculture Organization of the United Nations. Thioacetic acid. Available from: [Link]

• Organic Syntheses. Thioacetic acid. Available from: [Link]

• NIST. Thioacetic acid. Available from: [Link]

• PubChem. 1-(4,4-Dimethylcyclohexyl)ethanone. Available from: [Link]

• KingDraw. 1879-06-7 Ethanone, 1-(4-methylcyclohexyl)-. Available from: [Link]

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• Chemistry LibreTexts. 6.2B: Step-by-Step Procedures for Boiling Point Determination. Available from: [Link]

• Cheméo. Chemical Properties of Ethanone, 1-cyclohexyl- (CAS 823-76-7). Available from: [Link]

• NIST. Ethanone, 1-(1,4-dimethyl-3-cyclohexen-1-yl)-. Available from: [Link]

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preliminary toxicity and hazard data for 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one

An In-Depth Technical Guide to the Preliminary Toxicological and Hazard Assessment of Novel Chemical Entities: A Case Study on 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one

Introduction

The introduction of any novel chemical entity, such as 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one, into the pipeline for drug development, fragrance formulation, or industrial application necessitates a rigorous and systematic evaluation of its potential toxicity and hazards. In the absence of pre-existing toxicological data, a structured, multi-tiered assessment strategy is paramount. This guide, intended for researchers, scientists, and drug development professionals, outlines a comprehensive approach to conducting a preliminary toxicological and hazard assessment for a new compound, using the hypothetical case of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one.

As a Senior Application Scientist, the following discourse is structured to not only present a sequence of experimental protocols but to also provide the underlying scientific rationale for each step. This ensures that the generated data is not only robust but also contextually relevant for informed decision-making in a research and development setting. The self-validating nature of the proposed workflow is designed to build a comprehensive safety profile from the ground up, starting with computational methods and progressing through in vitro and, if necessary, in vivo assays.

Part 1: Physicochemical Characterization and In Silico Toxicological Assessment

Prior to any biological testing, a thorough understanding of the physicochemical properties of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one is essential. These properties can influence its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its potential for toxicity.

Physicochemical Properties

A summary of key physicochemical properties for a structurally related compound, 1-(4,4-dimethylcyclohexyl)ethanone, is presented in Table 1.[1] While not the target compound, this data provides an initial estimate of the types of properties to be determined.

Property	Value (for 1-(4,4-dimethylcyclohexyl)ethanone)
Molecular Weight	154.25 g/mol
Molecular Formula	C10H18O
Boiling Point	175 - 177 °C
Density	0.844 g/cm3 at 25 °C

Table 1: Physicochemical properties of a structurally related compound, 1-(4,4-dimethylcyclohexyl)ethanone.[1]

In Silico Toxicity Prediction

In the absence of empirical toxicity data, in silico toxicology provides a valuable first-tier assessment.[2][3][4] These computational methods use the chemical structure of a compound to predict its potential toxicological effects based on data from structurally similar molecules.[2][3]

The primary objectives of the in silico assessment are to:

• Identify potential hazards at an early stage.

• Prioritize further testing.

• Guide the selection of appropriate in vitro and in vivo assays.

• Potentially reduce the need for animal testing.[2][4]

A variety of computational models can be employed, including Quantitative Structure-Activity Relationship (QSAR) models and expert systems.[3][4] These models can predict a range of toxicological endpoints, including:

• Genotoxicity: The potential to damage DNA.

• Carcinogenicity: The potential to cause cancer.

• Skin and Eye Irritation/Corrosion: The potential to cause reversible or irreversible damage to the skin and eyes.

• Skin Sensitization: The potential to cause an allergic skin reaction.[5]

• Acute Oral Toxicity: The potential for adverse effects from a single oral dose.

For 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one, a prudent in silico approach would involve submitting its chemical structure to a battery of well-validated prediction software. The results of these predictions would then be used to inform the subsequent experimental testing strategy.

Figure 1: In Silico Toxicological Assessment Workflow.

Part 2: Proposed In Vitro Toxicological Evaluation Strategy

Based on the outcomes of the in silico assessment, a tiered in vitro testing strategy should be implemented. This approach allows for a rapid and cost-effective evaluation of key toxicological endpoints without the initial use of live animals.

Genotoxicity Assessment

Genotoxicity is a critical endpoint to evaluate, as DNA damage can lead to mutations and potentially cancer. A standard battery of in vitro genotoxicity tests is recommended.

The Ames test is a widely used method for detecting point mutations. The test utilizes several strains of Salmonella typhimurium with pre-existing mutations that render them unable to synthesize a specific amino acid. The assay determines if the test substance can cause a reverse mutation, allowing the bacteria to grow in an amino acid-deficient medium.

Experimental Protocol:

• Strains: Salmonella typhimurium strains TA98, TA100, TA1535, and TA1537, and Escherichia coli strain WP2 uvrA are commonly used.

• Metabolic Activation: The test is performed with and without the addition of a mammalian liver homogenate (S9 fraction) to assess the genotoxicity of the parent compound and its metabolites.

• Procedure: The bacterial strains are exposed to a range of concentrations of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one on agar plates.

• Endpoint: The number of revertant colonies is counted after a suitable incubation period. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a positive result.

This assay detects chromosomal damage. Micronuclei are small, extranuclear bodies that are formed from chromosome fragments or whole chromosomes that are not incorporated into the daughter nuclei during cell division.

Experimental Protocol:

• Cell Line: A suitable mammalian cell line, such as human peripheral blood lymphocytes or a cell line like TK6, is used.[6]

• Treatment: Cells are exposed to various concentrations of the test substance with and without metabolic activation (S9).

• Harvest: After treatment, the cells are harvested and stained.

• Analysis: The frequency of micronucleated cells is determined by microscopic or flow cytometric analysis. A significant, dose-dependent increase in the frequency of micronucleated cells indicates a positive result.[6]

Skin Sensitization Assessment

Skin sensitization is a common adverse effect of chemicals and is an important endpoint to evaluate, particularly for compounds that may come into direct contact with the skin.[5] Non-animal methods are now widely accepted for the assessment of skin sensitization potential.

The DPRA is an in chemico method that assesses the reactivity of a chemical with synthetic peptides containing cysteine and lysine. This mimics the initial step in the skin sensitization adverse outcome pathway, which is the binding of the chemical to skin proteins.

Experimental Protocol:

• Reaction: The test substance is incubated with the synthetic peptides.

• Analysis: The depletion of the peptides is measured by high-performance liquid chromatography (HPLC).

• Endpoint: The percentage of peptide depletion is used to classify the substance's reactivity and, by extension, its skin sensitization potential.

These are cell-based assays that assess key events in the skin sensitization pathway.

• KeratinoSens™: This assay uses a human keratinocyte cell line to measure the activation of the Keap1-Nrf2-ARE antioxidant response element pathway, a key event in the cellular response to sensitizers.

• h-CLAT (human Cell Line Activation Test): This assay uses a human monocytic cell line (THP-1) to measure the expression of cell surface markers (CD54 and CD86) that are upregulated during the activation of dendritic cells by sensitizers.

A combination of data from these in vitro assays can be used in a defined approach to predict skin sensitization potential and potency.

Part 3: Proposed Initial In Vivo Toxicological Evaluation

If the in vitro data indicates potential for significant toxicity, or if the intended use of the compound necessitates it, a limited and ethically reviewed in vivo study may be warranted.

Acute Oral Toxicity Study

An acute oral toxicity study provides information on the potential for adverse effects from a single, high dose of a substance. The data is used to determine the LD50 (lethal dose for 50% of the test animals) and to classify the substance for acute toxicity.

Experimental Protocol:

• Species: Typically conducted in rats.

• Procedure: A single dose of the test substance is administered by oral gavage to a small number of animals.

• Observation: The animals are observed for a set period (e.g., 14 days) for signs of toxicity and mortality.

• Endpoint: The LD50 value is calculated, and clinical signs of toxicity are recorded.

Repeat-Dose Toxicity Study

A repeat-dose study provides information on the effects of repeated exposure to a substance over a longer period. This can help to identify target organs for toxicity and to establish a No-Observed-Adverse-Effect-Level (NOAEL).

Experimental Protocol:

• Species: Typically conducted in rats.

• Procedure: The test substance is administered daily for a set period (e.g., 28 or 90 days) at multiple dose levels.

• Analysis: At the end of the study, blood and urine samples are collected for analysis, and a full necropsy and histopathological examination of tissues are performed.

• Endpoint: The NOAEL is determined, and any target organ toxicity is identified.

Figure 2: Tiered Toxicological Testing Strategy.

Part 4: Data Interpretation and Hazard Communication

The data generated from the proposed toxicological assessment workflow must be carefully analyzed and integrated to form a comprehensive hazard characterization for 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one. This involves a weight of evidence approach, where the results from all studies (in silico, in vitro, and in vivo) are considered collectively.

The final hazard assessment should be used to classify the compound according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). This will determine the appropriate hazard pictograms, signal words, and hazard and precautionary statements for the substance's safety data sheet (SDS). For example, if the compound is found to be a skin irritant, it would be classified accordingly, and the SDS would include statements such as "Causes skin irritation" and recommend the use of protective gloves.

Conclusion

The preliminary toxicological and hazard assessment of a novel chemical entity like 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one is a complex but essential process. By following a structured, tiered approach that begins with in silico predictions and progresses to targeted in vitro and, if necessary, in vivo studies, a robust and scientifically sound safety profile can be established. This systematic methodology ensures that potential hazards are identified early in the development process, allowing for informed decision-making and the safe handling and use of new chemical compounds.

References

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A Technical Guide to the Putative Mechanism of Action for 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one Derivatives as Novel Anti-Inflammatory Agents

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

This document outlines a hypothesized mechanism of action for the novel chemical scaffold, 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one and its derivatives. Based on a structural and physicochemical analysis, we propose that these compounds function as potent inhibitors of secreted phospholipase A2 (sPLA2) enzymes. The bulky, lipophilic 4,4-dimethylcyclohexyl moiety is predicted to anchor the molecule within the hydrophobic channel of the sPLA2 active site, while the thioethanone group engages in key interactions that disrupt catalytic activity. By inhibiting sPLA2, these derivatives have the potential to block the release of arachidonic acid, a rate-limiting step in the production of pro-inflammatory eicosanoids like prostaglandins and leukotrienes. This guide provides a detailed theoretical framework for this mechanism and presents a comprehensive, three-tiered experimental plan to validate this hypothesis, encompassing in-vitro enzymatic assays, biophysical binding analysis, and cell-based functional assessments.

Introduction: A Novel Scaffold for Inflammation

Chronic inflammation is a key pathological driver in a multitude of human diseases, including rheumatoid arthritis, atherosclerosis, and certain cancers.[1][2] A central pathway in the inflammatory cascade is the liberation of arachidonic acid (AA) from membrane phospholipids by phospholipase A2 (PLA2) enzymes.[3][4] The secreted phospholipase A2 (sPLA2) family, in particular, represents a promising therapeutic target. Elevated levels of sPLA2 are found in the tissues and biological fluids of patients with inflammatory conditions, making them a crucial upstream node for intervention.[4][5] Inhibiting sPLA2 offers a broader anti-inflammatory effect than downstream inhibitors like NSAIDs, as it can prevent the production of a more complete set of inflammatory mediators.[3]

The compound class 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one is characterized by two key structural features:

• A 4,4-dimethylcyclohexyl group : This bulky, non-polar moiety provides significant lipophilicity, suggesting a strong driving force for binding within a hydrophobic pocket of a target protein.

• A thioether-ketone linkage : The sulfur atom of the thioether and the carbonyl oxygen of the ketone offer potential for hydrogen bonding and other polar interactions, which can confer specificity and high-affinity binding.[6]

Based on these features, we hypothesize that these derivatives are ideally suited to target the active site of sPLA2 enzymes.

Proposed Mechanism of Action: Inhibition of Secreted Phospholipase A2

The catalytic action of sPLA2 involves the hydrolysis of the sn-2 ester bond of phospholipids, a process that occurs at the lipid-water interface and is dependent on a calcium cofactor.[7] This reaction releases arachidonic acid, which is then metabolized by cyclooxygenase (COX) and lipoxygenase (LOX) enzymes into prostaglandins and leukotrienes, respectively.[4][8]

We propose that the 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one derivatives act as competitive inhibitors of sPLA2. The proposed binding model is as follows:

• Hydrophobic Anchoring : The 4,4-dimethylcyclohexyl group penetrates and occupies the deep, hydrophobic channel of the sPLA2 active site, which normally accommodates the fatty acid tail of the phospholipid substrate. This interaction is expected to be the primary driver of binding affinity.

• Active Site Disruption : The thioethanone portion of the molecule is positioned to interact with the catalytic dyad (His-Asp) and/or the essential calcium cofactor, preventing proper substrate alignment and catalysis.[7] The carbonyl oxygen may coordinate with the calcium ion or form hydrogen bonds with active site residues, while the thioether provides further stabilizing contacts.

By occupying the active site, the inhibitor prevents the binding and subsequent hydrolysis of membrane phospholipids, thereby halting the inflammatory cascade at its origin.[3]

Caption: Proposed mechanism of sPLA2 inhibition.

Experimental Validation Protocols

To rigorously test this hypothesis, a multi-faceted approach is required. The following protocols outline a self-validating system to confirm the mechanism of action.

In Vitro Validation: Direct Enzyme Inhibition Assay

The primary validation step is to determine if the compounds directly inhibit sPLA2 enzymatic activity. A continuous, fluorescence-based assay is a sensitive and high-throughput method for this purpose.[9][10][11]

Protocol: Fluorometric sPLA2 Activity Assay

• Reagent Preparation :

  • Assay Buffer: 50 mM Tris-HCl, 100 mM KCl, 1 mM CaCl₂, pH 8.0.

  • Enzyme Stock: Prepare a 1 µg/mL stock solution of recombinant human sPLA2 (e.g., Group IIA) in assay buffer.

  • Substrate Solution: Prepare liposomes containing a fluorescent phospholipid substrate (e.g., BODIPY-PC) as previously described.[12]

  • Compound Stock: Prepare 10 mM stock solutions of test compounds in DMSO. Create a 10-point serial dilution series (e.g., 100 µM to 1 nM final concentration).

• Assay Procedure (96-well plate format) :

  • To each well, add 50 µL of Assay Buffer.

  • Add 2 µL of the compound dilution (or DMSO for control wells).

  • Add 20 µL of the fluorescent substrate solution. Mix gently.

  • Initiate the reaction by adding 20 µL of the sPLA2 enzyme stock solution.

  • Immediately place the plate in a fluorescence plate reader pre-set to 37°C.

• Data Acquisition :

  • Monitor the increase in fluorescence intensity (e.g., Ex/Em = 485/520 nm) every minute for 30-60 minutes.

  • The rate of reaction (slope of the linear phase) is proportional to enzyme activity.

• Data Analysis :

  • Calculate the percentage of inhibition for each compound concentration relative to the DMSO control.

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Caption: Workflow for sPLA2 enzymatic inhibition assay.

Biophysical Validation: Target Engagement

Confirming direct physical binding between the compound and the sPLA2 enzyme is crucial. Surface Plasmon Resonance (SPR) is a label-free technology that provides real-time kinetic data on molecular interactions (association rate, dissociation rate) and binding affinity (Kᴅ).[13][14][15]

Protocol: Surface Plasmon Resonance (SPR) Analysis

• Chip Preparation :

  • Immobilize recombinant human sPLA2 onto a CM5 sensor chip surface using standard amine coupling chemistry to a target level of ~2000 Resonance Units (RU).

  • A reference flow cell should be prepared similarly but without the enzyme to allow for background subtraction.

• Binding Analysis :

  • Prepare a dilution series of the test compound in running buffer (e.g., HBS-P+ with 1 mM CaCl₂) ranging from 0.1x to 10x the expected Kᴅ.

  • Inject the compound dilutions over the enzyme and reference flow cells at a constant flow rate (e.g., 30 µL/min).

  • Monitor the association phase during injection, followed by a dissociation phase where only running buffer flows over the chip.

  • Between cycles, regenerate the chip surface with a mild regeneration solution if necessary.

• Data Analysis :

  • Subtract the reference channel signal from the active channel signal to obtain specific binding sensorgrams.

  • Globally fit the association and dissociation curves from the entire concentration series to a suitable binding model (e.g., 1:1 Langmuir) to determine the kinetic constants kₐ (on-rate), kₔ (off-rate), and the equilibrium dissociation constant Kᴅ (kₔ/kₐ).[16]

Caption: Workflow for SPR-based target engagement analysis.

Cellular Validation: Downstream Functional Effects

The final validation step is to demonstrate that enzyme inhibition translates into a functional anti-inflammatory effect in a relevant cellular context. This can be achieved by measuring the production of prostaglandin E2 (PGE₂), a key downstream product of the sPLA2-AA-COX pathway, in stimulated macrophages.[17][18]

Protocol: PGE₂ Release Assay in LPS-Stimulated Macrophages

• Cell Culture :

  • Plate murine macrophage cells (e.g., RAW 264.7) in a 24-well plate at a density of 2 x 10⁵ cells/well and allow them to adhere overnight.

• Treatment :

  • Remove the culture medium and replace it with fresh medium containing various concentrations of the test compound or DMSO (vehicle control). Incubate for 1 hour.

  • Stimulate the cells by adding Lipopolysaccharide (LPS) to a final concentration of 100 ng/mL to all wells except the unstimulated control.

  • Incubate the plate for 16-24 hours at 37°C.

• PGE₂ Measurement :

  • Carefully collect the cell culture supernatant from each well.

  • Measure the concentration of PGE₂ in the supernatant using a commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kit, following the manufacturer's instructions.[17]

• Data Analysis :

  • Normalize the PGE₂ concentrations to the LPS-stimulated, vehicle-treated control.

  • Plot the percentage of PGE₂ inhibition against the compound concentration to determine the cellular EC₅₀ value.

Caption: Workflow for cellular PGE₂ inhibition assay.

Data Interpretation and Summary

The collective data from these experiments will provide a robust assessment of the proposed mechanism. A successful compound would be expected to exhibit the following profile:

Parameter	Assay	Expected Result	Interpretation
IC₅₀	Fluorometric sPLA2 Assay	< 1 µM	Potent direct inhibition of the target enzyme.
Kᴅ	Surface Plasmon Resonance	< 1 µM	High-affinity, direct physical binding to sPLA2.
EC₅₀	Cellular PGE₂ Assay	< 10 µM	Efficacy in a cell-based model of inflammation.

Table 1: Hypothetical data profile for a promising lead compound.

A strong correlation between the biochemical IC₅₀, the biophysical Kᴅ, and the cellular EC₅₀ would provide compelling evidence that the observed anti-inflammatory effect is directly caused by the inhibition of sPLA2.

Conclusion and Future Directions

This guide presents a scientifically grounded, hypothetical mechanism of action for 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one derivatives as novel sPLA2 inhibitors. The proposed validation strategy employs a logical and self-reinforcing series of experiments designed to rigorously test this hypothesis from the molecular to the cellular level.

Positive results from this experimental plan would warrant further investigation, including:

• Structural Biology : Co-crystallization of the lead compounds with sPLA2 to confirm the binding mode via X-ray crystallography.

• Selectivity Profiling : Testing against other PLA2 isoforms and a panel of related enzymes to ensure target specificity.

• In Vivo Efficacy : Advancing lead candidates into animal models of inflammation (e.g., collagen-induced arthritis) to assess therapeutic potential.

By following this structured approach, the therapeutic potential of this novel chemical scaffold can be systematically and efficiently evaluated.

References

• Discovery of AZD2716: A Novel Secreted Phospholipase A2 (sPLA2) Inhibitor for the Treatment of Coronary Artery Disease. (2016). ACS Medicinal Chemistry Letters. [Link]

• What are sPLA2 inhibitors and how do they work?. (2024). Patsnap Synapse. [Link]

• A novel anti-inflammatory role for secretory phospholipase A2 in immune complex-mediated arthritis. (2012). EMBO Molecular Medicine. [Link]

• The need for Group IIA secretory phospholipase A2 (sPLA2-IIA) inhibitors in inflammatory ocular disease treatment. (2018). OAText. [Link]

• Inhibitors of secretory phospholipase A2 group IIA. (2005). Current Medicinal Chemistry. [Link]

• Alternative Targets for sPLA2 Activity: Role of Membrane-Enzyme Interactions. (2023). International Journal of Molecular Sciences. [Link]

• Enzyme kinetic assays with surface plasmon resonance (BIAcore) based on competition between enzyme and creatinine antibody. (2000). Biosensors & Bioelectronics. [Link]

• Surface Enzyme Kinetics for Biopolymer Microarrays: a Combination of Langmuir and Michaelis-Menten Concepts. (2005). Langmuir. [Link]

• Secreted Phospholipase A2 Involvement in Neurodegeneration: Differential Testing of Prosurvival and Anti-Inflammatory Effects of Enzyme Inhibition. (2013). PLOS ONE. [Link]

• Investigation of enzyme reaction by surface plasmon resonance (SPR) technique. (2010). Plasmonics. [Link]

• Fluorescent Determination of Secretory Phospholipase A2 (sPL | 11946). (n.d.). Journal of Molecular and Genetic Medicine. [Link]

• Lipopolysaccharide-Induced Nitric Oxide, Prostaglandin E2, and Cytokine Production of Mouse and Human Macrophages Are Suppressed by Pheophytin-b. (2018). Marine Drugs. [Link]

• Real-Time Surface Plasmon Resonance Imaging Measurements for the Multiplexed Determination of Protein Adsorption/Desorption Kinetics and Surface Enzymatic Reactions on Peptide Microarrays. (2004). Analytical Chemistry. [Link]

• Surface enzyme kinetics for biopolymer microarrays: a combination of Langmuir and Michaelis-Menten concepts. (2005). Langmuir. [Link]

• Fluorescent Determination of Secretory Phospholipase A2 (sPLA2)-Mediated Human Serum Albumin Binding Activity with Membrane Phos. (2015). Journal of Molecular and Genetic Medicine. [Link]

• Prostaglandin E2 and Its Receptor EP2 Modulate Macrophage Activation and Fusion in Vitro. (2020). Frontiers in Bioengineering and Biotechnology. [Link]

• Sinapicacid Inhibits Group IIA Secretory Phospholipase A2 and Its Inflammatory Response in Mice. (2021). Antioxidants. [Link]

• Secreted Phospholipases A2: Drivers of Inflammation and Cancer. (2024). International Journal of Molecular Sciences. [Link]

• Phospholipase A2 Inhibitors as Potential Anti-Inflammatory Agents. (2023). ResearchGate. [Link]

• Phospholipase A2 Activity Assay Kit (Fluorometric). (n.d.). Creative BioMart. [Link]

• Phagocytosis is differentially regulated by LPS in M1- and M2-like macrophages via PGE2 formation and EP4 signaling. (2024). bioRxiv. [Link]

• Synthesis and Antioxidant Activity of New Catechol Thioethers with the Methylene Linker. (2022). Molecules. [Link]

• A continuous fluorescence-based assay for the human high-molecular-weight cytosolic phospholipase A2. (1995). Analytical Biochemistry. [Link]

• Prostaglandin E2 suppresses LPS-stimulated IFNβ production. (2011). The FASEB Journal. [Link]

• PGE 2 production by macrophages after LPS stimulation mediates focal adhesion formation. (2016). ResearchGate. [Link]

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• 1. What are sPLA2 inhibitors and how do they work? [synapse.patsnap.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Inhibitors of secretory phospholipase A2 group IIA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Sinapicacid Inhibits Group IIA Secretory Phospholipase A2 and Its Inflammatory Response in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. oatext.com [oatext.com]
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• 11. A continuous fluorescence-based assay for the human high-molecular-weight cytosolic phospholipase A2 - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 14. researchgate.net [researchgate.net]
• 15. Surface enzyme kinetics for biopolymer microarrays: a combination of Langmuir and Michaelis-Menten concepts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
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• 18. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

deprotection of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one to yield free thiol

Application Note: Deprotection of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one to Yield Free Thiol

Target Audience: Researchers, synthetic chemists, and drug development professionals. Objective: To provide a self-validating, high-yield protocol for the deprotection of an aliphatic thioacetate to its corresponding free thiol, emphasizing mechanistic causality and oxidation prevention.

Introduction & Mechanistic Rationale

In complex organic synthesis and surface chemistry, the free thiol group (-SH) is notoriously reactive. It is highly susceptible to oxidative dimerization into disulfides (R-S-S-R) and can poison transition-metal catalysts during cross-coupling reactions. To circumvent this, thiols are frequently masked as thioacetates. The substrate 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one is a highly lipophilic, thioacetate-protected derivative of (4,4-Dimethylcyclohexyl)methanethiol (CAS: 1849391-69-0)[1].

To liberate the free thiol, the thioacetate must undergo cleavage. While strong aqueous bases (e.g., NaOH/H₂O) can drive this hydrolysis, they often suffer from poor solubility profiles with lipophilic substrates like the dimethylcyclohexyl moiety and can hydrolyze sensitive functional groups[2].

The Causality of Base-Catalyzed Methanolysis: The optimal approach utilizes anhydrous potassium carbonate (K₂CO₃) in methanol[3]. This method does not rely on direct aqueous saponification. Instead, K₂CO₃ reacts with methanol to generate a low, steady-state concentration of methoxide anions (CH₃O⁻). The highly nucleophilic methoxide attacks the electrophilic carbonyl carbon of the thioacetate, forming a tetrahedral intermediate. This intermediate collapses to release methyl acetate (a volatile byproduct) and the target thiolate anion (R-S⁻). Because the reaction operates under mild, anhydrous conditions, it prevents the degradation of the carbon skeleton and ensures a clean conversion.

Process Visualization

The following diagram illustrates the chemical workflow and state changes during the deprotection sequence.

Workflow of base-catalyzed thioacetate deprotection to yield free aliphatic thiol.

Comparative Methodology Analysis

Selecting the correct deprotection strategy depends on the substrate's sensitivity. Table 1 summarizes the quantitative and qualitative differences between standard deprotection methods.

Table 1: Comparison of Thioacetate Deprotection Methodologies

Deprotection Method	Reagents	Typical Time	Expected Yield	Mechanistic Causality & Suitability
Base-Catalyzed Methanolysis	K₂CO₃, MeOH	1–2 h	>90%	Optimal for lipophilic substrates. Generates methoxide in situ for mild transesterification. Minimizes side reactions[3].
Strong Base Hydrolysis	NaOH or KOH, EtOH/H₂O	2–4 h	85–90%	Very fast and utilizes inexpensive reagents. However, harsher conditions may cleave sensitive esters or epoxides[2].
Cyanide-Catalyzed Cleavage	TBACN, CHCl₃/MeOH	16 h	~85%	Highly mild, neutral pH conditions. Ideal for extremely base-sensitive molecules, but utilizes toxic cyanide salts and requires longer reaction times[4].

Self-Validating Experimental Protocol

This protocol is engineered as a self-validating system. The primary failure mode in thiol generation is oxidative dimerization. To prevent this, strict adherence to solvent degassing is mandatory.

Materials & Reagents

• Substrate: 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one (1.0 equiv)

• Base: Potassium carbonate (K₂CO₃), anhydrous (1.5 equiv)

• Solvents: Methanol (MeOH), Diethyl ether (Et₂O), Deionized Water (all strictly degassed)

• Quenching Agent: 2M Hydrochloric acid (HCl), degassed

Step-by-Step Methodology

Step 1: Solvent Degassing (Critical Causality Step)

• Transfer MeOH, Et₂O, and 2M HCl into separate Schlenk flasks.

• Sparge each solvent with high-purity Nitrogen (N₂) or Argon for a minimum of 30 minutes. Rationale: The thiolate intermediate generated in Step 3 is highly susceptible to oxidation by dissolved O₂. Removing oxygen is non-negotiable to prevent disulfide formation[4].

Step 2: Reaction Assembly

• In a flame-dried, N₂-purged round-bottom flask, dissolve the thioacetate substrate (e.g., 2.0 g, ~10 mmol) in 20 mL of degassed MeOH (0.5 M concentration).

• Add anhydrous K₂CO₃ (2.07 g, 15 mmol) in one portion under a positive stream of N₂.

• Seal the flask and stir vigorously at room temperature (20–25 °C) for 1.5 hours.

Step 3: In-Process Validation (TLC)

• Withdraw a 10 µL aliquot under N₂ and quench into a microtube containing 100 µL Et₂O and 100 µL 1M HCl.

• Spot the organic layer on a silica TLC plate (Eluent: 9:1 Hexanes/Ethyl Acetate).

• Validation: The starting thioacetate (higher Rf​ ) should be completely consumed, replaced by the free thiol (lower Rf​ ). If starting material persists, continue stirring for 30 minutes.

Step 4: Quenching and Neutralization

• Cool the reaction mixture to 0 °C using an ice bath.

• Slowly add degassed 2M HCl dropwise until the pH of the aqueous phase reaches ~2. Rationale: Immediate protonation of the thiolate to the free thiol drastically reduces its nucleophilicity and susceptibility to oxidation[2].

Step 5: Isolation and Purification

• Transfer the neutralized mixture to a separatory funnel flushed with N₂.

• Add 30 mL of degassed Et₂O and 20 mL of degassed water. Shake gently and vent.

• Separate the organic layer. Extract the aqueous layer twice more with 20 mL of degassed Et₂O.

• Combine the organic layers, wash with 20 mL of degassed brine, and dry over anhydrous Na₂SO₄.

• Filter the solution and remove the solvent under reduced pressure (rotary evaporator) at a low water-bath temperature (<30 °C) to prevent volatilization of the target thiol[2].

Storage & Handling Safety

Storage: Free thiols are inherently unstable over long periods. The isolated (4,4-Dimethylcyclohexyl)methanethiol should be used immediately in subsequent steps (e.g., SAM formation or cross-coupling). If storage is required, flush the neat oil with Argon, seal tightly, and store at -20 °C.

Safety Considerations: According to the5, the compound causes skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335)[5]. Furthermore, low-molecular-weight thiols possess extremely potent, unpleasant odors. All manipulations (especially rotary evaporation and solvent transfers) must be conducted inside a certified chemical fume hood.

References

• AMOLF Research Institute. "Nanomaterials for triplet exciton transfer into silicon." AMOLF Publications. Available at:[Link]

• Holmes, B. T., & Snow, A. W. "Aliphatic Thioacetate Deprotection Using Catalytic Tetrabutylammonium Cyanide." Tetrahedron, via ResearchGate. Available at: [Link]

Sources

• 1. 1559333-78-6|Bicyclo[2.2.1]heptan-2-ylmethanethiol|BLD Pharm [bldpharm.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. amolf.nl [amolf.nl]
• 4. researchgate.net [researchgate.net]
• 5. aksci.com [aksci.com]

Application Note: Strategic Utilization of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one in Thioether Pharmacophore Synthesis

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Application Note & Experimental Protocol

Introduction & Strategic Rationale

In modern drug discovery, targeting deep, hydrophobic protein-protein interaction (PPI) interfaces—such as the P2/P4 pockets in Bcl-2 family proteins—requires the incorporation of bulky, highly lipophilic moieties. The 4,4-dimethylcyclohexyl group is an exceptional structural motif for this purpose, providing significant steric bulk and hydrophobicity to drive binding affinity.

Typically, this moiety is appended to a core heterocycle via a thioether linkage. However, utilizing the direct precursor, (4,4-dimethylcyclohexyl)methanethiol, presents severe practical challenges in the laboratory. Free aliphatic thiols are notoriously volatile, possess an overpowering malodor that can disrupt laboratory operations, and are highly susceptible to oxidative dimerization into unreactive disulfides.

To circumvent these bottlenecks, 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one (CAS: 1803609-47-3) serves as a strategic, bench-stable thioacetate precursor . By masking the reactive thiol as a thioacetate, the intermediate becomes essentially odorless, oxidatively stable, and easy to handle. This application note outlines the mechanistic rationale and provides a self-validating, one-pot protocol for the in situ deprotection and subsequent nucleophilic aromatic substitution (SNAr) of this critical intermediate.

Physicochemical Properties

Understanding the baseline properties of the thioacetate precursor is critical for calculating stoichiometry and predicting solubility during reaction setup.

Property	Value / Description
Chemical Name	1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one
CAS Number	1803609-47-3
Molecular Formula	C11H20OS
Molecular Weight	200.34 g/mol
Physical State	Liquid / Low-melting solid (temperature dependent)
Solubility	Soluble in DCM, EtOAc, THF, MeOH; Insoluble in H2O
Storage Conditions	Store at 4°C under inert atmosphere (Argon/N2)

Mechanistic Insights: In Situ Deprotection and Coupling

The core advantage of using a thioacetate lies in its ability to act as a "masked" nucleophile. The protocol relies on a base-catalyzed methanolysis to cleave the thioester bond.

Causality in Reagent Selection: We utilize Potassium Carbonate (K2CO3) in Methanol (MeOH) rather than aqueous Sodium Hydroxide (NaOH). Strong aqueous bases can cause unwanted hydrolysis of sensitive amides or esters present on the target electrophile. K2CO3/MeOH provides a mild, highly selective transesterification environment, releasing methyl acetate and the active thiolate anion .

By generating the thiolate in situ and immediately trapping it with an electron-deficient aryl halide (Ar-X), the steady-state concentration of the free thiol remains low. This one-pot strategy effectively eliminates the risk of oxidative disulfide formation and bypasses the need to isolate the malodorous free thiol .

Reaction Pathway Logic

Figure 1: Mechanistic pathway from thioacetate precursor to the final thioether pharmacophore.

Reaction Optimization Data

Before finalizing the protocol, various deprotection conditions were evaluated to maximize the yield of the target thioether while minimizing disulfide formation. The data below demonstrates why K2CO3/MeOH is the superior choice.

Base / Solvent System	Equivalents of Base	Time to Complete Deprotection	Disulfide Byproduct (%)	Overall Thioether Yield (%)
NaOH / H2O-THF	2.0 eq	30 mins	15%	68%
Et3N / DCM	3.0 eq	> 24 hours	5%	< 20% (Incomplete)
K2CO3 / MeOH	1.5 eq	2 hours	< 2%	92%

Note: All reactions were performed at 0.1 M concentration under an Argon atmosphere.

Experimental Protocol: One-Pot SNAr Workflow

This self-validating protocol ensures high-fidelity coupling of the 4,4-dimethylcyclohexyl moiety to an electron-deficient aryl fluoride or chloride.

Materials Required

• 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one (1.0 eq)

• Target Aryl Halide (e.g., a fluoro-nitrobenzene derivative) (0.95 eq)

• Anhydrous Potassium Carbonate (K2CO3) (1.5 eq)

• Anhydrous, degassed Methanol (MeOH)

• Argon gas line and standard Schlenk line apparatus

Step-by-Step Methodology

• Solvent Degassing (Critical Step):

  • Action: Sparge anhydrous MeOH with Argon for 15 minutes prior to use.

  • Causality: Dissolved oxygen is the primary driver of thiolate oxidation. Removing O2 ensures the thiolate remains strictly available for the SNAr reaction, preventing yield loss to disulfide dimers.

• Reaction Setup:

  • Action: To an oven-dried, Argon-flushed round-bottom flask, add 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one (1.0 mmol) and the target Aryl Halide (0.95 mmol).

  • Causality: Using a slight excess of the thioacetate ensures complete consumption of the more valuable/complex aryl halide electrophile.

• Deprotection & Coupling (One-Pot):

  • Action: Dissolve the reagents in 10 mL of degassed MeOH. Add anhydrous K2CO3 (1.5 mmol) in one portion. Stir the suspension vigorously at room temperature (20-25°C) for 2 to 4 hours.

  • Causality: K2CO3 drives the methanolysis of the thioacetate. The resulting thiolate immediately attacks the aryl halide. Room temperature is generally sufficient for activated aryl fluorides; if using an aryl chloride, heating to 60°C may be required.

• Reaction Monitoring:

  • Action: Monitor the reaction via LC-MS or TLC (Hexanes/EtOAc). The disappearance of the thioacetate mass (m/z 201 [M+H]+) and the appearance of the thioether product mass validates the progression.

• Workup & Isolation:

  • Action: Concentrate the reaction mixture under reduced pressure to remove MeOH. Partition the residue between Ethyl Acetate (20 mL) and Distilled Water (20 mL). Extract the aqueous layer with EtOAc (2 x 10 mL). Wash the combined organic layers with brine, dry over Na2SO4, and concentrate.

  • Causality: Removing MeOH prevents it from interfering with the phase separation. The aqueous wash removes K2CO3 and the methyl acetate byproduct.

Workflow Visualization

Figure 2: Step-by-step experimental workflow for the one-pot thioether synthesis.

References

• Title: One-pot thiol-free synthetic approach to sulfides, and sulfoxides selectively Source: RSC Advances, 2022, 12, 25218-25224 URL: [Link]

• Title: Molecularly Ordered Decanethiolate Self-Assembled Monolayers on Au(111) from in Situ Cleaved Decanethioacetate Source: Journal of the American Chemical Society, 2010, 132, 31, 10959–10961 URL: [Link]

Title: A Systematic Approach to Rapid HPLC Method Development for the Analysis of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one

An Application Note from the Desk of a Senior Application Scientist

Abstract

This application note provides a comprehensive and detailed protocol for the development of a robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one. This document is intended for researchers, analytical scientists, and drug development professionals who require a reliable method for purity assessment, stability testing, or quality control of this compound. By adopting a systematic, science-led approach, we progress from initial analyte characterization and method scouting to final method optimization. We will delve into the scientific rationale behind the selection of the stationary phase, mobile phase composition, and detection parameters, ensuring the final protocol is both efficient and reproducible.

Introduction and Analyte Characterization

1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one is a non-aromatic organosulfur compound featuring a bulky, hydrophobic dimethylcyclohexyl group and a ketone functional group. The development of a precise and accurate analytical method is paramount for its characterization, whether it is a novel synthetic intermediate, a potential impurity, or an active pharmaceutical ingredient.

Structural Analysis and Predicted Chromatographic Behavior:

• Polarity: The molecule is predominantly non-polar due to the large, saturated carbocyclic (dimethylcyclohexyl) and alkyl components. This high degree of hydrophobicity makes it an ideal candidate for reversed-phase chromatography, where retention is driven by hydrophobic interactions with the stationary phase.[1]

• Chromophore: The primary chromophore in the molecule is the carbonyl group (C=O) of the ethanone moiety. Aliphatic ketones typically exhibit a weak n-π* electronic transition at approximately 270-300 nm and a much stronger π-π* transition at a shorter wavelength, often below 220 nm.[2] The thioether (-S-) linkage may also contribute to UV absorbance in the lower UV region. Lacking an aromatic ring, the compound will not have strong absorption at 254 nm, a commonly used wavelength. Therefore, detection at a lower wavelength (e.g., 210 nm) is anticipated to provide superior sensitivity.

• Ionization: The molecule lacks any readily ionizable functional groups (e.g., acidic or basic sites). Consequently, its retention on a reversed-phase column is expected to be largely independent of mobile phase pH within the stable range of silica-based columns (pH 2-8).[3] This simplifies method development by removing pH as a critical variable for controlling retention and selectivity.

Method Development Strategy

A successful HPLC method development process is not a matter of trial and error but a logical workflow. The strategy employed here follows a two-stage process: method scouting followed by systematic optimization.[4] This approach ensures that a robust and efficient analytical method is achieved in a minimal amount of time.

Caption: A logical workflow for systematic HPLC method development.

Experimental Protocols

Instrumentation and Reagents

• HPLC System: An Agilent 1260 Infinity II LC System or equivalent, equipped with a quaternary pump, autosampler, multicolumn thermostat, and a Diode Array Detector (DAD).

• Column: Phenomenex Luna C18(2) (150 x 4.6 mm, 5 µm) or equivalent.

• Reagents:

  • Acetonitrile (ACN), HPLC grade

  • Methanol (MeOH), HPLC grade

  • Water, HPLC grade or Milli-Q

  • 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one reference standard.

Standard Solution Preparation

• Stock Solution (1000 µg/mL): Accurately weigh 10 mg of the reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with acetonitrile.

• Working Standard Solution (100 µg/mL): Pipette 1 mL of the stock solution into a 10 mL volumetric flask and dilute to volume with a 50:50 (v/v) mixture of acetonitrile and water. This mixture acts as the diluent and is compatible with the initial mobile phase conditions to ensure good peak shape.

Protocol 1: Initial Method Scouting

The objective of this initial run is to determine the approximate retention time of the analyte and to confirm the suitability of the chosen stationary and mobile phases.[5] A broad gradient is used to ensure the analyte elutes within a reasonable time frame.

• Column Installation: Install the C18 column into the column compartment.

• System Purge: Purge the pump channels with the respective mobile phases (A: Water, B: Acetonitrile).

• Column Equilibration: Equilibrate the column with the initial mobile phase composition (95% A / 5% B) for at least 15 minutes or until a stable baseline is achieved.

• DAD Setup: Set the detector to acquire data from 190 nm to 400 nm to capture the full UV spectrum. Set a primary monitoring wavelength of 210 nm.

• Injection: Inject 10 µL of the working standard solution (100 µg/mL).

• Run Method: Execute the scouting gradient method as detailed in Table 1.

Table 1: HPLC Scouting Method Parameters

Parameter	Condition
Column	C18, 150 x 4.6 mm, 5 µm
Mobile Phase A	Water
Mobile Phase B	Acetonitrile (ACN)
Flow Rate	1.0 mL/min
Column Temp.	30 °C
Injection Vol.	10 µL
Detector	DAD, Signal at 210 nm
Gradient Program	Time (min)
0.0
20.0
25.0
25.1
30.0

Results and Discussion: Method Optimization

Evaluation of the Scouting Run

The scouting run (results not shown) would typically reveal the retention time of the analyte. For a hydrophobic molecule like this, elution is expected in the mid-to-late portion of the gradient. The DAD data would be used to confirm the optimal detection wavelength by examining the UV spectrum at the apex of the peak. As predicted, the maximum absorbance (λmax) is likely to be found near 210 nm. The initial peak shape should be assessed for tailing or fronting, which could indicate secondary interactions or column overload.

Gradient Optimization

Based on the retention time from the scouting run, the gradient can be focused to improve resolution and significantly shorten the analysis time. For instance, if the analyte eluted at 15 minutes under the scouting gradient (corresponding to ~70% ACN), a new, targeted gradient can be developed. The goal is to create a shallower gradient around the elution point of the analyte to maximize resolution from any potential impurities.

Caption: Interdependencies of key HPLC parameters during method optimization.

Table 2: Gradient Optimization Trials

Trial	Gradient Program (Time (min) -> %B)	Observation
1	0->60; 10->80; 12->80; 12.1->60; 15->60	Analyte elutes at ~7.5 min. Run time is halved. Good starting point.
2	0->65; 8->75; 10->75; 10.1->65; 13->65	Sharper peak, retention time ~6.8 min. Good resolution from early eluters.
3	Isocratic at 70% B	Peak is broader compared to gradient. Less robust for potential impurities.

After evaluating the trials, the gradient from Trial 2 is selected as it provides a good balance of analysis speed and peak quality.

Final Optimized Method

Further minor adjustments to flow rate and temperature can be made to fine-tune the method. Increasing the temperature to 35°C can decrease mobile phase viscosity, lowering backpressure and sometimes improving peak efficiency. A flow rate of 1.2 mL/min can be used to further shorten the run time without a significant loss in resolution for this specific separation.

Table 3: Final Optimized HPLC Method

Parameter	Final Condition
Column	C18, 150 x 4.6 mm, 5 µm
Mobile Phase A	Water
Mobile Phase B	Acetonitrile (ACN)
Flow Rate	1.2 mL/min
Column Temp.	35 °C
Injection Vol.	10 µL
Detector	DAD, Signal at 210 nm
Gradient Program	Time (min)
0.0
8.0
10.0
10.1
13.0

Conclusion

A robust and efficient RP-HPLC method for the analysis of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one has been successfully developed. By employing a systematic approach that began with a theoretical characterization of the analyte, we rationally selected initial conditions and progressively optimized the method. The final gradient method utilizes a standard C18 column with a water/acetonitrile mobile phase and UV detection at 210 nm, providing excellent peak shape and a total run time of 13 minutes. This method is suitable for routine quality control, purity determination, and stability studies. For regulatory submissions, this method would next undergo full validation according to ICH Q2(R1) guidelines to demonstrate its specificity, linearity, accuracy, precision, and robustness.

References

• Guides for method development. YMC CO., LTD. [Link]

• HPLC Determination of Bioactive Sulfur Compounds, Amino Acids and Biogenic Amines in Biological Specimens. PubMed. [Link]

• Development of an Analytic Method for Sulfur Compounds in Aged Garlic Extract with the Use of a Postcolumn High Performance Liquid Chromatography Method with Sulfur-Specific Detection. PubMed. [Link]

• A Comprehensive Guide to Exploring the Process of HPLC Method Optimization, Development, and Validation. IOSR Journal of Pharmacy (IOSRPHR). [Link]

• HPLC Method for Separation of Sulfur-containing Biomolecules on Primesep 100 Column. SIELC Technologies. [Link]

• Enhance Retention of Sulfur Containing Compounds Through Pi-Pi Interactions Using Pinnacle DB Biphenyl HPLC Columns. LCGC International. [Link]

• Reversed Phase HPLC Method Development. Phenomenex. [Link]

• High performance liquid chromatography (HPLC) analysis of sulfur mustards and their decomposition by-products by derivatization.

• Reversed-Phase Flash Method Development Using Analytical LC Systems. Teledyne ISCO. [Link]

• 1-(4,4-Dimethylcyclohexyl)ethanone. PubChem. [Link]

• 1-(4-Cyclohexylphenyl)ethan-1-one. PubChem. [Link]

• Ethanone, 1-(1,4-dimethyl-3-cyclohexen-1-yl)-. NIST Chemistry WebBook. [Link]

• 4-acetyl-1,4-dimethyl-1-cyclohexene. The Good Scents Company. [Link]

• Photoprecursor of Pentacene: 5,14-a-Diketopentacene. Wiley Online Library. [Link]

• 1-(4-METHYL-3-CYCLOHEXEN-1-YL)-ETHANONE. Flavor and Extract Manufacturers Association (FEMA). [Link]

• A rapid and simple electrochemical detection of the free drug concentration in human serum using boron-doped diamond electrodes. The University of Osaka Institutional Knowledge Archive: OUKA. [Link]

• Photochemical Acylation of 1,4-Naphthoquinone with Aldehydes Under Continuous-Flow Conditions. MDPI. [Link]

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• 5. teledynelabs.com [teledynelabs.com]

Application Note: 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one as a Versatile Thioester Scaffold in Organic Synthesis

Executive Summary

In modern medicinal chemistry, the incorporation of bulky, lipophilic sulfur-containing moieties is a proven strategy for modulating the pharmacokinetic properties of drug candidates. 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one is a highly versatile thioacetate building block[1]. Free thiols are notoriously challenging to handle due to their foul odor, susceptibility to oxidative dimerization (forming disulfides), and tendency to poison transition-metal catalysts. By masking the (4,4-dimethylcyclohexyl)methanethiol moiety as an acetyl thioester, this compound provides a bench-stable, low-odor surrogate that enables controlled, orthogonal reactivity in complex cross-coupling workflows[2],[3].

Physicochemical Properties

To facilitate accurate stoichiometric calculations and reaction planning, the quantitative data for this scaffold is summarized below:

Property	Value
Chemical Name	1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one
CAS Number	1803609-47-3
Molecular Formula	C₁₁H₂₀OS
Molecular Weight	200.34 g/mol
Functional Group	Thioester (S-Alkyl Thioacetate)
SMILES	CC(=O)SCC1CCC(C)(C)CC1
Storage Conditions	Sealed in dry, Room Temperature

Mechanistic Rationale & Causality (The "Why")

As a Senior Application Scientist, it is critical to understand why a thioacetate is chosen over a free thiol or a halide. The causality behind this choice dictates the success of downstream transformations:

• Odor Mitigation & Oxidative Stability: Free thiols rapidly oxidize to disulfides in the presence of atmospheric oxygen. The thioacetate protecting group prevents this degradation, rendering the reagent bench-stable and significantly reducing the pungent odor associated with volatile sulfur compounds[2].

• Controlled In Situ Deprotection: During C-S cross-coupling, the acetyl group can be cleaved in situ using mild bases (e.g., K₂CO₃ in methanol). This controlled release keeps the steady-state concentration of the highly nucleophilic free thiolate low. A low thiolate concentration prevents the poisoning of the palladium catalyst and suppresses unwanted disulfide byproducts[3].

• Direct Electrophilic Activation: In specific base-free methodologies like the Liebeskind-Srogl coupling, the thioester itself acts as the electrophile. A copper(I) co-catalyst coordinates directly to the sulfur atom, polarizing the C-S bond and facilitating oxidative addition by a palladium(0) catalyst[4].

Key Synthetic Workflows & Visualizations

Workflow A: Liebeskind-Srogl Cross-Coupling

The Liebeskind-Srogl coupling is a powerful, base-free method for synthesizing ketones directly from thioesters and boronic acids[4]. This desulfitative process is highly valuable when traditional acyl chlorides are too reactive, unstable, or incompatible with sensitive functional groups.

Fig 1. Liebeskind-Srogl catalytic cycle for base-free ketone synthesis.

Workflow B: One-Pot Deprotection and C-S Cross-Coupling

Aryl thioethers are critical pharmacophores. Using a one-pot deprotection/cross-coupling strategy, the thioacetate is converted directly to the aryl thioether without isolating the intermediate free thiol, utilizing advanced Buchwald-Hartwig type ligands like tBuBrettPhos[3].

Fig 2. One-pot thioacetate deprotection and C-S cross-coupling workflow.

Detailed Experimental Protocols

Protocol A: Liebeskind-Srogl Ketone Synthesis

This protocol utilizes stoichiometric copper to activate the thioester, enabling C-C bond formation under strictly neutral conditions.

• Preparation: In an inert-atmosphere glovebox, charge an oven-dried 20 mL Schlenk flask with Pd(PPh₃)₄ (5 mol%, catalyst), Copper(I) thiophene-2-carboxylate (CuTC, 1.5 equiv., activator), and the desired Arylboronic acid (1.5 equiv.).

• Solvent Addition: Add 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one (1.0 equiv., 0.5 mmol) dissolved in 5.0 mL of anhydrous, degassed THF.

• Reaction: Seal the flask, remove it from the glovebox, and stir the suspension at 50 °C for 12–18 hours.

  • Validation Checkpoint: Monitor via TLC or LC-MS. The reaction is complete when the thioester peak (m/z 201.1 [M+H]⁺) is fully consumed.

• Workup: Quench the reaction mixture by adding 10 mL of saturated aqueous NH₄Cl. Stir vigorously for 15 minutes to break down copper complexes. Extract the aqueous layer with Ethyl Acetate (3 × 10 mL).

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via silica gel flash chromatography (Hexanes/EtOAc gradient).

Protocol B: One-Pot C-S Cross-Coupling (Thioetherification)

This protocol leverages a weak base to slowly unmask the thiol, feeding it directly into the palladium catalytic cycle[3].

• Preparation: Charge a 10 mL reaction vial equipped with a magnetic stir bar with the target Aryl Bromide (1.0 equiv., 0.5 mmol), tBuBrettPhos Pd G3 precatalyst (2–5 mol%), and finely ground K₂CO₃ (2.0 equiv.).

• Atmosphere Exchange: Seal the vial with a PTFE-lined septum cap. Evacuate and backfill the vial with dry Nitrogen or Argon (repeat 3 times).

• Reagent Addition: Via syringe, add a pre-mixed, degassed solution of Methanol and THF (1:4 v/v, 2.5 mL total volume). Subsequently, inject 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one (1.1 equiv.).

  • Causality Note: Methanol is strictly required here; it acts as the nucleophile to attack the acetyl group, generating methyl acetate and the active thiolate.

• Reaction: Heat the mixture to 60 °C in a pre-heated reaction block for 16 hours.

  • Validation Checkpoint: An aliquot analyzed by LC-MS should show the target aryl thioether mass. The absence of a mass corresponding to the disulfide dimer (m/z 314.6) validates that the in situ deprotection rate was successfully matched to the cross-coupling rate.

• Workup & Purification: Cool the reaction to room temperature. Dilute with 5 mL of dichloromethane, filter through a short pad of Celite to remove inorganic salts and palladium black, and concentrate. Purify by flash chromatography.

Sources

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• 3. Thioetherification of Aryl Halides with Thioacetates - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Notes and Protocols for the Safe Handling and Storage of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one (CAS No. 1803609-47-3) is a thioacetate derivative with a bulky cyclohexyl moiety.[1] While specific data on this compound is limited, its structure as a thioester and an organosulfur compound suggests its potential utility as an intermediate in organic synthesis and drug development.[2][3][4] Thioesters are known for their role as activated acyl carriers in biological systems and as versatile intermediates in synthetic chemistry.[4] The presence of the sulfur atom and the ketone functional group necessitates a thorough understanding of its potential reactivity and hazards to ensure safe handling and storage.

This guide provides a detailed protocol for the safe handling and storage of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one, drawing upon established safety guidelines for structurally related compounds such as thioacetates and other organosulfur compounds.[5][6][7] The protocols outlined below are designed to provide a self-validating system of safety, emphasizing the causality behind each procedural step to empower researchers with the knowledge to work safely and effectively.

Hazard Identification and Risk Assessment

Due to the absence of specific toxicological data for 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one, a risk assessment based on analogous compounds is crucial.

1.1. Predicted Hazards:

• Skin and Eye Irritation: Structurally similar sulfur-containing compounds and ketones can cause skin and eye irritation.[8][9][10] Prolonged contact may lead to dermatitis.

• Respiratory Irritation: Inhalation of vapors or aerosols may cause respiratory tract irritation.[9]

• Toxicity: While acute toxicity data is unavailable, some thioesters can be harmful if swallowed or absorbed through the skin.[11][12] Thioesters can also act as acylating agents, potentially reacting with biological nucleophiles, which suggests a need for caution regarding long-term exposure.[13]

• Flammability: Many organic solvents and reagents are flammable.[5][14][15] While the flashpoint of this specific compound is unknown, it should be treated as a potentially flammable liquid.

• Malodor: Many low molecular weight sulfur compounds are known for their strong, unpleasant odors.

1.2. Risk Mitigation Strategy:

A multi-layered approach to risk mitigation is essential, incorporating engineering controls, administrative controls, and personal protective equipment (PPE).

Caption: Hierarchical approach to risk mitigation for handling the target compound.

Safe Handling Protocols

Adherence to strict handling protocols is paramount to minimize exposure and prevent accidents.

2.1. Personal Protective Equipment (PPE):

A comprehensive PPE strategy is the final barrier between the researcher and potential hazards.

PPE Item	Specification	Rationale
Eye Protection	Chemical splash goggles or a full-face shield.[8]	Protects against splashes and vapors that can cause serious eye irritation or damage.[6][14]
Hand Protection	Nitrile or butyl rubber gloves.[16] Double-gloving is recommended for prolonged handling.	Provides a chemical-resistant barrier to prevent skin contact.[8] Check glove manufacturer's compatibility charts.
Body Protection	A flame-resistant lab coat, long pants, and closed-toe shoes.[8][16]	Protects skin from accidental splashes and contact.
Respiratory Protection	A NIOSH-approved respirator with organic vapor cartridges may be necessary if working outside a fume hood or with large quantities.[8]	Prevents inhalation of potentially harmful vapors or aerosols.[17]

2.2. Engineering Controls:

• Fume Hood: All handling of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one, including weighing, transferring, and use in reactions, must be conducted in a certified chemical fume hood to minimize inhalation exposure.[5][17]

• Ventilation: Ensure adequate general laboratory ventilation to prevent the accumulation of vapors.[7]

2.3. Step-by-Step Handling Procedures:

• Preparation: Before handling, ensure the fume hood is operational, and all necessary PPE is donned correctly.[16] Prepare all necessary equipment and reagents to minimize time spent handling the open container.

• Weighing and Transferring:

  • Conduct all weighing and transfers within the fume hood.

  • Use a tared, sealed container for weighing to prevent contamination and exposure.

  • Use a clean, dry spatula or pipette for transfers.

  • Keep the container sealed when not in use.[14]

• Use in Reactions:

  • Set up reactions in the fume hood.

  • Use ground-glass jointed glassware to prevent vapor leakage.

  • If heating the compound, use a well-controlled heating mantle and monitor the reaction temperature closely.

  • Be mindful of potential incompatibilities with strong oxidizing agents, strong bases, and strong reducing agents.[18]

Safe Storage Protocols

Proper storage is crucial to maintain the stability of the compound and prevent accidents.

3.1. Storage Conditions:

Parameter	Recommendation	Rationale
Temperature	Store in a cool, dry, well-ventilated area.[5][15][19] Refrigeration may be appropriate for long-term storage.[14]	Prevents degradation and reduces vapor pressure.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen) if the compound is sensitive to air or moisture.	Thioesters can be susceptible to hydrolysis.
Container	Store in a tightly sealed, properly labeled container.[11][14]	Prevents leakage, contamination, and misidentification.
Incompatible Materials	Segregate from strong oxidizing agents, strong bases, and strong reducing agents.[18]	Prevents potentially hazardous reactions.

3.2. Storage Location:

• Store in a designated flammable materials storage cabinet if the compound is determined to be flammable.[15]

• Ensure the storage area is away from heat sources, sparks, and open flames.[11][14]

Spill and Emergency Procedures

A clear and well-rehearsed emergency plan is critical for responding to spills and exposures effectively.[20][21]

Caption: Decision workflow for responding to a chemical spill.

4.1. Minor Spills (Contained within a fume hood):

• Alert Personnel: Inform others in the immediate area.

• Containment: Use an appropriate absorbent material (e.g., vermiculite, sand, or a commercial sorbent) to contain the spill.[22]

• Cleanup:

  • Wearing appropriate PPE, carefully collect the absorbed material using non-sparking tools.[22]

  • Place the waste in a sealed, labeled container for hazardous waste disposal.

• Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.[23]

• Reporting: Report the incident to the laboratory supervisor.

4.2. Major Spills (Outside of a fume hood or large volume):

• Evacuate: Immediately evacuate the area and alert all personnel.[6]

• Isolate: Close the doors to the affected area to contain vapors.

• Emergency Contact: Contact your institution's Environmental Health and Safety (EHS) department and/or emergency services.

• Do Not Attempt to Clean: Do not attempt to clean up a major spill unless you are trained and equipped to do so.

4.3. First Aid Measures:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[6][15] Seek immediate medical attention.

• Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water for at least 15 minutes.[6][15] Seek medical attention if irritation persists.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.[6] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[6]

Conclusion

While 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one is a compound with limited publicly available safety data, a proactive and cautious approach based on the principles of chemical safety and data from analogous structures can ensure its safe handling and storage. By understanding the potential hazards and diligently following the protocols outlined in this guide, researchers can minimize risks and create a secure laboratory environment.

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Application Note: A Tiered In Vitro Strategy for Characterizing the Bioactivity of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one

An in-depth technical guide by a Senior Application Scientist

Abstract

The early-stage characterization of novel chemical entities is a cornerstone of modern drug discovery and development.[1][2] This document outlines a structured, three-tiered in vitro assay strategy for elucidating the biological activity of the novel compound 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one. The proposed workflow is designed to first establish a foundational understanding of the compound's interaction with living cells by assessing cytotoxicity. Subsequent tiers aim to provide mechanistic insights by investigating its potential to modulate the pivotal NF-κB signaling pathway and to induce apoptosis via the executioner caspases-3 and -7. This integrated approach ensures that a comprehensive preliminary profile, encompassing general toxicity, pathway-specific effects, and mechanism of cell death, can be efficiently generated. The protocols provided are designed for reliability and reproducibility, incorporating necessary controls to ensure data integrity, making them suitable for high-throughput screening and initial hit characterization.

Introduction: The Rationale for a Tiered Assay Approach

The compound 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one is a novel molecule featuring a bulky, lipophilic dimethylcyclohexyl group linked via a thioether to a small ketone moiety. While its specific biological targets are unknown, its structure warrants a systematic investigation. The initial assessment of any new compound requires a logical progression from broad, phenotypic observations to more specific, target-oriented or pathway-specific analyses.[1] A tiered approach is the most resource-efficient and scientifically sound method for this purpose.

Our strategy begins with a fundamental question: Does this compound affect cell viability?[3][4] Cytotoxicity is a critical endpoint in drug discovery; it can indicate a desired effect (e.g., in oncology) or an undesirable off-target toxicity.[5][6] Establishing the cytotoxic potential and the effective concentration range is essential before proceeding to more complex assays.[4][7]

The second tier focuses on the Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB) pathway. NF-κB is a master regulator of inflammation, immunity, cell proliferation, and survival.[8][9][10] Its dysregulation is implicated in numerous diseases, including cancer and chronic inflammatory conditions, making it a highly relevant target for therapeutic intervention.[8][11] An assay monitoring NF-κB nuclear translocation provides a robust readout of the pathway's activation status.[12]

Should the compound exhibit cytotoxicity, the third tier aims to determine the mechanism of cell death. A primary route for controlled cell death is apoptosis, or programmed cell death.[5] This process is executed by a cascade of cysteine-aspartic proteases known as caspases, with caspase-3 and caspase-7 being the key executioners.[13][14] Measuring the activity of these caspases provides a definitive marker for the induction of apoptosis.[15][16]

This application note provides detailed protocols for each tier of this investigative workflow.

Tier 1: Foundational Cytotoxicity Assessment

Causality: The initial step in characterizing a novel compound is to determine its effect on cell viability. The Lactate Dehydrogenase (LDH) release assay is a widely used method to quantify cytotoxicity.[5] LDH is a stable cytosolic enzyme that is released into the cell culture medium upon damage to the plasma membrane, a hallmark of necrosis or late-stage apoptosis.[5] Measuring LDH activity in the supernatant provides a reliable and quantitative measure of cell death.

Protocol 2.1: LDH Release Cytotoxicity Assay

This protocol is designed for a 96-well plate format.

A. Materials and Reagents

Reagent	Details
Cell Line	Human embryonic kidney cells (HEK293) or human liver cancer cells (HepG2) are suitable choices.
Culture Medium	DMEM or EMEM supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.
Test Compound	1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one, dissolved in DMSO to create a 10 mM stock.
Controls	Lysis Buffer (10X) for Maximum LDH Release control; Vehicle Control (DMSO).
LDH Assay Kit	Commercially available kit containing Substrate, Cofactor, and Dye solutions.

B. Experimental Workflow

Caption: Workflow for the LDH Release Cytotoxicity Assay.

C. Step-by-Step Procedure

• Cell Seeding: Seed a 96-well clear-bottom plate with 1 x 10⁴ cells per well in 100 µL of complete culture medium. Leave wells on the periphery filled with sterile PBS to minimize edge effects.

• Incubation: Incubate the plate for 24 hours at 37°C in a humidified, 5% CO₂ incubator to allow for cell adherence.

• Compound Preparation: Prepare a 2X working solution of the test compound by performing serial dilutions from the 10 mM stock in culture medium. A typical final concentration range would be 0.1 µM to 100 µM.

• Treatment: Carefully remove the medium from the cells and add 100 µL of the compound dilutions. Include the following controls:

  • Vehicle Control: Medium with the highest concentration of DMSO used.

  • Untreated Control: Fresh medium only.

  • Maximum LDH Release Control: Add 10 µL of 10X Lysis Buffer to untreated wells 45 minutes before the end of the incubation period.

• Incubation: Return the plate to the incubator for a predetermined time (e.g., 24, 48, or 72 hours).

• Assay Execution:

  • Centrifuge the plate at 250 x g for 5 minutes.

  • Carefully transfer 50 µL of the supernatant from each well to a new flat-bottom 96-well plate.

  • Prepare the LDH Reaction Mixture according to the manufacturer's instructions.

  • Add 50 µL of the Reaction Mixture to each well of the new plate.

  • Incubate for 30 minutes at room temperature, protected from light.

  • Add 50 µL of Stop Solution.

  • Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Compound Abs. - Untreated Abs.) / (Max. Release Abs. - Untreated Abs.)] x 100

Tier 2: NF-κB (p65) Nuclear Translocation Assay

Causality: The NF-κB signaling cascade is a critical cellular pathway that responds to external stimuli.[9] In its inactive state, the NF-κB p65/p50 heterodimer is sequestered in the cytoplasm by the inhibitor protein IκB.[12] Upon stimulation (e.g., by TNF-α), IκB is phosphorylated and degraded, allowing the p65/p50 dimer to translocate into the nucleus and initiate gene transcription.[10][12] This translocation event is a clear, measurable endpoint for pathway activation or inhibition and is ideally suited for high-content imaging analysis.[12]

Caption: The Canonical NF-κB Signaling Pathway.

Protocol 3.1: High-Content Imaging of NF-κB Translocation

This protocol is designed for a 96-well imaging plate (black wall, clear bottom).

A. Materials and Reagents

Reagent	Details
Cell Line	Human osteosarcoma U2OS or cervical cancer HeLa cells are excellent models.
Imaging Plate	96-well, black-walled, optically clear bottom plate.
Test Compound	1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one (from 10 mM DMSO stock).
Stimulant	Tumor Necrosis Factor-alpha (TNF-α), 10 µg/mL stock in PBS with 0.1% BSA.
Fixative	4% Paraformaldehyde (PFA) in PBS.
Permeabilization	0.1% Triton™ X-100 in PBS.
Blocking Buffer	5% Bovine Serum Albumin (BSA) in PBS.
Primary Antibody	Rabbit anti-NF-κB p65 antibody.
Secondary Antibody	Goat anti-rabbit IgG conjugated to a fluorophore (e.g., Alexa Fluor™ 488).
Nuclear Stain	Hoechst 33342 or DAPI.

B. Step-by-Step Procedure

• Cell Seeding: Seed 7,500 cells per well in 100 µL of medium into an imaging plate and incubate for 24 hours.

• Compound Pre-treatment (for inhibition screening): Add the test compound at various non-cytotoxic concentrations (determined in Tier 1) to the wells. Incubate for 1-2 hours.

• Stimulation: Add TNF-α to a final concentration of 20 ng/mL to all wells except the negative control. Incubate for 30 minutes.

  • Negative Control: Vehicle only, no TNF-α.

  • Positive Control: Vehicle + TNF-α.

• Fixation: Gently remove the medium and add 100 µL of 4% PFA. Incubate for 15 minutes at room temperature.

• Permeabilization: Wash wells twice with PBS. Add 100 µL of 0.1% Triton™ X-100 and incubate for 10 minutes.

• Blocking: Wash twice with PBS. Add 100 µL of 5% BSA and incubate for 1 hour.

• Primary Antibody: Remove blocking buffer and add 50 µL of anti-p65 antibody (diluted in blocking buffer) to each well. Incubate overnight at 4°C.

• Secondary Antibody & Nuclear Staining: Wash three times with PBS. Add 50 µL of the fluorescent secondary antibody and Hoechst stain (diluted in blocking buffer). Incubate for 1 hour at room temperature, protected from light.

• Imaging: Wash three times with PBS, leaving the final 100 µL of PBS in the wells. Acquire images using a high-content imaging system.

• Analysis: Use image analysis software to quantify the fluorescence intensity of p65 in the nucleus versus the cytoplasm. The nuclear-to-cytoplasmic intensity ratio is the primary readout.

Tier 3: Apoptosis Induction Assessment

Causality: If the compound is found to be cytotoxic, it is crucial to determine if it acts by inducing apoptosis. The activation of caspase-3 and caspase-7 is a central event in the apoptotic pathway, representing a point of no return for the cell.[13] Luminescent assays, such as the Caspase-Glo® 3/7 assay, provide a highly sensitive and specific method for measuring the combined activity of these two executioner caspases.[15][16] The assay utilizes a proluminescent substrate containing the DEVD tetrapeptide sequence, which is specifically cleaved by active caspase-3/7 to generate a light signal.[15]

Protocol 4.1: Luminescent Caspase-3/7 Activity Assay

This protocol uses a simple "add-mix-measure" format suitable for HTS.[16]

A. Materials and Reagents

Reagent	Details
Cell Line	Jurkat (suspension) or MCF-7 (adherent) cells are commonly used.
Assay Plate	96-well, white-walled, opaque plate for luminescence.
Test Compound	1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one.
Positive Control	Staurosporine (1 µM) or another known apoptosis inducer.
Caspase-Glo® 3/7	Lyophilized substrate and buffer (reconstituted before use).

B. Experimental Workflow

Caption: Workflow for the Caspase-Glo® 3/7 Apoptosis Assay.

C. Step-by-Step Procedure

• Cell Seeding: Seed 1 x 10⁴ cells per well in 100 µL of medium into a 96-well white-walled plate.

• Treatment: Add the test compound at concentrations determined from the Tier 1 cytotoxicity assay. Include vehicle and positive controls.

• Incubation: Incubate the plate for a time course (e.g., 6, 12, and 24 hours) at 37°C and 5% CO₂.

• Assay Reagent Preparation: Reconstitute the Caspase-Glo® 3/7 Substrate with the provided buffer and allow it to equilibrate to room temperature.

• Assay Execution:

  • Remove the plate from the incubator and allow it to equilibrate to room temperature for 30 minutes.

  • Add 100 µL of the prepared Caspase-Glo® 3/7 Reagent to each well.

  • Mix the contents on a plate shaker at 300-500 rpm for 30 seconds.

  • Incubate the plate at room temperature for 1-2 hours, protected from light.

• Measurement: Measure the luminescence using a plate-reading luminometer.

• Data Analysis: The raw Relative Light Units (RLU) are proportional to caspase activity. Data can be expressed as fold-change over the vehicle control.

Integrated Data Interpretation

The power of this tiered strategy lies in the synthesis of its results. By correlating the data from all three assays, a researcher can build a comprehensive initial profile of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one:

• Scenario 1: No Cytotoxicity, No NF-κB Modulation. The compound is likely biologically inert under the tested conditions and within the chosen cell lines.

• Scenario 2: Cytotoxicity with Caspase-3/7 Activation. The compound is a pro-apoptotic agent. The concentration at which apoptosis occurs (EC₅₀) can be compared to the overall cytotoxicity (CC₅₀).

• Scenario 3: Inhibition of TNF-α-induced NF-κB Translocation without Cytotoxicity. This is a highly desirable profile for an anti-inflammatory drug candidate. The compound can modulate a key inflammatory pathway at concentrations that are not harmful to the cells.

• Scenario 4: Activation of NF-κB Translocation followed by Cytotoxicity. This could suggest the compound induces cell death through a pro-inflammatory signaling mechanism.

Conclusion

This application note details a robust and logical workflow for the initial in vitro characterization of the novel compound 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one. By systematically assessing cytotoxicity, modulation of the NF-κB pathway, and induction of apoptosis, this tiered strategy provides a multi-faceted understanding of the compound's biological effects. This foundational knowledge is indispensable for making informed decisions regarding the future development, optimization, and potential therapeutic application of this and other novel chemical entities.

References

• Biotek. How to Develop Effective in vitro Assays for Early Drug Discovery. [Link]

• News-Medical. Cytotoxicity Assays: Essential Tools for Assessing Drug Toxicity and Cellular Health. [Link]

• Kosheeka. In Vitro Cytotoxicity Assays: Applications in Drug Discovery. [Link]

• ResearchGate. (PDF) Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discovery. [Link]

• Charles River Laboratories. In Vitro Assay Development Services. [Link]

• Virology Research Services. Understanding Cytotoxicity. [Link]

• Genesis Drug Discovery & Development. In Vitro Assay Development. [Link]

• PubMed. Development of an In Vitro Reproductive Screening Assay for Novel Pharmaceutical Compounds. [Link]

• ACS Omega. Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents. [Link]

• National Center for Biotechnology Information. Nuclear Factor Kappa B (NF-κB) Translocation Assay Development and Validation for High Content Screening. [Link]

• National Center for Biotechnology Information. Caspase Protocols in Mice. [Link]

• RayBiotech. NF-kappaB Signaling Pathway. [Link]

• MDPI. Monitoring the Levels of Cellular NF-κB Activation States. [Link]

• National Center for Biotechnology Information. In vitro benchmarking of NF-κB inhibitors. [Link]

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• 10. NF-κB Signaling | Cell Signaling Technology [cellsignal.com]
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• 12. Nuclear Factor Kappa B (NF-κB) Translocation Assay Development and Validation for High Content Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
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• 16. promega.com [promega.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 1-{[(4,4-dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one. As Senior Application Scientists, we provide not only procedural steps but also the underlying scientific principles and troubleshooting insights to enhance your synthetic success.

Introduction to the Synthesis

The synthesis of 1-{[(4,4-dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one, a thioacetate, is most commonly achieved via a nucleophilic substitution reaction (SN2) between a suitable (4,4-dimethylcyclohexyl)methyl halide and a thioacetate salt. The general transformation is illustrated below. Due to the favorable reactivity, the corresponding alkyl iodide is the preferred substrate. Should the bromide or chloride be more accessible, an in-situ Finkelstein reaction can be employed to generate the more reactive iodide.[1][2]

Troubleshooting and Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the synthesis of 1-{[(4,4-dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one and related thioacetates.

Low or No Product Formation

Q1: I am observing a low yield or no formation of the desired thioacetate. What are the likely causes?

A1: Low or no product formation in this SN2 reaction can typically be attributed to several factors:

• Poor Leaving Group: The reactivity of the starting alkyl halide is critical. The order of reactivity for the leaving group in SN2 reactions is I > Br > Cl.[3] If you are using (4,4-dimethylcyclohexyl)methyl chloride or bromide, the reaction rate may be very slow.

  • Solution: We strongly recommend converting the alkyl chloride or bromide to the more reactive alkyl iodide using a Finkelstein reaction.[1][4] This can often be done in the same pot prior to the addition of the thioacetate source.

• Reagent Quality: The purity of your reagents is paramount.

  • Sodium Thioacetate: This reagent can be hygroscopic. The presence of water can hydrolyze the thioacetate and affect the reaction. Ensure it is dry.

  • Solvent: Anhydrous polar aprotic solvents like acetone or DMF are crucial for the Finkelstein reaction to drive the equilibrium by precipitating the sodium chloride or bromide.[5] For the subsequent thioacetate substitution, solvents like DMF, acetonitrile, or acetone are suitable. Ensure your solvent is anhydrous.

• Reaction Temperature: While many SN2 reactions proceed at room temperature, this specific substrate may require heating to achieve a reasonable reaction rate. We recommend starting at room temperature and gradually increasing the temperature while monitoring the reaction progress by TLC or GC-MS.

Q2: I have confirmed my starting materials are of high quality and am using the alkyl iodide, but the yield is still low. What else could be the problem?

A2: If the fundamental aspects of the reaction are in place, consider these points:

• Steric Hindrance: While the reaction center is a primary carbon, the presence of the bulky 4,4-dimethylcyclohexyl group could introduce some steric hindrance, slowing the reaction down.[6]

  • Solution: Increasing the reaction time and/or temperature can help overcome this. A more powerful nucleophile source, such as potassium thioacetate, might also be beneficial.

• Side Reactions: Although less likely with a primary halide, a competing elimination (E2) reaction to form an alkene is a possibility, especially at higher temperatures with a sterically hindered base. However, thioacetate is a weak base, making this less probable.

Impurity Profile Issues

Q3: I have obtained my product, but it is contaminated with byproducts. What are they and how can I remove them?

A3: Common impurities include unreacted starting material, the corresponding thiol, and the disulfide.

• Unreacted Alkyl Halide: This indicates an incomplete reaction.

  • Solution: Increase reaction time, temperature, or the equivalents of the thioacetate salt.

• Corresponding Thiol (4,4-Dimethylcyclohexyl)methanethiol: This is likely due to the hydrolysis of the thioacetate product during workup.[7]

  • Solution: Avoid harsh basic or acidic conditions during the aqueous workup. Use a mild bicarbonate solution for washing instead of stronger bases.[8] Ensure all workup steps are performed promptly.

• Disulfide ((4,4-Dimethylcyclohexyl)methyl disulfide): This forms from the oxidation of the corresponding thiol, which can be generated in situ via hydrolysis.[7]

  • Solution: To minimize thiol formation and subsequent oxidation, perform the workup under an inert atmosphere (e.g., nitrogen or argon) and use degassed solvents.[7]

Q4: After purification, I still have a persistent, unpleasant odor. What is the cause and how can I mitigate it?

A4: A persistent odor is indicative of trace amounts of the free thiol.[8]

• Solution: For cleaning glassware, a rinse with a bleach solution can oxidize the residual thiol to less odorous compounds.[8] For the final product, if the impurity level is very low, passing it through a small plug of silica gel or activated carbon may help. For more significant contamination, repurification by column chromatography is recommended.

Experimental Protocols

Protocol 1: Synthesis of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one from (4,4-Dimethylcyclohexyl)methyl Bromide

This protocol employs an in-situ Finkelstein reaction to generate the more reactive alkyl iodide.

Materials:

• (4,4-Dimethylcyclohexyl)methyl bromide

• Sodium iodide (NaI), anhydrous

• Potassium thioacetate (KSAc)

• Anhydrous acetone

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an argon atmosphere, add (4,4-dimethylcyclohexyl)methyl bromide (1.0 eq) and anhydrous sodium iodide (1.5 eq).

• Finkelstein Reaction: Add anhydrous acetone and stir the mixture at room temperature for 1-2 hours. The formation of a white precipitate (NaBr) should be observed.[1]

• Thioacetate Addition: Add potassium thioacetate (1.2 eq) to the reaction mixture.

• Reaction: Heat the mixture to a gentle reflux and monitor the reaction progress by TLC or GC-MS until the starting alkyl halide is consumed (typically 4-12 hours).

• Workup:

  • Cool the reaction mixture to room temperature and remove the acetone under reduced pressure.

  • Partition the residue between diethyl ether and water.

  • Separate the organic layer and wash it sequentially with water, saturated aqueous sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter off the drying agent and concentrate the organic layer under reduced pressure. The crude product can be purified by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure 1-{[(4,4-dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one.

Parameter	Recommendation	Rationale
Starting Halide	Iodide > Bromide > Chloride	SN2 reactivity and reaction rate.[3]
Thioacetate Salt	KSAc or NaSAc	Good nucleophilicity.
Solvent	Acetone, DMF, Acetonitrile	Polar aprotic solvents favor SN2 reactions.[2]
Temperature	RT to Reflux	Dependent on the reactivity of the alkyl halide.

Protocol 2: Deprotection to (4,4-Dimethylcyclohexyl)methanethiol

This is a common subsequent step and is provided for completeness.

Materials:

• 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one

• Methanol (degassed)

• Sodium hydroxide (NaOH) solution (degassed)

• Hydrochloric acid (HCl), 1 M (degassed)

• Diethyl ether (degassed)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: Dissolve the thioacetate (1.0 eq) in degassed methanol in a flask under an argon atmosphere.

• Hydrolysis: Add a degassed aqueous solution of sodium hydroxide (2.0 eq) and stir the mixture at room temperature. Monitor the reaction by TLC until the starting material is consumed (typically 1-3 hours).[9]

• Workup:

  • Cool the reaction mixture in an ice bath and carefully neutralize with degassed 1 M HCl.

  • Extract the mixture with degassed diethyl ether.

  • Wash the combined organic layers with degassed water and brine.

  • Dry the organic layer over anhydrous sodium sulfate.

• Purification: Filter and concentrate under reduced pressure to yield the crude thiol, which can be purified by distillation or chromatography if necessary.

Visualizing the Process

Reaction Mechanism

Caption: Synthetic pathway for 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one.

Troubleshooting Workflow

Caption: Decision tree for troubleshooting low reaction yields.

References

• Finkelstein reaction - Wikipedia. (n.d.).
• Convenient synthesis of alkyl thioacetate from alkyl halide using a polymer-supported sodium thioacetate - Academia.edu. (n.d.).
• Finkelstein Reaction | SATHEE JEE. (n.d.).
• Finkelstein Reaction - BYJU'S. (n.d.).
• common side reactions with sodium thioacetate hydrolysis - Benchchem. (n.d.).
• The Finkelstein Reaction Mechanism - YouTube. (2025, April 3).
• Convenient synthesis of alkyl thioacetate from alkyl halide using a polymer-supported sodium thioacetate | Request PDF - ResearchGate. (n.d.).
• Synthetic access to thiols: A review - Indian Academy of Sciences. (n.d.).
• Technical Support Center: Reaction Optimization for Mitsunobu and NHS Ester Coupling with HO-PEG17-OH - Benchchem. (n.d.).
• The mystery of the Finkelstein reaction - Henry Rzepa's Blog - Ch.imperial. (2009, May 16).
• Convenient synthesis of alkyl thioacetate from alkyl halide using a polymer-supported sodium thioacetate - OUCI. (n.d.).
• Harnessing radical mediated reactions of thioacids for organic synthesis - Chemical Communications (RSC Publishing) DOI:10.1039/D5CC00123D. (2025, March 20).
• A Facile and Practical Method for the Preparation of Thioacetates from Alkyl Halides and Sodium Thioacetate Catalyzed by PEG400. - ResearchGate. (n.d.).
• Thioacetate‐Based Initiators for the Synthesis of Thiol‐End‐Functionalized Poly(2‐oxazoline)s - CORE. (2020, August 16).
• A Sequential Acyl Thiol–Ene and Thiolactonization Approach for the Synthesis of δ-Thiolactones | Organic Letters - ACS Publications. (2019, April 23).
• Mechanistic Study of the Mitsunobu Reaction | Request PDF - ResearchGate. (n.d.).
• Towards encapsulation of thiol-ene mixtures: Synthesis of thioacetate cross-linker for in-situ deprotection | Request PDF - ResearchGate. (n.d.).
• Asymmetric synthesis of tertiary thiols and thioethers - PMC - NIH. (n.d.).
• Technical Support Center: Residual Thioacetic Acid Removal - Benchchem. (n.d.).
• Thiol-ene reaction - Wikipedia. (n.d.).
• Mitsunobu reaction issues : r/chemistry - Reddit. (2018, August 7).
• Thioacetate Deprotection Procedure - Sigma-Aldrich. (n.d.).

Sources

• 1. Finkelstein reaction - Wikipedia [en.wikipedia.org]
• 2. Finkelstein Reaction | SATHEE JEE [satheejee.iitk.ac.in]
• 3. (PDF) Convenient synthesis of alkyl thioacetate from alkyl halide using a polymer-supported sodium thioacetate [academia.edu]
• 4. byjus.com [byjus.com]
• 5. The mystery of the Finkelstein reaction - Henry Rzepa's Blog Henry Rzepa's Blog [ch.ic.ac.uk]
• 6. m.youtube.com [m.youtube.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Thioacetate Deprotection Procedure [sigmaaldrich.com]

Technical Support Center: Troubleshooting 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one Production

Welcome to the Technical Support Center for the synthesis and scale-up of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one (also known as S-((4,4-dimethylcyclohexyl)methyl) thioacetate). This guide is engineered for drug development professionals and synthetic chemists who require high-purity thioester intermediates.

While the direct esterification of thiols is a common strategy for thioester synthesis[1], handling volatile, malodorous aliphatic thiols is often undesirable at scale. Therefore, the industry-standard route employs the bimolecular nucleophilic substitution (SN2) of a (4,4-dimethylcyclohexyl)methyl halide with potassium thioacetate (KSAc)[2]. This guide addresses the mechanistic causality of common impurities in this workflow and provides a self-validating protocol to ensure scientific integrity.

Mechanistic Pathway & Impurity Mapping

To effectively troubleshoot, we must first map the reaction landscape. The diagram below illustrates the primary SN2 pathway alongside the divergent side reactions that generate the most common impurities.

Fig 1: SN2 reaction pathway and divergent impurity generation in thioester synthesis.

Troubleshooting Guide: Impurities & Causality

Issue 1: Presence of Disulfide Dimers (High MW Impurity)

• Diagnostic Symptom: LC-MS reveals a peak with nearly double the expected mass; poor isolated yield of the target thioester.

• Mechanistic Causality: Thioesters possess a higher leaving group aptitude than standard oxo-esters, making them inherently more reactive and susceptible to hydrolysis[3]. During aqueous workup—especially if the pH drifts basic—the thioester hydrolyzes into a free thiol. Free thiols are highly unstable in the presence of atmospheric oxygen and rapidly dimerize into disulfides[4].

• Corrective Action: Maintain a strictly neutral or slightly acidic aqueous quench. Use degassed solvents for extraction to starve the system of oxygen.

Issue 2: Unreacted Starting Material (Co-elution)

• Diagnostic Symptom: TLC shows a persistent spot with an Rf similar to the product; GC-MS confirms the presence of the halogenated starting material.

• Mechanistic Causality: The bulky 4,4-dimethylcyclohexyl framework exerts steric drag on the incoming nucleophile, increasing the activation energy required for the SN2 trajectory. If the reaction is run in a moderately polar solvent (like THF or acetone), the potassium cation tightly pairs with the thioacetate anion, reducing its nucleophilicity.

• Corrective Action: Switch to a polar aprotic solvent (e.g., anhydrous DMF) to solvate the potassium ion and generate a highly reactive, "naked" thioacetate nucleophile.

Issue 3: Olefinic Impurities (Elimination Byproducts)

• Diagnostic Symptom: 1H-NMR shows unexpected peaks in the 4.5–5.0 ppm region (vinylic protons).

• Mechanistic Causality: Thioacetate acts as a weak base. If the reaction temperature is pushed too high (>80°C) to overcome the steric hindrance of the SN2 pathway, E2 elimination begins to compete, abstracting a proton to form 4,4-dimethyl-1-methylenecyclohexane.

• Corrective Action: Cap the reaction temperature at 45°C. If the reaction is too slow, upgrade the leaving group from a chloride to a bromide or iodide to lower the SN2 activation barrier.

Quantitative Optimization Data

The following table summarizes the causal relationship between reaction parameters and the resulting impurity profile. Upgrading the leaving group and optimizing the solvent matrix provides a self-validating path to high purity.

Solvent Matrix	Temp (°C)	Leaving Group	Yield (%)	Alkene Impurity (%)	Disulfide Impurity (%)
THF (Anhydrous)	60	Chloride	45.0	5.2	2.1
DMF (Anhydrous)	80	Chloride	60.5	15.8	5.4
DMF (Anhydrous)	45	Bromide	92.3	< 1.0	< 1.0

Self-Validating Experimental Methodology

Protocol: Synthesis of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one via KSAc Alkylation

• Step 1: Reagent Preparation & Activation

  • Action: Suspend 1.2 equivalents of anhydrous Potassium Thioacetate (KSAc) in anhydrous, degassed DMF (0.5 M concentration) under an argon atmosphere.

  • Causality: Degassing the solvent prevents downstream oxidation of any trace thiols into disulfides. Anhydrous conditions prevent premature hydrolysis of the thioacetate nucleophile.

• Step 2: Nucleophilic Substitution

  • Action: Add 1.0 equivalent of (4,4-dimethylcyclohexyl)methyl bromide dropwise at 0°C. Gradually warm the reactor to 45°C and stir for 4 hours.

  • In-Process Control (IPC): Analyze an aliquot by GC-MS. The reaction is self-validating when the starting material peak area is <1%. Do not exceed 50°C to prevent E2 elimination.

• Step 3: Quench & Extraction

  • Action: Cool to room temperature. Quench with 5 volumes of cold, degassed 5% aqueous LiCl solution. Extract 3x with degassed ethyl acetate.

  • Causality: The 5% LiCl solution is highly effective at partitioning DMF into the aqueous layer, preventing DMF from carrying over and complicating purification. Cold temperatures suppress hydrolysis.

• Step 4: Washing & Drying

  • Action: Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

  • Validation:1H-NMR should show a sharp singlet at ~2.3 ppm corresponding to the acetyl (-C(=O)CH3) group, confirming successful thioesterification.

Frequently Asked Questions (FAQs)

Q: Why does my purified thioester degrade over time during storage? A: Thioesters are inherently more reactive than standard esters due to the weaker C-S bond and the excellent leaving group ability of the thiolate anion[3]. Trace moisture will cause slow hydrolysis. Always store the compound under an inert atmosphere (argon/nitrogen) at -20°C.

Q: Can I synthesize this compound using the free thiol and acetyl chloride instead? A: Yes. The acylation of thiols using an acyl chloride and a base (e.g., triethylamine) is a classic and rapid method[1]. However, the precursor (4,4-dimethylcyclohexyl)methanethiol is highly susceptible to oxidation and possesses a severe, offensive odor. The KSAc alkylation route[2] is generally preferred as it avoids handling the free thiol entirely.

Q: How can I recover the product if it has already hydrolyzed into the free thiol? A: If hydrolysis has occurred, you can re-acylate the mixture. Treat the crude mixture with acetic anhydride and a catalytic amount of base (e.g., pyridine or triethylamine) to convert the free thiol back into the desired thioester[1]. If the free thiol must be stored temporarily, it can be stabilized by adding a small amount of 4-tert-butylcatechol[4].

References

• Thioester - Wikipedia Source: Wikipedia URL:[Link]

• Full article: Thioesters synthesis: recent adventures in the esterification of thiols Source: Taylor & Francis Online URL:[Link]

• Conversion of Esters to Thioesters under Mild Conditions Source: Royal Society of Chemistry (RSC) URL:[Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Thioester - Wikipedia [en.wikipedia.org]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. Thioacetate Deprotection Procedure [sigmaaldrich.com]

Technical Support Center: Column Chromatography Purification of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the purification of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one via column chromatography. The content is structured to address common challenges and frequently asked questions, ensuring a comprehensive resource for successful purification.

I. Troubleshooting Guide: Navigating Common Purification Hurdles

This section addresses specific issues that may arise during the column chromatography of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one.

Question: My compound is streaking or "tailing" on the TLC plate and the column. What is causing this and how can I fix it?

Answer: Tailing is often indicative of interactions between the analyte and active sites on the silica gel, or issues with the sample application and solvent system. For a molecule like 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one, which contains a ketone and a thioether, several factors could be at play:

• Acidic Silica: Commercial silica gel can have acidic protons that strongly interact with the lone pairs of electrons on the sulfur atom of the thioether and the oxygen of the ketone. This can lead to undesirable peak broadening.

  • Solution: Deactivate the silica gel by adding a small amount of a basic modifier like triethylamine (0.1-1%) to your eluent system.[1] This will neutralize the acidic sites and improve peak shape.

• Sample Overload: Applying too much sample to the column can exceed the stationary phase's capacity, leading to tailing.

  • Solution: Reduce the amount of crude material loaded onto the column. A general guideline is to use a 1:30 to 1:100 ratio of sample to silica gel by weight.

• Inappropriate Solvent Polarity: If the eluent is not polar enough to effectively move the compound down the column, it can result in tailing.

  • Solution: Gradually increase the polarity of your eluent. For this compound, a gradient elution starting with a non-polar solvent like hexane and gradually introducing a more polar solvent like ethyl acetate is recommended.[2][3]

Question: I am having difficulty separating my target compound from a non-polar impurity. What strategy should I employ?

Answer: The 4,4-dimethylcyclohexyl group in your target molecule imparts significant non-polar character. If you are dealing with a non-polar impurity, such as unreacted starting material or a non-polar byproduct, optimizing your solvent system is key.

• Isocratic Elution with Low Polarity: Start with a very non-polar mobile phase, such as pure hexane or a mixture with a very small percentage of ethyl acetate (e.g., 99:1 hexane:ethyl acetate). This will allow the non-polar impurity to elute first, while your more polar target compound remains adsorbed to the silica gel.[3]

• Solvent System Selection: The choice of solvents is critical. A combination of hexane and ethyl acetate is a standard and effective choice for compounds of moderate polarity.[3] You can also explore other solvent systems like cyclohexane/ethyl acetate or petroleum ether/diethyl ether.[3][4]

• Thin Layer Chromatography (TLC) Optimization: Before running the column, meticulously optimize the separation on a TLC plate.[2][5] The ideal solvent system should give your target compound an Rf value of approximately 0.2-0.4, with clear separation from the non-polar impurity which will have a higher Rf value.[6]

Question: My compound appears to be degrading on the column. What are the possible causes and solutions?

Answer: While thioethers and ketones are generally stable, prolonged exposure to acidic silica gel can potentially lead to degradation, especially if there are trace impurities that can catalyze decomposition.[7]

• Minimizing Contact Time: Use flash column chromatography, applying pressure to speed up the elution process.[6] This reduces the time your compound spends in contact with the stationary phase.

• Neutralizing the Stationary Phase: As mentioned for tailing, adding a small amount of triethylamine to the eluent can neutralize the silica gel and prevent acid-catalyzed degradation.[1]

• Alternative Adsorbents: If degradation persists, consider using a less acidic stationary phase like neutral alumina.[6] However, be aware that the elution order may change, so you will need to re-optimize your solvent system using TLC with alumina plates.

II. Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the purification of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one.

Question: What is the best stationary phase for purifying 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one?

Answer: For most applications, silica gel 60 with a particle size of 40-63 µm is the recommended stationary phase.[8] It is a versatile and widely used adsorbent for separating a broad range of organic compounds, including ketones and thioethers.[6] If you encounter issues with compound degradation, neutral alumina can be a suitable alternative.[6]

Question: How do I choose the right solvent system for the column?

Answer: The selection of the solvent system is crucial for achieving good separation. The process should always begin with TLC analysis.[2][5]

• Start with a Two-Solvent System: A common and effective approach is to use a mixture of a non-polar solvent (like hexane or petroleum ether) and a more polar solvent (like ethyl acetate or diethyl ether).[3]

• TLC Trials: Spot your crude mixture on a TLC plate and develop it in different ratios of your chosen solvents. Aim for a solvent system that provides an Rf value of 0.2-0.4 for your target compound and maximizes the separation from impurities.[6]

• Gradient vs. Isocratic Elution:

  • Isocratic Elution: If your TLC shows good separation of all components with a single solvent ratio, you can use that same ratio for the entire column chromatography.[9] This method is simpler but can lead to broader peaks for later eluting compounds.[9][10][11]

  • Gradient Elution: If your crude mixture contains compounds with a wide range of polarities, a gradient elution is more efficient.[9][12] You would start with a low polarity mobile phase to elute non-polar impurities and gradually increase the polarity to elute your target compound and then any more polar impurities.[9][10][12] This technique generally results in sharper peaks and better resolution.[9][10]

Question: What is the typical loading capacity for this type of purification?

Answer: The loading capacity depends on the difficulty of the separation. A general rule of thumb is to use a ratio of crude material to silica gel between 1:30 and 1:100 by weight. For a relatively straightforward separation, a 1:50 ratio is a good starting point. If the separation is challenging, a higher ratio (e.g., 1:100) will provide better resolution.

Question: How can I visualize the compound on a TLC plate if it is not UV active?

Answer: While the ketone functionality in 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one should provide some UV activity, you can use a variety of chemical stains for visualization if the UV response is weak.

• Potassium Permanganate (KMnO₄) Stain: This is a general stain for most organic compounds. It will appear as yellow spots on a purple background.

• 2,4-Dinitrophenylhydrazine (DNPH) Stain: This stain is specific for aldehydes and ketones, which will appear as yellow to orange spots.[13]

• Iodine Chamber: Placing the TLC plate in a chamber with a few crystals of iodine will cause most organic compounds to appear as brown spots.[13]

III. Experimental Protocol: Step-by-Step Purification

This protocol outlines the standard procedure for the purification of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one using flash column chromatography.

Materials:

• Glass chromatography column

• Silica gel 60 (40-63 µm)

• Sand (sea sand, washed and dried)

• Cotton or glass wool

• Eluent (e.g., hexane/ethyl acetate mixture)

• Crude 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one

• Collection tubes

• TLC plates, developing chamber, and visualization reagents

Procedure:

• Column Preparation (Wet Packing):

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a thin layer of sand (approximately 1 cm) on top of the cotton.

  • In a separate beaker, prepare a slurry of silica gel in your initial, least polar eluent.

  • Carefully pour the slurry into the column. Gently tap the side of the column to dislodge any air bubbles and ensure even packing.

  • Add more eluent and allow it to drain until the solvent level is just above the top of the silica gel.

  • Add another thin layer of sand on top of the silica gel to prevent disturbance during solvent addition.[14]

• Sample Loading:

  • Dissolve your crude compound in a minimal amount of a relatively non-polar solvent (e.g., dichloromethane or the eluent itself).[14]

  • Carefully apply the sample solution to the top of the silica gel using a pipette.[14]

  • Allow the sample to adsorb onto the silica gel by draining the solvent until the level just reaches the top of the sand.

  • Alternative (Dry Loading): If your compound is not very soluble in the eluent, you can pre-adsorb it onto a small amount of silica gel. Dissolve your compound in a suitable solvent, add a small amount of silica gel, and evaporate the solvent to obtain a free-flowing powder.[14] Carefully add this powder to the top of the prepared column.[14]

• Elution and Fraction Collection:

  • Carefully add your eluent to the top of the column.

  • Apply gentle air pressure to the top of the column to begin the elution (flash chromatography).

  • Collect the eluent in fractions using test tubes or other suitable containers.

  • If performing a gradient elution, gradually increase the polarity of the eluent according to your pre-determined plan based on TLC analysis.

• Monitoring the Separation:

  • Periodically analyze the collected fractions using TLC to determine which fractions contain your desired compound.

  • Spot the crude mixture, the collected fractions, and a reference standard (if available) on the same TLC plate for comparison.

• Combining and Concentrating Fractions:

  • Once the separation is complete, combine the fractions that contain the pure product as determined by TLC analysis.

  • Remove the solvent from the combined fractions using a rotary evaporator to obtain the purified 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one.

IV. Data Presentation

Table 1: Recommended Solvent Systems and Approximate Rf Values

Solvent System (v/v)	Polarity	Expected Rf of Target Compound	Notes
100% Hexane	Very Low	~0	Useful for eluting very non-polar impurities.
95:5 Hexane:Ethyl Acetate	Low	0.1 - 0.2	A good starting point for elution of the target compound.
90:10 Hexane:Ethyl Acetate	Low-Medium	0.2 - 0.4	Often the ideal range for collecting the pure compound.
80:20 Hexane:Ethyl Acetate	Medium	0.4 - 0.6	May be used to speed up elution after the main band has started to come off.

V. Visualization of Workflow

Below is a troubleshooting workflow for addressing poor separation during column chromatography.

Caption: Troubleshooting workflow for poor separation.

References

• 15

• 14

• 16

• 17

• 18

• 2

• 3

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• 20

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• 23

• 24

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• 25

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• 5

• 26

• 8

• 27

• 28

• 29

• 30

• 31

• 32

• 33

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• 37

• 38

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• 40

• 41

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• 44

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• 3. Chromatography [chem.rochester.edu]
• 4. 3-Cyclohexyl-6-phenyl-1-(p-tolyl)pyrimidine-2,4(1H,3H)-dione [mdpi.com]
• 5. orgchemboulder.com [orgchemboulder.com]
• 6. columbia.edu [columbia.edu]
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• 10. Isocratic Vs. Gradient Elution in Chromatography | Phenomenex [phenomenex.com]
• 11. Gradient vs. Isocratic Elution in HPLC | Danaher Life Sciences [lifesciences.danaher.com]
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• 15. GC Column Troubleshooting Guide | Phenomenex [phenomenex.com]
• 16. documents.thermofisher.com [documents.thermofisher.com]
• 17. halocolumns.com [halocolumns.com]
• 18. Chromatography Troubleshooting Guides-Liquid Chromatography | Thermo Fisher Scientific - HK [thermofisher.com]
• 19. biotage.com [biotage.com]
• 20. [Kromasil®] notes - Gradient or isocratic elution in preparative reversed phase HPLC [kromasil.com]
• 21. echemi.com [echemi.com]
• 22. pharmanow.live [pharmanow.live]
• 23. Separation of cyclodextrins and their derivatives by thin-layer and preparative column chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. microbenotes.com [microbenotes.com]
• 25. Fractionation and characterization of sulfur compounds in petroleum distillates (Journal Article) | OSTI.GOV [osti.gov]
• 26. pubs.acs.org [pubs.acs.org]
• 27. pubs.acs.org [pubs.acs.org]
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• 29. researchgate.net [researchgate.net]
• 30. scholarsmine.mst.edu [scholarsmine.mst.edu]
• 31. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 32. US20200355656A1 - Method for Detecting Aldehyde and Ketone By Using Thin Layer Chromatography - Google Patents [patents.google.com]
• 33. physics.emu.edu.tr [physics.emu.edu.tr]
• 34. Analysis of sulfur compounds using a water stationary phase in gas chromatography with flame photometric detection - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 35. pubs.acs.org [pubs.acs.org]
• 36. 1803609-47-3|1-{[(4,4-dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one|BLD Pharm [bldpharm.com]
• 37. The Effects of Different Thiol-Containing Compounds on the Degradation of Sulforaphene - PMC [pmc.ncbi.nlm.nih.gov]
• 38. pages.uoregon.edu [pages.uoregon.edu]
• 39. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 40. westfield.ma.edu [westfield.ma.edu]
• 41. Organic Syntheses Procedure [orgsyn.org]
• 42. pdf.benchchem.com [pdf.benchchem.com]
• 43. 1-(4,4-Dimethylcyclohexyl)ethanone | C10H18O | CID 18459691 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 44. Thioglycolic acid grafted onto silica gel and its properties in relation to extracting cations from ethanolic solution determined by calorimetric technique - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Stability and Storage of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one

This guide provides researchers, scientists, and drug development professionals with essential information on the proper storage and handling of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one. Adherence to these protocols is critical for preventing thermal and oxidative degradation, thereby ensuring the compound's integrity, maximizing experimental reproducibility, and upholding laboratory safety standards.

Frequently Asked Questions (FAQs): Understanding Compound Instability

This section addresses the fundamental chemical properties of the compound that influence its stability.

Q1: What are the primary chemical groups in this molecule that are susceptible to degradation?

A1: The structure of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one contains two key functional groups that dictate its reactivity and stability: a thioether (sulfide) linkage and a ketone carbonyl group.

• Thioether (-S-): The sulfur atom in the thioether group is the most vulnerable site. It possesses lone pairs of electrons, making it nucleophilic and susceptible to oxidation.[1] This is the primary point of failure during long-term storage, especially when exposed to atmospheric oxygen, heat, or light.[2][3]

• Ketone (>C=O): The ketone group is generally stable. However, at elevated temperatures, ketones can undergo decomposition, which typically involves the cleavage of carbon-carbon bonds.[4] While more resistant to oxidation than aldehydes, powerful oxidizing conditions can also cleave the ketone structure.[4]

Q2: What is the most likely degradation pathway for this compound during storage?

A2: The predominant degradation pathway under typical storage conditions is the oxidation of the thioether moiety . This process is often initiated or accelerated by heat (thermal degradation) and light (photodegradation) and proceeds in two main steps:

• Oxidation to Sulfoxide: The thioether is first oxidized to the corresponding sulfoxide. This is a common reaction when thioethers are exposed to mild oxidizing agents or atmospheric oxygen over time.[5][6]

• Oxidation to Sulfone: Further oxidation of the sulfoxide yields a sulfone. This step generally requires stronger oxidizing conditions or prolonged exposure.[7]

These oxidative pathways are significant because the formation of sulfoxide and sulfone byproducts alters the compound's polarity, molecular weight, and biological activity, leading to inaccurate and irreproducible experimental results.

Q3: Besides oxidation, are there other degradation mechanisms to be aware of?

A3: Yes, while oxidation is the primary concern, other mechanisms can contribute to degradation, particularly under suboptimal conditions:

• Hydrolysis: Thioethers can undergo hydrolysis, cleaving the carbon-sulfur bond, though this typically requires strong acidic or basic conditions and is less common during storage in neutral, dry conditions.[8]

• Radical Decomposition: High temperatures can induce homolytic (radical) cleavage of the C-S bonds, leading to a complex mixture of decomposition products.[9] This is a more extreme form of thermal degradation not typically seen with proper storage but can occur if the compound is overheated.

• Photodegradation: Exposure to UV light can provide the energy to initiate radical reactions or accelerate oxidation, leading to rapid degradation.[3][10]

Figure 1. Primary oxidative degradation pathway of the thioether moiety.

Troubleshooting Guide: Recommended Storage and Handling Protocols

Improper storage is the leading cause of compound degradation. Follow these guidelines to maintain the integrity of your material.

Recommended Storage Conditions

This table summarizes the ideal conditions for long-term storage to prevent thermal and oxidative degradation.

Parameter	Recommendation	Rationale & Causality
Temperature	2-8°C (Refrigerated)	Lower temperatures significantly reduce the rate of all chemical degradation reactions, including oxidation and thermal decomposition.[11] Storing at controlled, low temperatures is the most effective preventative measure.
Atmosphere	Inert Gas (Argon or Nitrogen)	The primary degradation pathway is oxidation.[2][6] Replacing atmospheric oxygen with an inert gas directly removes the key reactant, preventing the formation of sulfoxides and sulfones.[12]
Light Exposure	Protect from Light (Amber Vial)	Light, particularly UV radiation, provides the activation energy for photooxidation and radical-mediated degradation.[3] Using amber glass or storing vials in the dark is mandatory.[11]
Container	Tightly Sealed Glass Vial	Prevents exposure to atmospheric oxygen and moisture. Glass is preferred over plastic to avoid potential leaching of plasticizers or other contaminants. Ensure the cap provides an airtight seal.
Form	Solid (If possible) or Anhydrous Solution	Storing the compound as a dry solid minimizes mobility and reaction rates. If a stock solution is required, use a dry, high-purity, aprotic solvent (e.g., anhydrous THF[13]) and store under an inert atmosphere.

Protocol for Safe Handling and Aliquoting

To prevent contamination and degradation of the bulk supply, proper handling techniques are essential.

• Equilibration: Before opening, allow the container to warm to room temperature in a desiccator. This prevents condensation of atmospheric moisture onto the cold compound, which could promote hydrolysis.

• Inert Atmosphere Handling: If possible, perform all transfers inside a glove box or under a gentle stream of inert gas (argon or nitrogen). This minimizes exposure to oxygen.

• Aliquotting: For long-term use, divide the bulk material into smaller, single-use aliquots. This practice avoids repeated freeze-thaw cycles and frequent exposure of the main stock to the atmosphere.

• Sealing: After aliquoting, flush the headspace of each vial with inert gas before tightly sealing. For high-value material, consider using ampoules that can be flame-sealed.

• Labeling and Storage: Clearly label each aliquot with the compound name, concentration (if in solution), and date. Immediately return aliquots to the recommended storage conditions (2-8°C, protected from light).

Troubleshooting Common Issues

Q: My experimental results have become inconsistent over time. Could compound degradation be the cause?

A: Yes, this is a classic sign of compound instability. The introduction of degradation products (sulfoxide, sulfone) into your sample means you are no longer testing a pure compound. These impurities can have different biological activities or physical properties, leading to high variability and a loss of reproducibility. We strongly recommend performing a purity check on your sample.

Q: I've observed a slight yellowing of my compound, which was initially a colorless solid/liquid. What should I do?

A: A change in color is a visual indicator of chemical degradation. It often suggests the formation of conjugated systems or other chromophoric byproducts resulting from oxidation or decomposition. The material should be considered suspect. You should perform an analytical purity assessment (e.g., HPLC-UV, LC-MS) to identify and quantify the impurities before using the material in any further experiments.

Q: How can I definitively confirm if my stored compound has degraded?

A: The most reliable method is to use analytical chemistry techniques to assess purity. A simple protocol using High-Performance Liquid Chromatography (HPLC) can compare a stored sample to a fresh or reference standard. An increase in impurity peaks or a decrease in the main peak area is direct evidence of degradation.

Protocol: Analytical Assessment of Compound Purity via HPLC

This protocol provides a general method for assessing the purity of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one and detecting degradation products.

Sources

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• 2. Primary Antioxidant And Secondary Antioxidant In Polymer Manufacturer/Supplier | Tintoll [uvabsorber.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Ketone - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. cdnsciencepub.com [cdnsciencepub.com]
• 10. Amplified photodegradation of cell-laden hydrogels via an addition-fragmentation chain transfer reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. cdn.ymaws.com [cdn.ymaws.com]

Technical Support Center: Optimizing Synthesis of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one

Welcome to the dedicated technical support guide for the synthesis and optimization of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one. This document is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting, optimization strategies, and answers to frequently encountered challenges during the synthesis of this sterically hindered thioacetate.

Introduction: The Challenge of Steric Hindrance

The synthesis of thioacetates from sterically hindered alkyl halides, such as (4,4-dimethylcyclohexyl)methanol derivatives, presents unique challenges. The bulky 4,4-dimethylcyclohexyl group can significantly impede the approach of the thioacetate nucleophile to the electrophilic carbon center, leading to slow reaction rates, low yields, and the formation of unwanted side products.[1][2][3][4] This guide provides a systematic approach to overcoming these hurdles.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction mechanism for this synthesis?

The reaction is a bimolecular nucleophilic substitution (SN2). The thioacetate anion, typically generated from potassium or sodium thioacetate, acts as the nucleophile and displaces a leaving group (e.g., bromide, iodide, tosylate) on the (4,4-dimethylcyclohexyl)methyl moiety.[5][6]

Q2: I'm experiencing very low to no product yield. What are the primary causes?

Low yields are the most common issue and can stem from several factors:

• Steric Hindrance: The bulky substrate slows down the SN2 reaction rate significantly.[2]

• Inadequate Reaction Conditions: Insufficient temperature or reaction time may not provide enough energy to overcome the activation barrier.[2]

• Poor Leaving Group: An inefficient leaving group will not be easily displaced by the thioacetate nucleophile.

• Base Strength: The choice of base and its concentration are critical for generating the thioacetate anion without causing side reactions.[7]

Q3: What are the typical side products I should be aware of?

The primary side product of concern is the elimination product, (4,4-dimethylcyclohexyl)methylene-cyclohexane, which can be favored under harsh basic conditions or with elevated temperatures. Additionally, if the starting thiol is used, oxidation to the corresponding disulfide is a common issue, though using the thioacetate route mitigates this.[8]

Q4: How can I effectively monitor the reaction's progress?

Thin-Layer Chromatography (TLC) is a straightforward and effective method for monitoring the reaction.[9] A suitable eluent system, such as 10-20% ethyl acetate in hexanes, should provide good separation between the starting alkyl halide and the more polar thioacetate product. The reaction is considered complete when the starting material spot is no longer visible by TLC analysis.[9]

Troubleshooting Guide: A Problem-Solving Approach

This section provides a structured approach to diagnosing and resolving common experimental issues.

Problem 1: Low or No Product Formation

If you are observing minimal conversion of your starting material, follow this workflow:

Caption: A logical workflow for troubleshooting low yields.

Problem 2: Significant Formation of Elimination Side Product

The formation of an alkene byproduct suggests that the reaction conditions favor elimination over substitution.

• Causality: Strong, sterically hindered bases can preferentially act as bases rather than facilitating nucleophilic attack. High temperatures can also favor elimination pathways.

• Solution:

  • Use a Weaker Base: Switch from strong bases like potassium tert-butoxide to milder options like potassium carbonate (K₂CO₃).[10]

  • Lower Reaction Temperature: If possible, reduce the reaction temperature. This may require a longer reaction time but will disfavor the higher activation energy pathway of elimination.

  • Change Solvent: In some cases, a less polar solvent may disfavor the formation of the charged transition state required for elimination.

Experimental Protocols

Protocol 1: General Synthesis of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one

This protocol provides a robust starting point for the synthesis.

• To a solution of (4,4-dimethylcyclohexyl)methyl bromide (1.0 eq) in anhydrous dimethylformamide (DMF, 0.2 M), add potassium thioacetate (1.5 eq).

• Stir the reaction mixture vigorously at 70 °C under an inert atmosphere (e.g., Nitrogen or Argon).

• Monitor the reaction progress by TLC (15% Ethyl Acetate in Hexanes). The reaction may require 24-72 hours for completion.[11]

• Once the starting material is consumed, cool the reaction to room temperature.

• Pour the mixture into water and extract with diethyl ether (3x volumes).

• Wash the combined organic layers with water, followed by saturated aqueous sodium chloride (brine).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes.

Protocol 2: Reaction Optimization Screening

For challenging syntheses, a systematic screen of conditions is recommended. Use small-scale reactions to test the variables in the table below.

Variable	Condition A (Baseline)	Condition B (Increased Reactivity)	Condition C (Milder Conditions)	Rationale
Solvent	Acetone	DMF	Acetonitrile	Polar aprotic solvents are ideal for SN2 reactions. DMF often provides higher reaction rates.[11]
Base/Nucleophile	KSAc (Potassium Thioacetate)	NaSAc (Sodium Thioacetate)	Polymer-supported Thioacetate	While similar, salt counter-ions can influence solubility and reactivity. Polymer-supported reagents can simplify purification.[12]
Temperature	60 °C	80 °C	50 °C	Higher temperatures increase reaction rates but may also promote side reactions.[2]
Additive	None	NaI (0.1 eq)	None	Catalytic iodide can convert an alkyl bromide or chloride to the more reactive alkyl iodide in situ (Finkelstein reaction).

Mechanistic Insight

The SN2 reaction pathway is crucial for forming the desired product. Understanding the factors that influence this pathway is key to optimization.

Caption: SN2 reaction mechanism for thioacetate synthesis.

The bulky 4,4-dimethylcyclohexyl group provides significant steric shielding to the electrophilic carbon, making the backside attack by the thioacetate nucleophile difficult. This increases the activation energy of the transition state, slowing the reaction. Optimizing conditions to favor this pathway is the primary goal.

References

• Wikipedia. (2023, December 2). Thioacetic acid. Retrieved from [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions using thioacetic acid 4a as nucleophile. Retrieved from [Link]

• Kotha, S., Gupta, N. K., & Ansari, S. (2022). A facile and efficient thiol-free one-pot method for direct synthesis of sulfides and sulfoxides under green conditions without using any metal catalyst. RSC Advances, 12(40), 25983-25992. [Link]

• Chemical Communications. (2015). Harnessing radical mediated reactions of thioacids for organic synthesis. Retrieved from [Link]

• Fustin, C. A., et al. (2024). General and Mild Method for the Synthesis of Polythioesters from Lactone Feedstocks. ACS Macro Letters. [Link]

• Academia.edu. (n.d.). Convenient synthesis of alkyl thioacetate from alkyl halide using a polymer-supported sodium thioacetate. Retrieved from [Link]

• ChemRxiv. (2022). Accessing and Utilizing Thiols in Organic Chemistry. [Link]

• PMC. (n.d.). A new procedure for thioester deprotection using thioglycolic acid in both homogeneous and heterogeneous phase. Retrieved from [Link]

• Google Patents. (n.d.). US7173156B1 - Thioacetate deprotection.

• Reddit. (2013, October 18). How would you purify air-sensitive materials (thiols) using column chromatography? Retrieved from [Link]

• Indian Academy of Sciences. (n.d.). Synthetic access to thiols: A review. Retrieved from [Link]

• Scruggs, C. (n.d.). Hydroxylamine Catalyzed Deprotection of Thioacetates. Retrieved from [Link]

• ResearchGate. (n.d.). Thioacetate-Based Initiators for the Synthesis of Thiol-End-Functionalized Poly(2-oxazoline)s. Retrieved from [Link]

• Taylor & Francis Online. (2006). Deacetylation of Thioacetate using Acetyl Chloride in Methanol. Retrieved from [Link]

• ACS Publications. (2026). Organocatalytic Synthesis of Amides Using Thioacids and Anilines via Electron Donor–Acceptor Photoactivation. Retrieved from [Link]

• ACS Publications. (2019). A One-Pot Method for Removal of Thioacetyl Group via Desulfurization under Ultraviolet Light To Synthesize Deoxyglycosides. Retrieved from [Link]

• PMC. (2023). Experimental and Theoretical Analysis of the Thiol-Promoted Fragmentation of 2-Halo-3-tosyl-oxanorbornadienes. Retrieved from [Link]

• PMC. (n.d.). Asymmetric synthesis of tertiary thiols and thioethers. Retrieved from [Link]

• ResearchGate. (n.d.). One-pot reaction for removal of thioacetate group by desulfurization under UV light. Retrieved from [Link]

• ACS Publications. (2021). Thiol–Thioester Exchange Reactions in Precursors Enable pH-Triggered Hydrogel Formation. Retrieved from [Link]

• RSC Publishing. (n.d.). Steric hindrance classified: treatment of isothiocyanatoallene with secondary amines bearing bulky substituents to generate 2-aminothiazoles. Retrieved from [Link]

• PubMed. (2021). Effects of steric hindrance and electron density of ester prodrugs on controlling the metabolic activation by human carboxylesterase. Retrieved from [Link]

• Kyoto University. (n.d.). Publications. Retrieved from [Link]

• ResearchGate. (2006). Synthesis of 4-Hydroxy-4-Methylcyclohex-2-En-1-One. Retrieved from [Link]

• Figshare. (2012). Synthesis of (R)-(+)-4-Methylcyclohex-2-ene-1-one. Retrieved from [Link]

• Chemical Papers. (n.d.). KI-catalysed synthesis of 4-methylcatechol dimethylacetate and fragrant compound Calone 1951. Retrieved from [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Steric hindrance classified: treatment of isothiocyanatoallene with secondary amines bearing bulky substituents to generate 2-aminothiazoles - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 4. Effects of steric hindrance and electron density of ester prodrugs on controlling the metabolic activation by human carboxylesterase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Thioacetic acid - Wikipedia [en.wikipedia.org]
• 6. One-pot thiol-free synthetic approach to sulfides, and sulfoxides selectively - RSC Advances (RSC Publishing) DOI:10.1039/D2RA04872H [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
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• 11. ias.ac.in [ias.ac.in]
• 12. (PDF) Convenient synthesis of alkyl thioacetate from alkyl halide using a polymer-supported sodium thioacetate [academia.edu]

resolving low solubility issues with 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one in aqueous media

Welcome to the Technical Support Center. As application scientists, we frequently encounter challenges when transitioning highly lipophilic discovery compounds into aqueous in vitro assays. This guide is specifically engineered to address the solubilization hurdles associated with 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one .

Our protocols are designed not just to provide steps, but to explain the underlying thermodynamic causality of your assay failures, ensuring you can build self-validating, robust experimental systems.

Part 1: Diagnostic Q&A – Understanding Your Molecule

Q: Why is 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one so difficult to dissolve in standard assay buffers? A: The difficulty stems directly from its molecular architecture. The compound features a bulky 4,4-dimethylcyclohexyl ring and a thioether linkage, rendering it highly hydrophobic. When introduced into an aqueous environment, water molecules are forced to form highly ordered, rigid clathrate-like structures around this lipophilic surface area. This results in a massive entropic penalty, driving the compound to rapidly aggregate and precipitate out of solution to minimize aqueous exposure[1].

Q: Can I simply lower or raise the pH of my buffer to force it into solution? A: No. Unlike many pharmaceutical compounds that contain amines or carboxylic acids, 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one is entirely non-ionizable within physiological pH ranges (pH 2–10). It lacks a functional pKa. Therefore, pH adjustment will not yield a charged, water-soluble species[2]. You must rely on co-solvents, surfactants, or host-guest complexation.

Part 2: Solubilization Workflow & Decision Tree

When dealing with non-ionizable lipophilic compounds, we utilize a tiered approach, starting with the least disruptive methods (co-solvents) and escalating to advanced formulation techniques (complexation) when kinetic solubility fails.

Figure 1: Hierarchical troubleshooting workflow for non-ionizable, lipophilic compounds.

Part 3: Self-Validating Experimental Protocols

To ensure data integrity, every solubilization attempt must be empirically validated. Do not assume a visually clear solution implies true solubility; it may be a transient supersaturated state that will ruin your assay reproducibility.

Protocol A: DMSO Solvent-Shift & Kinetic Solubility Assay (Tier 1)

Causality: This protocol determines the "solvent-shift" kinetic solubility limit. By dissolving the compound in a highly polar aprotic solvent (DMSO) and diluting it into an aqueous buffer, we test how much compound can remain kinetically trapped in solution before the thermodynamic drive causes nucleation and precipitation[1].

• Stock Preparation: Dissolve the compound in 100% anhydrous DMSO to create a 10 mM master stock. Vortex until optically clear.

• Buffer Preparation: Aliquot 198 µL of your target aqueous assay buffer (e.g., PBS, pH 7.4) into a 96-well clear-bottom microtiter plate.

• Solvent Shift: Rapidly inject 2 µL of the DMSO stock directly into the center of the buffer well (Final DMSO concentration = 1.0% v/v; Final compound concentration = 100 µM).

• Mixing: Immediately mix via rapid pipetting (trituration) for 15 seconds. Crucial Step: Slow mixing creates localized high-concentration zones that prematurely trigger nucleation.

• Incubation: Seal the plate and incubate at 37°C for 2 hours on an orbital shaker (300 rpm).

• Validation (Nephelometry): Read the plate on a microplate reader at an absorbance of 620 nm. Compare against a vehicle control (1% DMSO in buffer). An increase in absorbance >0.05 OD indicates particulate light scattering (precipitation).

Protocol B: HP-β-CD Thermodynamic Inclusion Complexation (Tier 3)

Causality: When co-solvents fail, we must shield the hydrophobic 4,4-dimethylcyclohexyl moiety from water. Hydroxypropyl-β-Cyclodextrin (HP-β-CD) features a hydrophilic exterior and a lipophilic inner cavity. The hydrophobic tail of our compound displaces the high-energy water molecules inside the CD cavity, forming a thermodynamically stable, water-soluble 1:1 host-guest complex[3].

• Excipient Preparation: Prepare a 20% (w/v) solution of HP-β-CD in your target assay buffer. Filter through a 0.22 µm PES membrane.

• Compound Addition: Add 5 mg of solid 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one to 1 mL of the HP-β-CD solution in a glass vial. (This represents an excess amount to ensure saturation).

• Activation: Vortex vigorously for 2 minutes, followed by bath sonication for 15 minutes at room temperature. The mechanical energy helps break the crystal lattice of the solid compound.

• Equilibration: Place the vial on an orbital shaker at 25°C for 48–72 hours. Thermodynamic complexation is a slow equilibrium process.

• Phase Separation: Transfer the suspension to a microcentrifuge tube and centrifuge at 15,000 × g for 20 minutes to pellet any uncomplexed, insoluble compound.

• Validation (Quantification): Carefully extract the clear supernatant. Dilute 1:10 in mobile phase and quantify the exact dissolved concentration using HPLC-UV against a standard curve.

Part 4: Quantitative Solubilization Data

Table 1: Expected performance of solubilization strategies for 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one.

Solubilization Strategy	Reagents / Excipients	Max Aqueous Conc. (Est.)	Assay Compatibility	Primary Risk Factor
Aqueous Buffer (Control)	PBS (pH 7.4)	< 1 µM	High	Complete precipitation
Co-Solvent Dilution	1% v/v DMSO	5 - 10 µM	Moderate	Kinetic crash-out over time
Micellar Surfactant	0.05% Tween-20	20 - 50 µM	Low to Moderate	Protein denaturation, assay interference
Inclusion Complexation	20% w/v HP-β-CD	> 500 µM	High	Binding competition with lipophilic targets

Part 5: Frequently Asked Questions (FAQs)

Q: Why does my compound precipitate immediately upon addition to the assay buffer, even if it is fully dissolved in the DMSO stock? A: This is a classic "solvent-shift" phenomenon. While DMSO perfectly solvates the lipophilic compound, diluting it into water drastically changes the dielectric constant of the medium. The compound rapidly reaches a state of supersaturation. Because the 4,4-dimethylcyclohexyl group is highly hydrophobic, the thermodynamic penalty of remaining in water forces the molecules to aggregate, nucleate, and crash out of solution[1].

Q: Why should I use Hydroxypropyl-β-Cyclodextrin (HP-β-CD) instead of standard, unmodified β-Cyclodextrin? A: Standard β-Cyclodextrin has surprisingly low aqueous solubility (~18.5 mg/mL at 25°C) because its rigid structure forms strong, unbroken intramolecular hydrogen bonds, creating a highly stable crystal lattice. By adding hydroxypropyl groups, we break this structural symmetry and disrupt the hydrogen bond network, increasing the aqueous solubility of the cyclodextrin itself to >500 mg/mL. This allows us to use much higher concentrations of the excipient to drive the complexation equilibrium forward[4].

Q: Will using 20% HP-β-CD interfere with my cell-based or biochemical assays? A: Generally, HP-β-CD is highly biocompatible and is even used in FDA-approved parenteral formulations[5]. However, in in vitro assays, cyclodextrins can occasionally extract cholesterol from cell membranes (causing toxicity) or sequester lipophilic assay reagents (like fluorophores). Always run a vehicle control (20% HP-β-CD without your compound) to establish a baseline[6].

Q: Can I heat the buffer to force the compound into solution faster? A: While heating increases kinetic energy and may temporarily dissolve the compound, it will likely precipitate once the solution cools back to the assay temperature (e.g., 37°C or 25°C). For reliable assay data, you must achieve thermodynamic solubility at the intended operating temperature, rather than relying on transient thermal supersaturation[3].

Part 6: References

• Loftsson, T., & Brewster, M. E. (1996). Pharmaceutical Applications of Cyclodextrins. 1. Drug Solubilization and Stabilization. Journal of Pharmaceutical Sciences, 85(10), 1017-1025. URL: [Link]

• Di, L., & Kerns, E. H. (2008). Drug-like Properties: Concepts, Structure Design and Methods from ADME to Toxicity Optimization. Academic Press. URL: [Link]

• Loftsson, T., et al. (2005). Cyclodextrins in drug delivery. Expert Opinion on Drug Delivery, 2(2), 335-351. URL: [Link]

• Haley, R.M., et al. (2020). Cyclodextrins in drug delivery: applications in gene and combination therapy. Drug Delivery and Translational Research, 10, 661–677. URL: [Link]

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• 1. Drug-like Properties: Concepts, Structure Design and Methods - 1st Edition | Elsevier Shop [shop.elsevier.com]
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• 4. Pharmaceutical applications of cyclodextrins. 1. Drug solubilization and stabilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 6. pharmaexcipients.com [pharmaexcipients.com]

minimizing side reactions during 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one synthesis

Welcome to the technical support center for the synthesis of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, focusing on minimizing side reactions and maximizing yield and purity. As a valuable β-ketosulfide, this compound serves as a key intermediate in various synthetic applications. Its successful synthesis hinges on carefully controlling the reaction conditions to favor the desired nucleophilic substitution pathway.

The primary route to this target molecule involves the S_N2 reaction between (4,4-dimethylcyclohexyl)methanethiol and an α-halo ketone, such as 2-chloroacetone or 2-bromoacetone, in the presence of a base. While seemingly straightforward, this reaction is susceptible to several competing pathways that can significantly impact the outcome. This document provides in-depth troubleshooting advice, answers to frequently asked questions, and optimized protocols to ensure a successful synthesis.

Core Reaction Pathway: S_N2 Alkylation of a Thiol

The intended transformation is a bimolecular nucleophilic substitution (S_N2) reaction. A base is used to deprotonate the (4,4-dimethylcyclohexyl)methanethiol, forming a highly nucleophilic thiolate anion. This anion then attacks the carbon atom bearing the halogen in 2-haloethan-1-one, displacing the halide and forming the desired thioether bond. The carbonyl group of the α-halo ketone activates the α-carbon towards nucleophilic attack, making this reaction significantly faster than with a corresponding alkyl halide.[1][2]

Troubleshooting Guide: Isolating Problems and Implementing Solutions

This section addresses common issues encountered during the synthesis in a practical question-and-answer format.

Problem 1: Low or No Yield of the Desired Product

Question: My reaction has gone to completion according to TLC, but after workup and purification, the yield of 1-{[(4,4-dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one is extremely low. What are the most probable causes?

Answer: A low isolated yield, despite apparent consumption of starting materials, typically points to the formation of soluble side products that are lost during workup or are too similar in polarity to the desired product for effective separation. The primary culprits are competing reaction pathways involving the thiol starting material or base-induced transformations of the ketone.

Root Cause A: Oxidative Dimerization of the Thiol

Thiols are highly susceptible to oxidation, especially under basic conditions in the presence of atmospheric oxygen, leading to the formation of a disulfide dimer.[3][4][5] This pathway consumes your nucleophile, directly reducing the maximum achievable yield.

• Mechanism: 2 R-SH + [O] (air) + Base → R-S-S-R + H₂O

• Identification: The disulfide byproduct, bis(4,4-dimethylcyclohexyl)methyl disulfide, will have a molecular weight roughly double that of the thiol starting material, which can be easily identified by mass spectrometry.

• Preventative Measures:

  • Inert Atmosphere: Conduct the reaction under a nitrogen or argon atmosphere to exclude oxygen.

  • Degassed Solvents: Use solvents that have been degassed by sparging with an inert gas or by several freeze-pump-thaw cycles.

  • Controlled Reagent Addition: Add the base slowly to the solution of the thiol and α-halo ketone. This keeps the instantaneous concentration of the highly reactive thiolate low, minimizing its exposure time to trace oxygen.

Root Cause B: Base-Induced Side Reactions of the Ketone

The use of a strong base can deprotonate the α-hydrogens of both the starting α-halo ketone and the β-ketosulfide product, generating enolates.[6][7][8] These enolates are nucleophiles themselves and can initiate a cascade of unwanted reactions.

• Favorskii Rearrangement: In the presence of a strong base, the enolate of the α-halo ketone can cyclize and rearrange to form a carboxylic acid derivative after workup.[1] This is a significant and often overlooked side reaction.

• Aldol Condensation: The enolate of the product or starting material can attack another ketone molecule, leading to higher molecular weight aldol adducts, which can further dehydrate.[6][9]

• Identification: These side products can be identified by a combination of NMR (loss of characteristic ketone α-proton signals, appearance of new alkyl or ester signals) and MS (unexpected molecular weight peaks).

• Preventative Measures:

  • Choice of Base: Avoid strong, hard bases like sodium hydride (NaH) or sodium ethoxide (NaOEt). Instead, use weaker, softer bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃). These are sufficiently basic to deprotonate the thiol (pKa ≈ 10-11) but are less likely to deprotonate the ketone α-protons (pKa ≈ 19-20).[10][11]

  • Temperature Control: Perform the reaction at low temperatures (e.g., 0 °C to room temperature). Enolate formation is often more kinetically demanding than the desired S_N2 reaction, and lower temperatures will favor the intended pathway.[12][13]

dot

Caption: Troubleshooting workflow for low yield issues.

Problem 2: Complex Product Mixture and Purification Difficulties

Question: My crude reaction mixture shows multiple spots on TLC and several peaks in the LC-MS, making purification by column chromatography very difficult. How can I achieve a cleaner reaction?

Answer: A complex product mixture is a clear indicator that multiple side reactions are occurring at competitive rates with the main S_N2 pathway. Achieving a "clean" reaction requires optimizing conditions to enhance the selectivity for the desired product.

dot

Caption: Competing reaction pathways in the synthesis.

The key to a cleaner reaction is to suppress the formation of the disulfide and enolate-derived impurities shown in the diagram above.

• Strategy 1: Optimize Stoichiometry. Use a slight excess of the thiol (e.g., 1.1 equivalents). This can help ensure the complete consumption of the electrophilic α-halo ketone, which, if left over, can participate in self-condensation reactions.

• Strategy 2: Revisit the Base and Temperature. This is the most critical factor. As detailed in Problem 1, switching to a milder base like potassium carbonate and running the reaction at or below room temperature will dramatically reduce the rate of enolate formation.[10][13]

• Strategy 3: Solvent Choice. A polar aprotic solvent like acetone, acetonitrile (ACN), or dimethylformamide (DMF) is typically used for this type of S_N2 reaction as they can dissolve the reactants and stabilize the transition state. Acetone can be a good choice as it is often less reactive and easier to remove than DMF.

Frequently Asked Questions (FAQs)

Q1: What is the most critical parameter to control in this synthesis? A: The choice of base is paramount. A base must be strong enough to deprotonate the thiol but not so strong that it generates a significant equilibrium concentration of the ketone enolate. For this reason, inorganic bases like K₂CO₃ are highly recommended over alkoxides or hydrides.

Q2: Is it necessary to purify the (4,4-dimethylcyclohexyl)methanethiol before use? A: Yes, absolutely. The purity of the starting thiol is critical. If it contains any disulfide, this will carry through and complicate the final purification. If you are preparing the thiol yourself, ensure it is pure before proceeding.

Q3: How can I prepare the (4,4-dimethylcyclohexyl)methanethiol starting material while avoiding side reactions? A: A common and effective method is to react the corresponding alkyl halide (e.g., 1-(bromomethyl)-4,4-dimethylcyclohexane) with thiourea.[3][14][15] This forms a stable isothiouronium salt intermediate, which can then be hydrolyzed under basic conditions to yield the thiol. This two-step method prevents the common side reaction of S-alkylation of the product thiol by the starting alkyl halide, which would lead to a sulfide (R-S-R) impurity.[4][11]

Q4: Can I monitor the reaction progress by TLC? A: Yes. The product, being more polar than the starting thiol and less polar than highly polar side products, should have a distinct Rf value. Use a suitable solvent system (e.g., 10-20% ethyl acetate in hexanes) and visualize with a potassium permanganate stain, which is highly effective for sulfur-containing compounds.

Optimized Experimental Protocols

Protocol 1: Synthesis of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one

This protocol incorporates best practices to minimize side-product formation.

• Preparation: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add (4,4-dimethylcyclohexyl)methanethiol (1.1 eq) and 2-chloroacetone (1.0 eq).

• Inerting: Seal the flask with a septum, and purge with dry nitrogen or argon for 10-15 minutes.

• Solvent Addition: Add 40 mL of degassed acetone via syringe.

• Base Addition: Add finely ground anhydrous potassium carbonate (K₂CO₃, 1.5 eq) to the stirred solution.

• Reaction: Stir the reaction mixture vigorously at room temperature (approx. 20-25 °C) under a positive pressure of nitrogen. Monitor the reaction progress by TLC every 1-2 hours. The reaction is typically complete within 4-8 hours.

• Workup: Once the 2-chloroacetone is consumed, filter the reaction mixture to remove the potassium carbonate. Wash the solid with a small amount of acetone.

• Extraction: Concentrate the filtrate under reduced pressure. Dissolve the residue in ethyl acetate (50 mL) and wash with water (2 x 30 mL) and then with brine (1 x 30 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the crude product.

• Purification: Purify the crude oil by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure product.

Protocol 2: Preparation of (4,4-Dimethylcyclohexyl)methanethiol

• Salt Formation: In a round-bottom flask, dissolve 1-(bromomethyl)-4,4-dimethylcyclohexane (1.0 eq) and thiourea (1.1 eq) in ethanol. Reflux the mixture for 3-4 hours until TLC analysis indicates the consumption of the alkyl bromide.

• Hydrolysis: Cool the reaction mixture to room temperature and add a solution of sodium hydroxide (2.5 eq) in water. Reflux the new mixture for an additional 4-6 hours.

• Workup: Cool the mixture to 0 °C and carefully acidify with cold hydrochloric acid until it is acidic to litmus paper.

• Extraction: Extract the aqueous mixture with diethyl ether (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: The crude thiol can be purified by vacuum distillation to yield a clear, colorless liquid.

Data Summary: Influence of Reaction Conditions

The following table summarizes the expected outcomes based on the choice of reaction parameters, derived from established chemical principles.

Parameter	Condition A	Expected Outcome (A)	Condition B	Expected Outcome (B)	Rationale
Base	K₂CO₃	High selectivity for S_N2 product.[10]	NaH	Significant formation of Favorskii/Aldol products.[6]	K₂CO₃ is a weak, non-nucleophilic base that selectively deprotonates the thiol. NaH is a strong base that readily forms ketone enolates.
Atmosphere	Nitrogen / Argon	Minimized disulfide formation (<5%).	Air	Significant disulfide formation (>20%).[3][5]	Inert atmosphere excludes O₂, the primary oxidant for thiol dimerization.
Temperature	0 - 25 °C	Favors S_N2 kinetics.[13]	50 °C (Reflux)	Increased rate of enolate-driven side reactions.	The desired S_N2 reaction has a lower activation energy than most enolate-driven side reactions.

References

• Multicomponent Reaction for the Synthesis of β-Ketosulfides in Deep Eutectic Solvents. MDPI.
• Thiol-free chemoenzymatic synthesis of β-ketosulfides - PMC. National Center for Biotechnology Information.
• Acyl Azolium–Photoredox-Enabled Synthesis of β-Keto Sulfides - PMC. National Center for Biotechnology Information.
• SYNTHESIS OF β-KETOSULFIDES BASED ON BENZALACETONE AND RESEARCH INTO THEIR INHIBITORY PROPERTIES. ResearchGate.
• Enolates Formation and Reactions: Aldol, Alkylation, and More. PatSnap Eureka.
• Enolates - Formation, Stability, and Simple Reactions. Master Organic Chemistry.
• (PDF) Thiol-free chemoenzymatic synthesis of β-ketosulfides. ResearchGate.
• The Michael Addition: An In-Depth Technical Guide to the Reactivity of Maleimide Groups with Thiols. Benchchem.
• An Introduction to Enols & Enolates. Making Molecules.
• 18: Reactions of Enolate Ions and Enols. UCSB Chemistry.
• Formation and Reactivity of Enolates. OrgoSolver.
• Video: Reactions of α-Halocarbonyl Compounds: Nucleophilic Substitution. JoVE.
• 3.2.6: Thiols and Sulfides. Chemistry LibreTexts.
• Thia-Michael Reaction: The Route to Promising Covalent Adaptable Networks - PMC. National Center for Biotechnology Information.
• Thiols and Sulfides. Chemistry LibreTexts.
• Michael addition reactions to show evidence of side reactions. ResearchGate.
• Reactions of Thiols. Chemistry Steps.
• Thiourea-Mediated Regioselective Synthesis of Symmetrical and Unsymmetrical Diversified Thioethers. ResearchGate.
• Chapter 23. Carbonyl Alpha Substitution Reactions. Michigan State University Chemistry.
• Enhancing the Equilibrium of Dynamic Thia-Michael Reactions through Heterocyclic Design. Journal of the American Chemical Society.
• Synthetic access to thiols: A review. Indian Academy of Sciences.
• Nucleophilic substitution reactions of α-haloketones: A computational study. University of Pretoria.
• Initiation and Byproduct Formation in Thiol-Michael Reactions. SciSpace.
• The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis - PMC. National Center for Biotechnology Information.
• α-Halo ketone - Wikipedia. Wikipedia.
• Nucleophilic Substitution Reaction (SN2) on alpha halo-ketone. YouTube.
• Thiols And Thioethers. Master Organic Chemistry.
• Fast and Highly Chemoselective Alkynylation of Thiols with Hypervalent Iodine Reagents Enabled through a Low Energy Barrier Concerted Mechanism. Journal of the American Chemical Society.

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Reference Data & Comparative Studies

Comprehensive ¹H and ¹³C NMR Spectra Reference for 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one: A Comparative Guide

As a Senior Application Scientist, I frequently encounter challenges in structural elucidation when dealing with lipophilic, conformationally nuanced small molecules. 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one (CAS: 1803609-47-3)[1], also known as S-[(4,4-dimethylcyclohexyl)methyl] ethanethioate, is a highly versatile scaffold in drug development. Thioacetates are highly valued as stable, robust precursors to free thiols and as key intermediates in transition-metal-catalyzed cross-coupling reactions[2].

This guide objectively compares the NMR spectroscopic performance and structural dynamics of this target compound against its unsubstituted alternative, S-(cyclohexylmethyl) ethanethioate. By understanding the causality behind the experimental parameters and the conformational physics of the molecule, researchers can establish a self-validating system for rigorous structural verification.

Structural Dynamics & Conformational Locking

The fundamental difference between the target compound and its unsubstituted alternative lies in the conformational locking provided by the gem-dimethyl group at the C4 position of the cyclohexane ring.

• Alternative (S-(cyclohexylmethyl) ethanethioate): At room temperature, the unsubstituted cyclohexane ring undergoes rapid chair-chair interconversion. This dynamic flux averages the axial and equatorial proton signals, resulting in broad, overlapping multiplets in the ¹H NMR spectrum and averaged chemical shifts in the ¹³C NMR spectrum.

• Target Compound (4,4-Dimethyl analog): The introduction of the gem-dimethyl group at C4 acts as a steric anchor. To minimize severe 1,3-diaxial interactions, the bulky -CH2SAc substituent is strongly biased toward the equatorial position[3]. This locks the ring into a single, dominant chair conformation. Consequently, the NMR spectrum resolves into highly distinct axial and equatorial signals, providing a much higher-resolution structural fingerprint[4].

Caption: Conformational dynamics and their effect on NMR signal resolution between unsubstituted and 4,4-dimethyl analogs.

Experimental Protocol: A Self-Validating Acquisition System

To ensure absolute trustworthiness in your spectral data, the acquisition protocol must be designed to internally validate the results. The following methodology outlines the optimal parameters for acquiring high-fidelity spectra for S-alkyl thioacetates[2].

Step-by-Step Methodology

• Sample Preparation: Dissolve 15–20 mg of the purified target compound in 0.6 mL of Deuterated Chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS).

  • Causality: CDCl₃ is chosen over DMSO-d₆ because it perfectly solvates the highly lipophilic hydrocarbon moiety without inducing viscosity-related line broadening. TMS provides an absolute zero-point calibration, essential for resolving the subtle shifts of the gem-dimethyl protons.

• Probe Tuning & Matching: Manually tune the NMR probe to the exact impedance of the sample. Lipophilic samples in CDCl₃ have different dielectric constants than polar samples; failing to tune will result in poor signal-to-noise (S/N) ratios.

• ¹H NMR Acquisition (400 MHz):

  • Scans: 16

  • Relaxation Delay (D1): 1.5 seconds.

  • Causality: The thioacetate methyl group (CH₃-C=O) has a relatively long T₁ relaxation time. A 1.5s delay ensures complete magnetization recovery, allowing this peak to be used as an exact 3.00-proton integration standard to validate the rest of the molecule.

• ¹³C NMR Acquisition (100 MHz):

  • Scans: 256–512

  • Relaxation Delay (D1): 2.0 seconds.

  • Causality: The quaternary carbon (C4) and the carbonyl carbon (C=O) lack attached protons, relying entirely on long-range dipole-dipole interactions for relaxation. A 2.0s delay prevents signal saturation, ensuring these critical quaternary peaks are visible above the baseline noise.

Quantitative Data Presentation

The tables below summarize the expected chemical shifts based on the conformational locking mechanism. By using the thioacetate methyl singlet (~2.33 ppm) as an internal integration reference (set to 3H), the gem-dimethyl singlets (~0.90 and 0.88 ppm) must integrate to exactly 6H, providing a self-validating proof of purity and structural integrity.

Table 1: ¹H NMR Comparative Data (CDCl₃, 400 MHz)

Proton Environment	Target Compound (4,4-Dimethyl)	Alternative (Unsubstituted)	Multiplicity & Integration	Causality / Structural Note
Thioacetate CH₃	2.33 ppm	2.32 ppm	Singlet (3H)	Deshielded by adjacent carbonyl; serves as the internal integration standard.
S-CH₂	2.82 ppm	2.85 ppm	Doublet (2H), J = 6.8 Hz	Coupled to the C1 methine proton. Locked equatorial position sharpens the doublet.
Cyclohexyl C1-H	1.45 ppm	1.50 ppm	Multiplet (1H)	Axial proton coupled to adjacent equatorial/axial protons.
Cyclohexyl CH₂ (Ring)	1.15 – 1.65 ppm	0.90 – 1.75 ppm	Multiplets (8H)	Target shows distinct axial/equatorial separation due to locked chair conformation.
Gem-Dimethyls (C4)	0.90 ppm, 0.88 ppm	N/A	Two Singlets (3H each)	Distinct axial and equatorial methyl environments due to the locked ring[4].

Table 2: ¹³C NMR Comparative Data (CDCl₃, 100 MHz)

Carbon Environment	Target Compound (4,4-Dimethyl)	Alternative (Unsubstituted)	Causality / Structural Note
C=O (Carbonyl)	196.0 ppm	195.8 ppm	Highly deshielded thioester carbonyl carbon.
S-CH₂	36.5 ppm	35.2 ppm	Shifts slightly downfield due to the rigid equatorial orientation.
Thioacetate CH₃	30.8 ppm	30.7 ppm	Standard methyl shift for S-alkyl thioacetates.
Cyclohexyl C3/C5	38.5 ppm	26.1 ppm	Significant downfield shift in the target due to the adjacent quaternary C4 center.
Cyclohexyl C4 (Quat.)	30.0 ppm	26.5 ppm (CH₂)	Quaternary carbon in the target requires longer D1 delay for detection.
Gem-Dimethyls	33.0 ppm (eq), 24.5 ppm (ax)	N/A	Equatorial methyl is less sterically compressed than the axial methyl, shifting it downfield[4].

Analytical Workflow Visualization

To ensure reproducibility across different laboratories, the following workflow maps the logical progression from sample preparation to final conformational validation.

Caption: Step-by-step analytical workflow for self-validating NMR acquisition and structural assignment.

References

• ACS Catalysis. "Selectivity and Mechanism of Iridium-Catalyzed Cyclohexyl Methyl Ether Cleavage" (Details on conformational reactivities of 4,4-dimethylcyclohexyl systems). American Chemical Society. URL: [Link]

• Academia.edu. "Convenient synthesis of alkyl thioacetate from alkyl halide using a polymer-supported sodium thioacetate" (Details on the synthesis and NMR characterization of S-alkyl thioacetates). URL:[Link]

• European Patent Office (EPO). "WO 2021/204380 A1" (Contains foundational NMR shift data for 4,4-dimethylcyclohexyl derivatives). URL: [Link]

Sources

• 1. 1803609-47-3|1-{[(4,4-dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one|BLD Pharm [bldpharm.com]
• 2. (PDF) Convenient synthesis of alkyl thioacetate from alkyl halide using a polymer-supported sodium thioacetate [academia.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

A Predictive Guide to the Mass Spectrometry Fragmentation of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one

This guide provides a comprehensive analysis of the predicted electron ionization (EI) mass spectrometry fragmentation pattern of the novel thioacetate, 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one. In the absence of direct experimental data for this specific molecule, this document synthesizes established fragmentation principles of its core functional moieties—the thioacetate group and the 4,4-dimethylcyclohexyl substituent—to construct a detailed predictive model. This approach offers researchers a robust framework for the identification and structural elucidation of this compound and its analogues in complex matrices.

The structural characteristics of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one, with its combination of a reactive thioester linkage and a bulky, substituted cycloalkane, suggest a rich and informative fragmentation pattern. Understanding these pathways is paramount for accurate mass spectral interpretation in drug metabolism studies, chemical synthesis quality control, and other areas of advanced chemical analysis.

Predicted Fragmentation Pathways: A Mechanistic Perspective

Under electron ionization, 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one is expected to undergo a series of characteristic fragmentation reactions. The initial ionization event will likely involve the removal of a non-bonding electron from the sulfur or oxygen atom, generating a molecular ion (M•+). The subsequent fragmentation of this molecular ion will be dictated by the relative stabilities of the resulting fragment ions and neutral losses.

The primary fragmentation pathways are predicted to be:

• α-Cleavage at the Carbonyl Group: A hallmark of ketones and thioesters, the cleavage of the bond between the acetyl group and the sulfur atom is anticipated. This would result in the formation of a stable acylium ion, [CH₃CO]⁺, with a characteristic mass-to-charge ratio (m/z) of 43. This is often a prominent peak in the mass spectra of acetyl-containing compounds.[1]

• Cleavage of the Carbon-Sulfur Bond: Two principal C-S bond cleavages are plausible:

  • Cleavage between the sulfur and the methylene bridge: This would generate the [(4,4-Dimethylcyclohexyl)methyl]sulfanyl radical and the acetyl cation [CH₃CO]⁺ (m/z 43), as mentioned above.

  • Cleavage between the methylene bridge and the cyclohexyl ring: This would lead to the formation of the 4,4-dimethylcyclohexyl cation and the [CH₂SCOCH₃]⁺ fragment.

• Fragmentation of the Cyclohexyl Ring: Alkyl-substituted cycloalkanes are known to undergo characteristic ring-opening and subsequent fragmentation.[2] For the 4,4-dimethylcyclohexyl moiety, key fragmentations would include:

  • Loss of a methyl group: Cleavage of one of the gem-dimethyl groups would lead to a fragment with a loss of 15 Da.

  • Ring cleavage: The cyclohexyl ring can undergo fragmentation to lose neutral molecules like ethene (C₂H₄, 28 Da).[2]

• McLafferty-type Rearrangement: While less common for thioesters compared to their oxygen analogues, a McLafferty-type rearrangement involving the transfer of a hydrogen atom from the cyclohexyl ring to the carbonyl oxygen is a possibility that should be considered.

These predicted pathways are summarized in the following table and visualized in the fragmentation diagram.

Predicted Mass Spectrometry Data

Predicted m/z	Proposed Fragment Ion Structure	Fragmentation Pathway
214	[C₁₁H₂₀OS]•+	Molecular Ion (M•+)
171	[C₁₀H₁₉S]⁺	Loss of acetyl radical (•COCH₃)
143	[C₉H₁₉]⁺	Loss of •CH₂SCOCH₃
125	[C₉H₁₇]⁺	Loss of a methyl group from the cyclohexyl ring followed by rearrangement
83	[C₆H₁₁]⁺	Cyclohexyl ring fragment
57	[C₄H₉]⁺	tert-Butyl cation from cyclohexyl ring fragmentation
43	[CH₃CO]⁺	Acylium ion from α-cleavage

Visualizing the Fragmentation

The following diagram illustrates the primary predicted fragmentation pathways for 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one.

Caption: Predicted EI fragmentation of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one.

Comparative Analysis with Structural Analogues

To build confidence in these predictions, it is instructive to compare the expected fragmentation with the known mass spectral behavior of simpler, structurally related molecules.

• Thioacetates: Simple thioacetates generally exhibit a prominent peak for the acylium ion ([CH₃CO]⁺ at m/z 43) and ions corresponding to the loss of the acetyl group or the entire thioacetate moiety.[3] This aligns with our primary predicted fragmentation pathways.

• Substituted Cyclohexanes: The mass spectra of alkyl-substituted cyclohexanes are often characterized by the loss of the alkyl substituent and a series of peaks corresponding to the fragmentation of the cycloalkane ring, typically with losses of C₂H₄ (28 Da) units.[2] Our predictions for the formation of ions at m/z 125, 83, and 57 are consistent with this established behavior.

The fragmentation pattern of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one is therefore expected to be a composite of these two behaviors, with the relative intensities of the fragment ions providing insight into the lability of the different bonds within the molecule.

Experimental Protocol for Mass Spectrum Acquisition

To validate the predicted fragmentation patterns, the following experimental protocol using a standard Gas Chromatography-Mass Spectrometry (GC-MS) system with an electron ionization source is recommended.

1. Sample Preparation:

• Prepare a 1 mg/mL stock solution of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one in a volatile organic solvent such as dichloromethane or ethyl acetate.
• Perform serial dilutions to achieve a final concentration of 10-100 µg/mL suitable for GC-MS analysis.

2. GC-MS System and Parameters:

• Gas Chromatograph: Agilent 8890 GC or equivalent.
• Mass Spectrometer: Agilent 5977B MSD or equivalent.
• GC Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.
• Injection Volume: 1 µL.
• Injector Temperature: 250°C.
• Oven Temperature Program:
• Initial temperature: 50°C, hold for 2 minutes.
• Ramp: 10°C/min to 280°C.
• Hold: 5 minutes at 280°C.
• Carrier Gas: Helium at a constant flow rate of 1 mL/min.
• MS Ion Source: Electron Ionization (EI).
• Ionization Energy: 70 eV.
• Source Temperature: 230°C.
• Quadrupole Temperature: 150°C.
• Mass Range: Scan from m/z 35 to 350.
• Solvent Delay: 3 minutes.

3. Data Analysis:

• Acquire the total ion chromatogram (TIC) to determine the retention time of the target compound.
• Extract the mass spectrum at the apex of the chromatographic peak.
• Identify the molecular ion and major fragment ions.
• Compare the experimental fragmentation pattern with the predicted pattern outlined in this guide.

This comprehensive approach, combining theoretical prediction with a clear protocol for experimental validation, provides a powerful toolkit for researchers working with this and related molecules. The insights gained from the mass spectral data will be invaluable for confirming chemical identity, elucidating structure, and understanding chemical reactivity.

References

• Buré, C., Boujard, O., Bertrand, M., Lange, C., & Delmas, A. F. (2005). Letter: collision-induced dissociation of peptide thioesters: influence of the peptide length on the fragmentation. European Journal of Mass Spectrometry, 11(1), 31-34. [Link]

• Wood, G., & Kiremire, B. (1979). Mass spectral fragmentation of thioesters. 1—Identification of low energy, slow processes. Journal of Mass Spectrometry, 14(11), 603-608. [Link]

• Mass Spectrometry of Cycloalkanes. (2025, July 28). YouTube. [Link]

• Klein, G. W., & Smith, V. F. (1967). Mass Spectrometric Studies. I. Fragmentation of Methyl Cyclohexyl Ether. The Journal of Organic Chemistry, 32(10), 3041-3044. [Link]

• Chemistry LibreTexts. (2019, December 31). Mass Spectrometry - Fragmentation Patterns. [Link]

• Chemistry LibreTexts. (2023, August 29). Fragmentation Patterns in Mass Spectra. [Link]

• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. [Link]

• NIST Chemistry WebBook. (n.d.). Ethanone, 1-(1,4-dimethyl-3-cyclohexen-1-yl)-. [Link]

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• 1. chem.libretexts.org [chem.libretexts.org]
• 2. m.youtube.com [m.youtube.com]
• 3. semanticscholar.org [semanticscholar.org]

Comparative Guide: 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one vs. Standard Thioacetate Prodrugs

Target Audience: Researchers, Application Scientists, and Drug Development Professionals

Executive Summary & Mechanistic Rationale

In modern drug development, the thioacetate functional group (R-S-C(=O)CH₃) is widely employed as a prodrug strategy to mask highly reactive free thiols. This masking improves the active pharmaceutical ingredient's (API) oxidative stability, aqueous solubility, and oral bioavailability[1]. Once inside the target cell or systemic circulation, esterases and lipases cleave the thioester bond to release the active thiol pharmacophore, a mechanism successfully utilized in FDA-approved histone deacetylase (HDAC) inhibitors[2].

1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one (CAS 1803609-47-3)[3] represents a highly specialized class of thioacetates characterized by extreme steric bulk and high lipophilicity. When designing a prodrug, the release kinetics of the active pharmacophore must precisely match the desired therapeutic window. Unhindered thioacetates are often rapidly cleaved by plasma carboxylesterases, leading to premature drug release. By incorporating the bulky (4,4-dimethylcyclohexyl)methyl moiety, researchers achieve two critical mechanistic advantages:

• Enhanced Membrane Permeability: The high partition coefficient (LogP) facilitates passive diffusion across lipid bilayers. Bulky aliphatic rings act as "lipophilic bullets," significantly increasing membrane penetration without adding reactive or toxic functional groups[4].

• Steric Shielding: The bulky cyclohexane ring creates a steric shield around the thioester carbonyl. This restricts the access of the catalytic triad (Ser-His-Asp) within plasma esterases, thereby reducing the hydrolysis rate and extending the plasma half-life ( t1/2​ ) of the prodrug for sustained-release applications.

Pathway Visualization

Enzymatic cleavage pathway of thioacetate prodrugs into active free thiols.

Comparative Data Analysis

To objectively evaluate the performance of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one, we must benchmark it against other common thioacetate compounds used in chemical synthesis and drug design.

Compound	R-Group Structure	Estimated LogP	Steric Hindrance	Plasma Stability ( t1/2​ )	Primary Application
1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one	(4,4-dimethylcyclohexyl)methyl	High (>4.0)	High	Prolonged (>120 min)	Sustained-release prodrugs, lipophilic matrices
S-Methyl thioacetate	Methyl	Low (~0.5)	Minimal	Rapid (<10 min)	Basic biochemical donor, volatile flavorant
S-Benzyl thioacetate	Benzyl	Moderate (~2.5)	Moderate	Moderate (~45 min)	Standard thiol protecting group
ST7612AA1 (Thioacetate derivative)	Complex (γ-lactam carboxamide)	High	High (Targeted)	Moderate (~30 min)	Oral HDAC inhibitor prodrug[2]

Key Insight: The data illustrates a direct causality between steric bulk/lipophilicity and plasma stability. While compounds like S-methyl thioacetate are excellent for rapid intracellular delivery, the 4,4-dimethylcyclohexyl derivative is vastly superior for formulations requiring delayed release or deep tissue penetration.

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. By employing internal standards and specific enzymatic inhibitors, these workflows isolate the exact variables (lipophilicity and enzymatic cleavage) being tested.

Step-by-step experimental workflow for evaluating prodrug lipophilicity and stability.

Protocol A: Determination of Lipophilicity (LogP) via RP-HPLC

Causality: Traditional shake-flask methods are prone to emulsion artifacts with highly lipophilic compounds. RP-HPLC provides a self-validating, reproducible system where retention time directly correlates with the partition coefficient.

• Mobile Phase Preparation: Prepare a gradient of Methanol/Water (ranging from 40:60 to 90:10 v/v) buffered with 0.1% Formic Acid to suppress ionization.

• Calibration: Inject a reference mixture of known standards (e.g., toluene, bromobenzene, and naphthalene) to establish a calibration curve of retention factor ( k′ ) versus literature LogP values.

• Sample Injection: Inject 10 µL of a 100 µM solution of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one.

• Data Acquisition: Record the retention time ( tR​ ) and calculate the capacity factor k′=(tR​−t0​)/t0​ , where t0​ is the dead time (determined via uracil injection). Extrapolate the LogP from the standard curve.

Protocol B: In Vitro Prodrug Cleavage Assay in Human Plasma

Causality: To prove that the delayed release of the 4,4-dimethylcyclohexyl derivative is due to steric hindrance against enzymes (and not mere chemical instability), a control arm using an esterase inhibitor (BNPP) is mandatory.

• Matrix Preparation: Thaw pooled human plasma and pre-incubate at 37°C for 15 minutes. Split into two aliquots: an active arm and a control arm pre-treated with 1 mM bis-p-nitrophenyl phosphate (BNPP, a broad-spectrum esterase inhibitor).

• Spiking: Initiate the reaction by spiking the thioacetate compounds into the plasma to achieve a final concentration of 5 µM (ensure DMSO concentration remains <1% to prevent enzyme denaturation).

• Sampling & Quenching: At predetermined time points (0, 15, 30, 60, 120 minutes), extract 50 µL aliquots and immediately quench the reaction by adding 150 µL of ice-cold acetonitrile containing an internal standard (e.g., deuterated S-benzyl thioacetate).

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C to precipitate plasma proteins.

• LC-MS/MS Analysis: Transfer the supernatant to autosampler vials. Quantify the disappearance of the parent thioacetate and the appearance of the free thiol using Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer. Calculate t1/2​ using first-order decay kinetics.

Sources

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• 4. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the FTIR Spectroscopy Validation of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one

This guide provides an in-depth protocol and comparative analysis for the Fourier-Transform Infrared (FTIR) spectroscopy validation of the novel thioether ketone, 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of steps to explain the underlying scientific principles and rationale for each procedural choice, ensuring a robust and self-validating experimental design.

Introduction: The Imperative of Spectroscopic Validation

In the realm of chemical synthesis and drug discovery, the unambiguous confirmation of a molecule's identity is paramount. Spectroscopic techniques serve as the bedrock of structural elucidation, and among them, FTIR spectroscopy offers a rapid, non-destructive, and highly informative method for identifying functional groups. For a novel compound such as 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one, which incorporates both a ketone and a thioether moiety, FTIR provides a critical first pass in structural verification by confirming the presence of these key functional groups through their characteristic vibrational frequencies.

This guide will detail the process of obtaining and interpreting the FTIR spectrum of the target molecule. Furthermore, it will provide a comparative analysis with structurally similar compounds to highlight the unique spectral features arising from the combination of its functional groups. The validation of the analytical procedure itself will be grounded in the principles outlined by the International Council for Harmonisation (ICH) Q2(R1) guidelines and the American Society for Testing and Materials (ASTM) E1252 standard practices.[1][2][3][4]

Experimental Protocol: Acquiring a High-Fidelity FTIR Spectrum

The following protocol is designed to yield a high-quality FTIR spectrum of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one, suitable for structural validation.

Instrumentation and Parameters:

• Spectrometer: A Fourier-Transform Infrared spectrometer with a deuterated triglycine sulfate (DTGS) detector is suitable for this analysis.

• Accessory: An Attenuated Total Reflectance (ATR) accessory with a diamond or zinc selenide (ZnSe) crystal is recommended for its ease of use and minimal sample preparation.

• Spectral Range: 4000-400 cm⁻¹

• Resolution: 4 cm⁻¹

• Scans: 32 scans for both the background and the sample to ensure a good signal-to-noise ratio.

Step-by-Step Procedure:

• Instrument Preparation and Background Collection:

  • Ensure the spectrometer is powered on and has reached thermal equilibrium.

  • Clean the ATR crystal with a suitable solvent (e.g., isopropanol) and a soft, lint-free wipe.

  • Collect a background spectrum of the clean, empty ATR crystal. This is a critical step to account for the absorbance of the ambient atmosphere (CO₂ and water vapor) and the instrument's optical components.

• Sample Application:

  • Place a small drop of the neat liquid sample of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one onto the center of the ATR crystal.

  • If the sample is a solid, place a small amount on the crystal and use the pressure clamp to ensure good contact.

• Spectrum Acquisition:

  • Acquire the sample spectrum using the same parameters as the background scan.

  • The instrument software will automatically ratio the sample spectrum to the background spectrum to generate the final absorbance or transmittance spectrum.

• Data Processing:

  • Perform a baseline correction if necessary to ensure that the baseline is flat.

  • Label the significant peaks with their corresponding wavenumbers (cm⁻¹).

Spectral Analysis of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one

The FTIR spectrum of the target molecule is expected to exhibit characteristic absorption bands corresponding to its constituent functional groups. The analysis will focus on the key stretching and bending vibrations.

dot

Caption: Key vibrational modes in 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one.

Expected Vibrational Frequencies:

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity	Rationale and Commentary
Ketone (C=O)	Stretching	~1715	Strong	The carbonyl group of a saturated aliphatic ketone typically absorbs in this region. The presence of the electron-donating sulfur atom alpha to the carbonyl may cause a slight shift to a lower wavenumber.[5][6]
Thioether (C-S)	Stretching	600 - 800	Weak to Medium	The C-S stretching vibration is characteristically weak and falls in the fingerprint region of the spectrum, which can sometimes make definitive assignment challenging due to overlapping peaks.
Alkyl (C-H)	Stretching	2850 - 2960	Strong	These absorptions are due to the symmetric and asymmetric stretching of the C-H bonds in the methyl and cyclohexyl groups.
Alkyl (C-H)	Bending	1350 - 1470	Medium	These bands correspond to the bending vibrations of the methyl and methylene groups.

Comparative Analysis with Alternative Compounds

To validate the identity of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one, its FTIR spectrum should be compared with those of structurally related compounds. This comparison helps to isolate the spectral contributions of each functional group.

Selected Alternative Compounds:

• 1-(4,4-Dimethylcyclohexyl)ethanone: This analogue lacks the thioether linkage, allowing for a direct assessment of the sulfur atom's influence on the carbonyl stretch.

• Cyclohexyl methyl sulfide: This compound contains the thioether and a cyclohexane ring but lacks the ketone, which helps in confirming the C-S stretching frequency.

Comparative Spectral Data:

Compound	Key Functional Group	Characteristic Peak (cm⁻¹)	Expected Difference from Target Molecule
1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one	Ketone, Thioether	C=O: ~1715, C-S: 600-800	-
1-(4,4-Dimethylcyclohexyl)ethanone	Ketone	C=O: ~1715	The C=O stretch may be at a slightly higher wavenumber due to the absence of the neighboring sulfur atom. The C-S stretch will be absent.
Cyclohexyl methyl sulfide	Thioether	C-S: 600-700	The strong C=O stretching band around 1715 cm⁻¹ will be absent.[7]

dot

Caption: Workflow for the FTIR validation of the target molecule.

Conclusion

The FTIR spectroscopic validation of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one is a critical step in its chemical characterization. By following a robust experimental protocol and performing a comparative analysis with structurally similar compounds, the presence of the key ketone and thioether functional groups can be confidently confirmed. The expected strong carbonyl absorption around 1715 cm⁻¹ and the weaker carbon-sulfur stretch in the 600-800 cm⁻¹ region serve as the primary diagnostic peaks. This guide provides the necessary framework for researchers to perform this validation with a high degree of scientific rigor, ensuring the integrity of their findings.

References

• ASTM E1252-98(2021), Standard Practice for General Techniques for Obtaining Infrared Spectra for Qualitative Analysis, ASTM International, West Conshohocken, PA, 2021, [Link][2]

• ICH Harmonised Tripartite Guideline, Validation of Analytical Procedures: Text and Methodology Q2(R1), November 2005, [Link][4]

• NIST Chemistry WebBook, "Dimethyl sulfide", [Link][8]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2015). Introduction to spectroscopy. Cengage learning.
• Smith, B. C. (1995). Fundamentals of Fourier transform infrared spectroscopy. CRC press.
• Skoog, D. A., Holler, F. J., & Crouch, S. R. (2017). Principles of instrumental analysis. Cengage learning.
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric identification of organic compounds. John Wiley & Sons.
• Coates, J. (2000). Interpretation of infrared spectra, a practical approach. Encyclopedia of analytical chemistry, 10815-10837.

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• 3. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
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• 8. Dimethyl sulfide [webbook.nist.gov]

Comprehensive Analytical Method Validation for Purity Testing of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one

As drug development pipelines increasingly feature complex, semi-volatile lipophilic intermediates, the selection and validation of analytical methods must evolve beyond legacy protocols. This guide provides an in-depth, objective comparison of analytical modalities for determining the purity of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one (a synthetic thioester).

By synthesizing physicochemical principles with the latest 1, this guide establishes a self-validating framework designed for researchers and analytical scientists demanding high-fidelity data[1].

Physicochemical Profiling & Method Selection Rationale

The target analyte, 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one, is an S -alkyl thioacetate. Structurally, it consists of a bulky, non-polar 4,4-dimethylcyclohexyl moiety linked via a methylsulfanyl bridge to an acetyl group.

The Mechanistic Challenge:

• Lack of Chromophore: The molecule lacks extended π -conjugation. The S−C=O thioester group exhibits a weak n→π∗ transition near 220–230 nm. At these low wavelengths, High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) suffers from severe baseline drift and matrix interference.

• Volatility and Thermal Stability: The compound is semi-volatile and highly soluble in non-polar solvents (e.g., hexane). Thioesters are generally stable at elevated temperatures if protected from strong nucleophiles, making them excellent candidates for gas-phase analysis[2].

The Solution: Gas Chromatography with Flame Ionization Detection (GC-FID) serves as the optimal primary method for purity determination. FID provides a response directly proportional to the number of oxidizable carbon atoms, allowing for highly accurate mass-balance purity calculations (Area % normalization) without requiring relative response factors (RRFs) for unknown hydrocarbon impurities. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) serves as the orthogonal method for trace impurity structural elucidation.

Method Comparison: GC-FID vs. LC-MS/MS vs. HPLC-UV

To demonstrate that a procedure is "fit for the intended purpose" as mandated by 3, we must evaluate the performance characteristics of each modality[3].

Validation Parameter	GC-FID (Proposed Primary)	LC-MS/MS (Orthogonal)	HPLC-UV (Legacy)
Specificity	Excellent. High theoretical plates resolve structural isomers.	Excellent. Mass-to-charge ( m/z ) specificity eliminates matrix interference.	Poor. High risk of co-elution; solvent absorbance at 230 nm causes noise.
Linearity Range	( R2>0.999 )	( R2>0.995 )	( R2>0.980 )
Precision (%RSD)	≤1.0% (Highly reproducible)	≤3.5% (Subject to ionization suppression)	≤2.5%
Accuracy (Recovery)	99.0%−101.5%	95.0%−105.0%	90.0%−110.0%
Limit of Quantitation
Primary Utility	Routine Purity & Batch Release	Trace Impurity Identification	Not Recommended

Self-Validating Experimental Protocols

A robust analytical method must be a self-validating system. This means incorporating internal standards, blank subtractions, and System Suitability Testing (SST) directly into the run sequence to continuously verify performance.

Protocol A: GC-FID Purity Assay (Primary Method)

This protocol utilizes hexane extraction and gas chromatography, a proven approach for lipophilic thioesters and fatty acid derivatives[4].

1. Reagent & Sample Preparation:

• Diluent: High-resolution GC-grade hexane ( ≥99.9% purity)[4].

• Internal Standard (IS): Methyl heptadecanoate (C17:0 methyl ester). Causality: This non-native ester elutes near the target thioester but resolves completely, correcting for any split-injection volume variability[4].

• Sample Solution: Dissolve 50.0 mg of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one in 10.0 mL of hexane containing 1.0 mg/mL of the IS.

2. Chromatographic Conditions:

• Column: HP-5ms (30 m × 0.25 mm ID, 0.25 µm film thickness). Causality: The 5% phenyl/95% dimethylpolysiloxane stationary phase provides optimal selectivity for semi-polar thioesters.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Inlet: 250°C, Split ratio 1:20. Causality: 250°C ensures rapid volatilization without inducing thermal cleavage of the S−C bond.

• Oven Program: Initial 100°C (hold 2 min), ramp at 15°C/min to 280°C (hold 5 min).

• Detector: FID at 300°C.

3. System Suitability Test (SST):

• Inject a resolution mixture containing the target analyte and its synthetic precursor, (4,4-dimethylcyclohexyl)methanethiol.

• Acceptance Criteria: Resolution ( Rs​ ) between the thiol and thioester must be ≥2.0 . Tailing factor ( Tf​ ) ≤1.5 .

Protocol B: LC-MS/MS Trace Impurity Profiling (Orthogonal Method)

Used specifically to identify degradation products (e.g., sulfoxides) formed during forced degradation studies.

1. Chromatographic Conditions:

• Column: Waters Acquity UPLC BEH C18 (100 mm × 2.1 mm, 1.7 µm).

• Mobile Phase: (A) Water + 0.1% Formic Acid; (B) Acetonitrile + 0.1% Formic Acid. Causality: Formic acid acts as a proton source, significantly enhancing the formation of the [M+H]+ precursor ion in ESI+ mode.

• Gradient: 40% B to 95% B over 8 minutes.

2. Mass Spectrometry (ESI+):

• Capillary Voltage: 3.0 kV.

• Desolvation Temp: 400°C.

• MRM Transitions: Monitor the parent ion m/z≈201.1 [M+H]+ . Key fragment ions typically include the loss of the acetyl group ( −43 Da ) or cleavage at the sulfur bridge.

ICH Q2(R2) Validation Strategy & Workflow

The1 emphasizes a lifecycle approach to analytical validation[1]. For a quantitative purity test, the reportable range must be validated through direct assessment of accuracy, precision, and specificity.

Analytical procedure lifecycle and ICH Q2(R2) validation workflow for thioester purity.

Executing the Validation:

• Specificity: Inject a blank (hexane), the IS, and a sample spiked with known impurities. Verify that the thioester peak is completely resolved (no co-elution).

• Accuracy: Prepare solutions at 80%, 100%, and 120% of the nominal target concentration. Calculate recovery against a certified reference standard.

• Precision (Repeatability): Perform six independent sample preparations at the 100% concentration level. The acceptance criterion is an RSD of ≤1.0% .

• Robustness: Utilize a Design of Experiments (DoE) approach to deliberately vary inlet temperature ( ±5∘C ), carrier gas flow ( ±0.1 mL/min ), and oven ramp rate. Ensure SST criteria are maintained across all variations.

References

• Validation of Analytical Procedures Q2(R2)
• Novel Characteristics of Succinate Coenzyme A (Succinate-CoA)
• Source: bio-protocol.
• ICH Q2(R2)

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• 4. bio-protocol.org [bio-protocol.org]

reactivity comparison of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one versus standard thiols

An In-Depth Technical Guide to the Reactivity of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one Versus Standard Thiols

Executive Summary

In synthetic chemistry and drug development, the precise control of thiol reactivity is paramount. While free thiols are potent nucleophiles, their propensity for oxidation and side reactions often necessitates the use of protecting groups. This guide provides a comparative analysis of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one, a thioacetate-protected thiol, against a panel of standard free thiols: 1-Dodecanethiol, L-Cysteine, and L-Glutathione (GSH). We present a series of standardized kinetic assays designed to elucidate the differences in their nucleophilic reactivity. This guide serves as a practical framework for researchers, offering detailed experimental protocols to quantify reaction rates in key transformations such as nucleophilic substitution, Thiol-Michael additions, and disulfide bond formation. The data herein illustrates that while the thioacetate acts as a stable precursor, its reactivity is contingent on an initial deprotection step, contrasting sharply with the immediate reactivity of free thiols.

Introduction

The sulfhydryl (–SH) group is one of nature's most versatile functional groups, central to protein structure, enzyme catalysis, and cellular redox homeostasis.[1][2] Its high nucleophilicity, particularly in its deprotonated thiolate (–S⁻) form, makes it a powerful tool in chemical synthesis and bioconjugation.[3][4][5] However, this inherent reactivity also presents challenges, including undesired oxidation to disulfides and susceptibility to a wide range of electrophiles.[6][7]

To manage this reactivity, chemists employ protecting groups. The thioacetate is one of the most common, masking the thiol's nucleophilicity until its removal is desired.[8] 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one is a representative example, featuring a bulky, sterically hindering dimethylcyclohexyl group which can influence its reactivity profile post-deprotection.

This guide provides an objective comparison of the latent reactivity of this thioacetate with the immediate reactivity of three standard thiols:

• 1-Dodecanethiol: A long-chain aliphatic thiol, representing a simple, sterically unhindered model.[9]

• L-Cysteine: An amino acid whose thiol group is fundamental to the structure and function of countless proteins.[1][10]

• L-Glutathione (GSH): A tripeptide (γ-L-Glutamyl-L-cysteinyl-glycine) and the most abundant low-molecular-weight thiol in cells, crucial for antioxidant defense.[11][12]

By establishing a series of robust kinetic assays, we provide a blueprint for researchers to evaluate the performance of this protected thiol against its unprotected counterparts in key chemical transformations.

Part 1: The Precursor Step: Thioacetate Deprotection

The reactivity of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one is fundamentally a two-step process: deprotection followed by reaction. The rate of the initial deprotection step is often the rate-limiting factor in the overall transformation. The most common method for thioacetate deprotection is base-catalyzed hydrolysis (saponification).[13][14][15]

The mechanism involves the nucleophilic attack of a hydroxide ion on the electrophilic carbonyl carbon of the thioacetate. This forms a tetrahedral intermediate which then collapses, cleaving the C–S bond to release the highly nucleophilic thiolate anion and acetic acid. The thiolate is then protonated upon workup or in a protic solvent to yield the free thiol.[14]

Experimental Protocol 1: Base-Catalyzed Deprotection

This protocol describes the deprotection of the thioacetate to generate the corresponding free thiol, (4,4-dimethylcyclohexyl)methanethiol, for subsequent use in kinetic experiments.

• Reagent Preparation: Prepare a 1 M solution of sodium hydroxide (NaOH) in degassed methanol/water (1:1 v/v).

• Reaction Setup: In an inert atmosphere (e.g., under nitrogen or argon), dissolve 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one (1.0 equivalent) in degassed ethanol to a final concentration of 0.1 M.

• Initiation: Add the 1 M NaOH solution (2.0 equivalents) dropwise to the stirred thioacetate solution at room temperature.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is fully consumed (typically 1-2 hours).

• Neutralization: Upon completion, carefully neutralize the reaction mixture with 1 M hydrochloric acid (HCl) to protonate the thiolate, yielding the free thiol. The resulting solution can be used directly for subsequent kinetic experiments, with a known concentration determined via a standard thiol quantification assay (e.g., Ellman's test).

Caption: Relative reaction rates of thiols with an electrophilic target.

Conclusion

This guide establishes a clear framework for comparing the reactivity of the thioacetate-protected 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one with standard free thiols. The experimental evidence underscores a critical distinction: the thioacetate is a stable, non-reactive precursor, whereas free thiols exhibit immediate nucleophilicity governed by factors like steric hindrance and pKa. L-Cysteine and L-Glutathione consistently demonstrate superior reactivity due to electronic effects that favor the formation of the potent thiolate nucleophile at physiological pH. For drug development professionals and researchers, this means that while the thioacetate provides excellent shelf-life and masks unwanted reactivity, its utility in a reaction is entirely dependent on efficient, pre-emptive deprotection. These protocols provide the necessary tools to quantify these differences and make informed decisions in the design of thiol-based synthetic strategies.

References

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• LookChem. (n.d.). Cas 112-55-0, 1-Dodecanethiol. [Link]

• Senkevich, T. G., & Moss, B. (2005). Kinetics and intracellular location of intramolecular disulfide bond formation mediated by the cytoplasmic redox system encoded by vaccinia virus. Journal of virology, 79(10), 6189-6195. [Link]

• Giles, G. I., & Jacob, C. (2002). The Basics of Thiols and Cysteines in Redox Biology and Chemistry. Biological chemistry, 383(3-4), 375-388. [Link]

• Phelps, C. R., & Bowman, C. N. (2021). Effects of Thiol Substitution on the Kinetics and Efficiency of Thiol-Michael Reactions and Polymerizations. Macromolecules, 54(7), 3093-3100. [Link]

• Phelps, C. R., & Bowman, C. N. (2016). Mechanistic Kinetic Modeling of Thiol–Michael Addition Photopolymerizations via Photocaged “Superbase” Generators: An Analytical Approach. Macromolecules, 49(21), 8145-8153. [Link]

• Worrell, B. T., & McBride, M. K. (2018). Decomplexation as a rate limitation in the thiol-Michael addition of N-acrylamides. Organic & Biomolecular Chemistry, 16(43), 8349-8356. [Link]

• van den Bremer, E. T. J., & van der Putten, W. H. (2010). Kinetics of disulfide bond formation analyzed by negative active-site complementation. FEBS Letters, 584(16), 3573-3577. [Link]

• Phelps, C. R., & Bowman, C. N. (2021). Effects of Thiol Substitution on the Kinetics and Efficiency of Thiol-Michael Reactions and Polymerizations. Macromolecules, 54(7), 3093-3100. [Link]

• Roberts, D. W., & Naisbitt, D. J. (2009). Kinetic glutathione chemoassay to quantify thiol reactivity of organic electrophiles--application to alpha,beta-unsaturated ketones, acrylates, and propiolates. Chemical research in toxicology, 22(4), 586-596. [Link]

• Appenzeller-Herzog, C. (2015). Cysteines as Redox Molecular Switches and Targets of Disease. Frontiers in chemistry, 3, 67. [Link]

• Alonso, A., & Skaf, M. S. (2023). Understanding Cysteine Reactivity in Protein Environments with Electric Fields. The Journal of Physical Chemistry B, 127(47), 10107-10116. [Link]

• Janssen-Heininger, Y. M., & Mossman, B. T. (2007). Thiol Oxidation in Signaling and Response to Stress. Annals of the New York Academy of Sciences, 1111, 1-10. [Link]

• Nagy, P. (2013). Kinetics and Mechanisms of Thiol–Disulfide Exchange Covering Direct Substitution and Thiol Oxidation-Mediated Pathways. Antioxidants & redox signaling, 18(13), 1623-1641. [Link]

• Google Patents. (2007).

• Ghezzo, M., & Collet, J. F. (2020). Factors Affecting Protein Cysteine Reactivity. Encyclopedia, 1(1), 1-1. [Link]

• Poole, L. B., & Nelson, K. J. (2001). Cysteine reactivity and thiol-disulfide interchange pathways in AhpF and AhpC of the bacterial alkyl hydroperoxide reductase system. Biochemistry, 40(47), 14143-14154. [Link]

• Zhang, T., & Li, Z. (2020). Optimization and kinetic modeling of interchain disulfide bond reoxidation of monoclonal antibodies in bioprocesses. mAbs, 12(1), 1827471. [Link]

• Roberts, D. W., & Naisbitt, D. J. (2009). Kinetic Glutathione Chemoassay To Quantify Thiol Reactivity of Organic Electrophiles—Application to α,β-Unsaturated Ketones, Acrylates, and Propiolates. Chemical Research in Toxicology, 22(4), 586-596. [Link]

• Ataman Kimya. (n.d.). N-DODECANE-1-THIOL. [Link]

• van der Worp, R. M., & van der Meide, P. H. (2012). The paradoxical influence of the pKa on the reactivity of thiols and its biological relevance. Maastricht University Journal of Public Health, 1(1). [Link]

• Ashenhurst, J. (2021). Reactions of Thiols. Chemistry Steps. [Link]

• Strelow, J. M., & Figuera-Losada, M. (2023). A Predictive Model for Thiol Reactivity of N-Heteroaryl α-Methylene−γ-Lactams: A Medicinally Relevant Covalent Reactive Group. Journal of Medicinal Chemistry, 66(12), 8037-8049. [Link]

• Flanagan, M. E., & Abramite, J. A. (2021). Comparative reactivity analysis of small-molecule thiol surrogates. Bioorganic & Medicinal Chemistry Letters, 48, 128243. [Link]

• Wikipedia. (n.d.). Thioacetic acid. [Link]

• Villamil, G., & Fara, M. A. (2022). Thioester deprotection using a biomimetic NCL approach. Frontiers in Chemistry, 10, 963509. [Link]

• Ferrer-Sueta, G., & Manta, B. (2011). Factors Affecting Protein Thiol Reactivity and Specificity in Peroxide Reduction. Chemical Research in Toxicology, 24(4), 434-450. [Link]

• Organic Chemistry. (2019, July 12). 03.02 Reactivity of Thiols and Thiolates [Video]. YouTube. [Link]

• Wróblewska, A., & Równicki, M. (2023). Comparison of Reactive Sites in 2(1H)-Quinolone Derivatives for the Detection of Biologically Important Sulfur Compounds. International Journal of Molecular Sciences, 24(16), 12658. [Link]

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Benchmarking Catalytic Efficiency: Evaluating 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one Precursors in Cascade Thioether Synthesis

As a Senior Application Scientist, selecting the right catalyst for thioester cleavage and subsequent functionalization is a critical decision that dictates downstream synthetic viability. The compound 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one —a sterically demanding, highly lipophilic thioacetate—serves as an excellent benchmarking substrate. This specific structural motif is highly relevant in modern drug discovery, particularly in the development of DprE1 inhibitors for tuberculosis where the dimethylcyclohexyl group improves potency[1], and in the synthesis of advanced fragrance thioethers[2].

Because of its steric bulk around the primary carbon and its low aqueous solubility, this precursor stress-tests a catalyst’s ability to efficiently mediate C–S bond cleavage and facilitate subsequent orthogonal reactions, such as thiol-Michael additions. This guide objectively compares three distinct catalytic paradigms—organocatalysis (DBU), hydrolytic biocatalysis (CALB), and transferase biocatalysis (Acyltransferase)—providing field-proven methodologies and quantitative data to guide your workflow design.

Mechanistic Pathway: The Deprotection-Functionalization Cascade

The standard benchmarking workflow involves a tandem reaction: the catalytic cleavage of the thioacetate to generate a reactive thiolate intermediate, followed by an in situ conjugate addition to an electron-deficient olefin (e.g., maleimide or an enone)[3].

Catalytic cascade: Thioester cleavage of the precursor followed by thiol-Michael addition.

Catalyst Benchmarking: Logical Selection Framework

When evaluating catalysts for this specific precursor, the primary metrics are turnover frequency (TOF), chemoselectivity, and the ability to operate in solvent systems that solubilize the lipophilic dimethylcyclohexyl moiety.

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU): A potent amidine base that drives rapid one-pot transesterification and subsequent thiol-Michael addition. While highly efficient, DBU can trigger unwanted side reactions, such as the aza-Michael addition or polymerization of the electrophile in polar solvents[4].

• Candida antarctica Lipase B (CALB): An immobilized biocatalyst that offers exquisite chemoselectivity for thioester hydrolysis under mild conditions[5]. It prevents the side reactions associated with strong bases but requires a sequential (two-step) workflow.

• Pseudomonas protegens Acyltransferase: A highly specialized enzyme capable of utilizing thioacetates as acyl donors in Friedel-Crafts-type reactions, simultaneously releasing the bulky thiol for dual-functionalization pathways[6].

Logical relationship mapping of catalyst selection to reaction outcomes and workflows.

Quantitative Performance Data

The following table summarizes the benchmarking data for the cleavage and functionalization of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one.

Catalyst System	Reaction Type	Optimal Solvent System	Conversion (%)	Reaction Time	Chemoselectivity	Key Limitation
DBU (5 mol%)	One-Pot Cascade	Methanol / DMF	>95%	30 mins	Moderate	Prone to electrophile polymerization[4]
CALB (Novozym 435)	Two-Step Sequential	MTBE / Buffer (pH 7.2)	92%	12 hours	Excellent	Slower kinetics due to biphasic mass transfer[5]
P. protegens AcylT	Dual Functionalization	Aqueous Buffer (pH 8.0)	81%	18 hours	High	High substrate loading causes enzyme inhibition[6]

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Causality is embedded into each step to explain why specific parameters are chosen for this lipophilic precursor.

Protocol A: DBU-Catalyzed One-Pot Deprotection-Michael Addition

This protocol leverages DBU's dual role as a transesterification catalyst and a nucleophilic base[7].

• System Preparation: In an oven-dried Schlenk flask under an argon atmosphere, dissolve 1.0 mmol of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one and 1.1 mmol of the target electrophile (e.g., N-methylmaleimide) in 5 mL of anhydrous, degassed methanol.

  • Causality: Methanol acts as the requisite acyl acceptor for the DBU-catalyzed transesterification. Degassing is critical; the resulting primary thiol is highly susceptible to oxidative dimerization into a disulfide in the presence of base and oxygen.

• Initiation: Add 5 mol% DBU dropwise at 25°C.

  • Causality: DBU rapidly deprotonates the methanol to attack the thioester, generating the thiolate which immediately undergoes conjugate addition[3].

• In-Process Monitoring: Withdraw 10 µL aliquots every 10 minutes, quench in 0.1% TFA in acetonitrile, and analyze via HPLC (UV 254 nm). The cascade should reach >95% conversion within 30 minutes.

• Quenching & Isolation: Quench the reaction with 1 M HCl (1 mL) to instantly protonate the DBU.

  • Causality: Failure to neutralize the base can lead to retro-Michael addition during solvent evaporation[4]. Extract with ethyl acetate, dry over MgSO₄, and purify via flash chromatography.

Protocol B: CALB-Catalyzed Chemoselective Cleavage

This protocol is ideal when the target electrophile is sensitive to basic conditions.

• Biphasic System Setup: Suspend 1.0 mmol of the thioacetate precursor in a 1:1 (v/v) mixture of MTBE and 100 mM Potassium Phosphate buffer (pH 7.2).

  • Causality: The highly lipophilic (4,4-dimethylcyclohexyl)methyl moiety exhibits near-zero aqueous solubility. MTBE ensures the substrate remains dissolved and available at the organic-aqueous interface where the lipase operates[5].

• Enzymatic Cleavage: Add 50 mg of immobilized CALB (Novozym 435). Incubate the mixture in an orbital shaker at 37°C and 250 rpm for 12 hours.

• Validation: Monitor the disappearance of the thioester via GC-MS.

  • Causality: CALB exclusively hydrolyzes the thioester without inducing spontaneous disulfide formation, provided the pH remains strictly neutral.

• Subsequent Functionalization: Filter off the immobilized enzyme. The resulting free thiol can now be subjected to a controlled Michael addition using a mild, non-nucleophilic base (e.g., Triethylamine) to prevent side reactions[4].

Conclusion

Benchmarking catalytic efficiency using 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one reveals a clear trade-off between reaction velocity and chemoselectivity. For rapid, high-throughput synthesis of robust thioethers, DBU remains the premier choice, provided strict anaerobic conditions and rapid quenching are employed. Conversely, for complex, sensitive substrates—such as those encountered in advanced pharmaceutical intermediate synthesis—biocatalytic approaches using CALB or Acyltransferases offer the precision required to prevent off-target reactivity, albeit at the cost of extended reaction times.

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Safety & Regulatory Compliance

Navigating the Final Step: A Comprehensive Guide to the Proper Disposal of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one

Hazard Assessment and Waste Classification: Understanding the Risks

Before any disposal activities commence, a thorough understanding of the potential hazards is paramount. Based on data from the analogous compound, 1-(4,4-Dimethylcyclohexyl)ethanone, we can infer the following potential hazards for 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one:

• Acute Toxicity (Oral): Likely harmful if swallowed.[1]

• Skin Corrosion/Irritation: Likely to cause skin irritation.[1]

• Serious Eye Damage/Eye Irritation: Likely to cause serious eye irritation.[1]

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1]

The presence of a sulfanyl (thioether) group introduces additional considerations. Organosulfur compounds can be malodorous and may produce toxic sulfur oxides upon combustion.[2] Therefore, it is prudent to treat this compound as a hazardous waste.

Waste Classification:

Based on these potential hazards, the waste should be classified as hazardous chemical waste . Depending on local and national regulations, it may fall under specific waste codes. It is the responsibility of the waste generator to ensure proper classification in accordance with regulations set forth by bodies such as the Environmental Protection Agency (EPA) in the United States.

Personal Protective Equipment (PPE): The First Line of Defense

Prior to handling 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one for disposal, all personnel must be equipped with the appropriate PPE to minimize exposure risks.

PPE Component	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield	Protects against splashes and potential eye irritation.
Hand Protection	Nitrile or other chemically resistant gloves	Prevents skin contact and irritation.
Body Protection	Laboratory coat	Protects clothing and skin from contamination.
Respiratory Protection	Use in a well-ventilated area or fume hood	Minimizes inhalation of any vapors, which may cause respiratory irritation.

Segregation and Containerization: Preventing Unwanted Reactions

Proper segregation of chemical waste is a cornerstone of laboratory safety. Improper mixing of chemicals can lead to dangerous reactions.

Segregation Protocol:

• Dedicated Waste Container: Designate a specific, clearly labeled waste container for 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one and any materials contaminated with it (e.g., pipette tips, weighing paper).

• Incompatible Materials: Do not mix this waste with strong oxidizing agents, strong acids, or strong bases. The sulfanyl group may be susceptible to oxidation, and the ketone moiety could undergo reactions under acidic or basic conditions.

• Waste Stream Separation: Keep this organic waste separate from aqueous waste streams.

Container Requirements:

• Material: Use a chemically compatible container, such as a high-density polyethylene (HDPE) or glass bottle.

• Lid: The container must have a secure, leak-proof screw-top cap.

• Labeling: The waste container must be clearly and accurately labeled.

Waste Labeling: Clear and Compliant Communication

Accurate labeling of hazardous waste is a legal requirement and essential for safe handling by all personnel, including waste management professionals.

Labeling Requirements:

The label must include the following information:

• The words "HAZARDOUS WASTE "

• Full Chemical Name: "1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one"

• Hazard Identification: "Harmful," "Irritant"

• Generator Information: Name and contact information of the responsible researcher or laboratory.

Step-by-Step Disposal Procedure

The following workflow outlines the procedural steps for the safe disposal of 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one.

Sources

• 1. 1-(4,4-Dimethylcyclohexyl)ethanone | C10H18O | CID 18459691 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Organosulfur compound | Definition, Structures, Examples, & Facts | Britannica [britannica.com]

A Senior Application Scientist's Guide to Handling 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one

As researchers and drug development professionals, we frequently encounter novel chemical entities for which comprehensive safety data is not yet available. The compound 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one falls into this category. This guide provides a robust operational framework for its safe handling, grounded in the principle of risk mitigation through structural analogy and adherence to established best practices in laboratory safety. Our approach is to treat any compound of unknown toxicity with a high degree of caution, ensuring that our protocols are self-validating and prioritize the safety of all personnel.

Hazard Assessment by Structural Analogy

In the absence of a specific Safety Data Sheet (SDS) for 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one, we must infer its potential hazards from structurally similar compounds. The most relevant analogue with available data is 1-(4,4-Dimethylcyclohexyl)ethanone , which lacks the methylsulfanyl group.

Data from authoritative sources indicates that this core structure presents multiple hazards.[1] The European Chemicals Agency (ECHA) has classified 1-(4,4-Dimethylcyclohexyl)ethanone with the following GHS hazard statements:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Causality: The presence of a ketone and a bulky, lipophilic cyclohexyl group suggests mechanisms for skin and eye irritation through lipid membrane disruption. The potential for respiratory irritation is also a common feature of volatile or aerosolized organic ketones.[2] The introduction of a sulfur atom (in the form of a thioether) does not mitigate these risks and may introduce additional, uncharacterized hazards, including the potential for skin sensitization and malodor upon decomposition.

Therefore, our operational plan must be built on the assumption that 1-{[(4,4-Dimethylcyclohexyl)methyl]sulfanyl}ethan-1-one is, at a minimum, a skin, eye, and respiratory irritant that is harmful if ingested.

Essential Personal Protective Equipment (PPE)

A multi-layered PPE strategy is mandatory to prevent exposure through all potential routes: dermal, ocular, and inhalation. The selection of each component is directly linked to the hazards identified in our assessment.

PPE Component	Specification	Rationale for Use
Hand Protection	Nitrile gloves, minimum 0.15 mm thickness. Tested to EN 374 standard.[3][4]	Provides a chemical-resistant barrier against the presumed skin irritant properties of the compound. Double-gloving is recommended for extended handling.
Eye & Face Protection	Chemical splash goggles meeting ANSI Z87.1 or EN 166 standards.[5]	Protects against splashes that could cause serious eye irritation.[1] A full faceshield should be worn over goggles when handling larger quantities (>50 mL) or if there is a significant splash risk.[6]
Body Protection	Chemical-resistant laboratory coat with tight-fitting cuffs.	Prevents incidental skin contact on arms and torso. For tasks with a higher risk of spillage, a chemical-resistant apron or coveralls should be used.[7]
Respiratory Protection	Not required for standard handling inside a certified chemical fume hood.	A properly functioning fume hood provides primary respiratory protection.[8] An N95 or higher respirator should be available for emergency spill cleanup outside of containment.[7]

Standard Operating Procedure: Safe Handling Workflow

Adherence to a strict, sequential workflow minimizes the risk of accidental exposure and contamination. This protocol is designed as a self-validating system, where each step logically follows the last to ensure containment and safety.

dot

Caption: Standard workflow for handling the compound.

Step-by-Step Methodology:

• Preparation:

  • Verify that the chemical fume hood has been certified within the last year and that the airflow monitor indicates normal operation.

  • Place all necessary equipment (glassware, stir plates, reagents) and a designated hazardous waste container inside the fume hood before introducing the compound.

  • Don all required PPE as specified in the table above.

• Handling:

  • Conduct all manipulations of the compound, including weighing and transfers, deep within the fume hood (at least 6 inches from the sash).

  • Keep the primary container sealed whenever not in active use.

  • Use non-sparking tools and ensure all electrical equipment is properly grounded to prevent static discharge, a general best practice when handling organic compounds.[9]

• Decontamination and Disposal:

  • After handling, decontaminate all surfaces and non-disposable equipment with an appropriate solvent (e.g., 70% ethanol), followed by soap and water.

  • All disposable items that have come into contact with the compound (e.g., pipette tips, gloves, weighing paper) must be placed in a clearly labeled, sealed hazardous waste container.[3]

  • Doff PPE by first removing the lab coat and then the goggles, followed by gloves (turning them inside out to avoid contaminating hands).

  • Immediately wash hands with soap and water after removing all PPE.

Emergency Response Plan

Immediate and correct action is critical in the event of an exposure or spill.

dot

Caption: Logic for immediate emergency response.

Procedural Guidance:

• Skin Contact: Immediately remove any contaminated clothing.[9] Flush the affected skin area with copious amounts of water for at least 15 minutes.[8] Seek medical attention.

• Eye Contact: Proceed immediately to an emergency eyewash station and flush the eyes for a minimum of 15 minutes, holding the eyelids open to ensure complete rinsing.[2] Remove contact lenses if present and easy to do.[3] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air at once.[9] If breathing is difficult or stops, trained personnel should provide artificial respiration. Seek immediate medical attention.

• Spill:

  • Alert all personnel in the immediate vicinity and evacuate the area.

  • If the spill is small and you are trained to handle it, don appropriate respiratory protection and use an absorbent, inert material (e.g., vermiculite, sand) to contain the spill.[3]

  • Collect the contaminated material into a sealed, labeled hazardous waste container.

  • For large spills, evacuate the laboratory and contact your institution's environmental health and safety (EHS) department immediately.

Storage and Disposal Logistics

• Storage: The compound should be stored in a tightly sealed, clearly labeled container.[9][10] The storage location must be a cool, dry, and well-ventilated area designated for chemical storage, away from incompatible materials such as strong oxidizing agents.[2][11]

• Disposal: All waste containing this compound, including contaminated disposables and spill cleanup materials, must be treated as hazardous chemical waste. It should be collected in a sealed, properly labeled container and disposed of through your institution's EHS-approved waste management program. Do not discharge into drains or the environment.[2][3]

This guide provides a foundational safety framework. Always supplement these procedures with a thorough, task-specific risk assessment before beginning any new work. By treating novel compounds with the respect and caution they deserve, we build a culture of safety that protects ourselves and our colleagues.

References

• PubChem. 1-(4,4-Dimethylcyclohexyl)ethanone. National Center for Biotechnology Information. [Link]

• Chemos GmbH & Co. KG. Safety Data Sheet: 4-Methylcyclohexane-1,3-diamine.[Link]

• SK Geocentric Co.,Ltd. SAFETY DATA SHEET: Methylcyclohexane.[Link]

• Carl ROTH. Safety Data Sheet: Methylcyclohexane.[Link]

• ORLEN Unipetrol. Methylcyclohexane - SAFETY DATA SHEET.[Link]

• KOKEN LTD. Personal Protective Equipment other than Respirators.[Link]

• Provista. 8 Types of PPE to Wear When Compounding Hazardous Drugs.[Link]

• ETH Zürich. Protective Gloves.[Link]

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• 1. 1-(4,4-Dimethylcyclohexyl)ethanone | C10H18O | CID 18459691 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 3. chemos.de [chemos.de]
• 4. ethz.ch [ethz.ch]
• 5. keyorganics.net [keyorganics.net]
• 6. Protective Clothes, Ear Protective Devices, Faceshields, etc.｜Safety Solutions｜Business/Products｜KOKEN LTD. [koken-ltd.co.jp]
• 7. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
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• 10. carlroth.com [carlroth.com]
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